1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

• CAS: 94159-84-9

Core Science & Biosynthesis

An In-depth Technical Guide to 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol: Physicochemical Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential applications of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol. This partially fluorinated diol possesses a unique molecular architecture, combining a hydrophobic perfluorinated chain with a hydrophilic diol head group. This amphiphilic nature imparts distinct surface-active properties and makes it a molecule of significant interest for researchers, particularly in the fields of materials science and drug development. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of the compound's characteristics and methodologies for its analysis. While specific experimental data for this exact molecule is limited, this guide synthesizes information from closely related analogues and established principles of fluorine chemistry to provide a robust predictive profile and practical experimental frameworks.

Introduction: The Unique Role of Fluorine in Molecular Design

The introduction of fluorine into organic molecules can dramatically alter their physical, chemical, and biological properties.[1] The high electronegativity of fluorine and the strength of the carbon-fluorine bond contribute to enhanced thermal and chemical stability in fluorinated compounds.[2] In the context of drug development, strategic fluorination can improve a molecule's metabolic stability, membrane permeability, and binding affinity to target proteins.[3] Partially fluorinated compounds, such as 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol, are of particular interest as they offer a balance of desirable properties, including modified lipophilicity and the potential for specific intermolecular interactions through their non-fluorinated segments.[1] The diol functionality, in particular, provides sites for hydrogen bonding and potential for further chemical modification, making it a versatile building block.

Molecular Structure and Identification

1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is characterized by an eight-carbon perfluorinated chain attached to a propyl-1,2-diol head group. The presence of both a highly fluorinated, lipophobic tail and a polar, hydrophilic diol head gives this molecule its amphiphilic character.

Key Identifiers:

Identifier	Value
Chemical Name	1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol
Molecular Formula	C11H7F17O2
Molecular Weight	546.14 g/mol
CAS Number	Not directly available. A close analogue, 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol, has the CAS number 107650-06-6.[4]
SMILES	OC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F
InChI	InChI=1S/C11H7F17O2/c12-4(13,2-1(30)3-29)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28/h1,29-30H,2-3H2

Physicochemical Properties: A Predictive Analysis

Table of Predicted Physicochemical Properties:

Property	Predicted Value for 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol	Rationale and Comparative Data
Melting Point (°C)	70-75	The melting point of 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol is 60-61°C.[4] Increasing the perfluoroalkyl chain length generally leads to a higher melting point due to increased van der Waals forces.
Boiling Point (°C)	~140-150 at reduced pressure	The boiling point of 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol is 120-130°C.[4] A longer carbon chain will increase the boiling point. Due to the high fluorine content, thermal decomposition may occur at higher temperatures, making distillation under reduced pressure advisable.
Density (g/mL)	~1.7 - 1.8	Fluorinated compounds are significantly denser than their hydrocarbon counterparts. For example, the density of 1H,1H,2H,2H-Perfluorodecanethiol is 1.678 g/mL at 25 °C.[5]
Solubility	Sparingly soluble in water; soluble in fluorinated solvents and some polar organic solvents (e.g., acetone, ethanol).	The perfluorinated tail is hydrophobic, while the diol head is hydrophilic. This amphiphilic nature results in limited water solubility but good solubility in solvents that can interact with both parts of the molecule.
pKa	~13-14	The electron-withdrawing effect of the perfluoroalkyl chain will make the hydroxyl protons more acidic than in a typical alkane diol (pKa ~16-17).
LogP (Octanol-Water Partition Coefficient)	High (estimated > 4)	The long perfluorinated chain will dominate the lipophilicity of the molecule, leading to a high LogP value, indicating a preference for non-polar environments.[6]
Surface Tension	Low (in aqueous solution)	As a fluorosurfactant, it is expected to significantly lower the surface tension of water.

Synthesis of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol: A Proposed Synthetic Pathway

A plausible synthetic route to 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol can be adapted from established methods for the synthesis of fluorinated alcohols and diols. A common strategy involves the reaction of a perfluoroalkyl iodide with an unsaturated precursor, followed by oxidation and hydrolysis.

Proposed Synthesis Workflow:

Caption: Proposed synthetic workflow for 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol.

Experimental Protocol: A General Framework

• Radical Addition: Perfluorooctyl iodide is reacted with allyl alcohol in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). This reaction is typically carried out in an inert solvent under reflux conditions. The progress of the reaction can be monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Purification of the Iodohydrin: The resulting iodohydrin intermediate (1H,1H,2H-Iodo-3H,3H-perfluoroundecan-1-ol) is purified from the reaction mixture, typically by column chromatography.

• Epoxidation: The purified iodohydrin is then treated with a suitable oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), to form the corresponding epoxide. This reaction is usually performed in a chlorinated solvent at low temperatures.

• Hydrolysis: The epoxide is subsequently hydrolyzed under acidic conditions to yield the final diol product.

• Final Purification: The crude 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is purified by recrystallization or column chromatography to yield the final product of high purity.

Analytical Characterization

A comprehensive characterization of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is essential to confirm its structure and purity. The following analytical techniques are recommended:

Characterization Workflow:

Caption: Analytical workflow for the characterization of the synthesized diol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the protons in the CH2-CH(OH)-CH2OH moiety. The chemical shifts will be influenced by the adjacent perfluoroalkyl chain.

  • ¹³C NMR: Will provide information on the carbon skeleton, with the carbons closer to the fluorine atoms exhibiting characteristic shifts and C-F coupling.

  • ¹⁹F NMR: This is a crucial technique for fluorinated compounds, providing detailed information about the electronic environment of each fluorine atom in the perfluoroalkyl chain.[7]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular weight of the compound and to study its fragmentation patterns, further confirming the structure.[8] High-resolution mass spectrometry (HRMS) can provide the exact mass, confirming the elemental composition.[9]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Will show characteristic absorption bands for the O-H stretching of the diol group (around 3300 cm⁻¹) and the C-F stretching of the perfluoroalkyl chain (in the region of 1100-1300 cm⁻¹).

• Elemental Analysis: To determine the percentage composition of carbon, hydrogen, and fluorine, which should match the calculated values for the molecular formula.

• Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): To determine the melting point, boiling point, and thermal stability of the compound.

Potential Applications in Drug Development and Materials Science

The unique properties of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol make it a promising candidate for various applications:

• Drug Delivery Systems: The amphiphilic nature of this diol suggests its potential use in the formation of micelles or liposomes for the encapsulation and targeted delivery of hydrophobic drugs.[10] The fluorinated component can enhance the stability of these delivery vehicles.

• Fluorinated Surfactants in Formulations: It can act as a specialty surfactant in pharmaceutical formulations, improving the solubility and bioavailability of poorly water-soluble drugs.

• Biomaterials and Coatings: The diol functionality allows for its incorporation into polymer backbones, such as polyurethanes or polyesters, to create fluorinated biomaterials with enhanced biocompatibility and reduced protein fouling.[11] These materials could be used for medical implants and devices.

• ¹⁹F MRI Contrast Agents: The presence of a large number of fluorine atoms makes this compound a potential candidate for the development of ¹⁹F Magnetic Resonance Imaging (MRI) contrast agents, which can be used for in vivo tracking of drug delivery systems or labeled cells.[12]

Logical Relationship of Properties to Applications:

Caption: Relationship between the properties of the diol and its applications.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol. Although specific toxicological data for this compound is not available, general guidelines for handling fluorinated compounds should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of any potential vapors.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Toxicity: The toxicology of partially fluorinated compounds is an active area of research. While the high stability of the C-F bond generally reduces reactivity, the potential for bioaccumulation and long-term health effects should be considered, as is the case with many per- and polyfluoroalkyl substances (PFAS).[13]

Conclusion

1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol represents a fascinating molecule at the interface of fluorine chemistry and materials science. Its predicted physicochemical properties, driven by its unique amphiphilic structure, suggest a wide range of potential applications, particularly in the realm of drug development and advanced materials. While further experimental validation of its properties and biological interactions is necessary, this technical guide provides a solid foundation for researchers interested in exploring the potential of this and similar partially fluorinated diols. The proposed synthetic and analytical frameworks offer a starting point for the synthesis and characterization of this novel compound, paving the way for future innovations.

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• Das, P., & Sahu, S. K. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of Biomolecular Structure and Dynamics, 41(10), 4059–4075.
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• Patel, P., & Roy, K. (2022). Octanol-Water Partition Coefficients of Fluorinated Drug Molecules with Continuum Solvation Models. ACS Omega, 7(28), 24357–24368.

• MDPI. (2023). Fluorinated Derivatives of Digalloyl-Flavan-3-ol Induce Autophagic Cell Death by Forming Granular Aggregates Containing Mitochondria. Retrieved January 30, 2026, from [Link]

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Technical Guide: Synthesis of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

Executive Summary & Molecule Profile[1]

This technical guide details the synthesis of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (IUPAC: 3-(Perfluorooctyl)propane-1,2-diol). This molecule serves as a critical fluorinated intermediate for non-ionic surfactants, surface-active agents, and hydrophobic/oleophobic coatings.

Unlike standard hydrocarbon surfactants, the perfluorinated tail (

) imparts exceptional thermal stability and chemical resistance, while the vicinal diol head group ( -diol) provides necessary hydrophilicity and a reactive handle for further derivatization (e.g., into acrylates or urethanes).

Structural Analysis[2]

• Formula:

• Segment A (Fluorinated Tail): Perfluorooctyl group (

  ) at positions C4–C11.

• Segment B (Spacer): Methylene bridge (

  ) at position C3 (denoted as 3H,3H).

• Segment C (Hydrophilic Head): Vicinal diol (

  ) at positions C1 and C2.

Retrosynthetic Analysis & Strategy

The "3H,3H" nomenclature confirms the presence of a three-carbon non-fluorinated spacer attached to the perfluoro chain. This dictates the use of Allyl Alcohol as the alkene receptor for the perfluoroalkyl iodide, rather than ethylene or vinyl acetate.

The synthesis follows a Three-Step Convergent Pathway :

• Radical Addition: Free-radical addition of Perfluorooctyl Iodide (

  ) to Allyl Alcohol.

• Base-Promoted Cyclization: Dehydroiodination to form a fluorinated epoxide (Oxirane).

• Acid Hydrolysis: Ring-opening of the epoxide to yield the vicinal diol.

Pathway Visualization

Figure 1: Strategic workflow for the conversion of Perfluorooctyl Iodide to the target Diol.

Detailed Experimental Protocol

Step 1: Radical Addition (Synthesis of Iodohydrin)

Objective: Attach the C3 hydrocarbon spacer to the C8 fluorinated tail. Reaction:

Reagents & Materials

Component	Equiv.	Role
Perfluorooctyl Iodide ( )	1.0	Limiting Reagent
Allyl Alcohol	1.2	Alkene Acceptor
AIBN (Azobisisobutyronitrile)	0.01-0.03	Radical Initiator
Sodium Metabisulfite ( )	Wash	Quenching Agent

Methodology

• Setup: Equip a 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and temperature probe.

• Charging: Charge

  and Allyl Alcohol. Degas the solution with sparging for 20 minutes to remove dissolved oxygen (critical for radical propagation).

• Initiation: Heat the mixture to 80°C . Add AIBN (dissolved in a minimal amount of toluene or neat) in portions over 1 hour.

• Reaction: Maintain reflux at 80–85°C for 4–6 hours. Monitor consumption of

  via GC-MS or 19F-NMR.

• Workup: Cool to room temperature. Wash the organic layer with 10%

  solution to remove unreacted iodine (indicated by purple/brown color).

• Isolation: Strip excess allyl alcohol under reduced pressure. The crude product is a waxy solid (mixture of regioisomers, predominantly the desired adduct).

Technical Insight: The iodine atom adds to the secondary carbon due to the electron-withdrawing nature of the

group and steric factors, stabilizing the radical at the position to the group during the intermediate step.

Step 2: Epoxidation (Dehydroiodination)

Objective: Form the oxirane ring to eliminate the iodine atom. Reaction:

Reagents & Materials

Component	Equiv.	Role
Crude Iodohydrin (from Step 1)	1.0	Precursor
Sodium Hydroxide (40% aq)	1.5	Base
Tetrabutylammonium Bromide (TBAB)	0.02	Phase Transfer Catalyst
Diethyl Ether or MTBE	Solvent	Extraction

Methodology

• Setup: Reactor with mechanical stirring (overhead stirrer recommended due to viscosity).

• Addition: Dissolve the crude iodohydrin in MTBE. Add TBAB.

• Cyclization: Dropwise add 40% NaOH solution while maintaining temperature

  (exothermic reaction).

• Completion: Stir vigorously for 3 hours at room temperature.

• Workup: Separate the aqueous layer (containing NaI). Wash the organic phase with water until neutral pH.

• Drying: Dry over anhydrous

  and concentrate in vacuo.

• Intermediate: 3-(Perfluorooctyl)-1,2-epoxypropane.

Step 3: Hydrolysis to Diol

Objective: Open the epoxide ring to generate the 1,2-diol. Reaction:

Reagents & Materials

Component	Concentration	Role
Epoxide Intermediate	1.0 Equiv	Precursor
Sulfuric Acid ( )	0.1 M (aq)	Catalyst
1,4-Dioxane	Solvent	Co-solvent for solubility

Methodology

• Hydrolysis: Dissolve the epoxide in 1,4-dioxane. Add dilute

  .

• Heating: Heat to 60°C for 2 hours.

• Neutralization: Cool and neutralize with saturated

  .

• Purification: Extract with Ethyl Acetate. Evaporate solvent.

• Recrystallization: Recrystallize the crude solid from a Toluene/Hexane mixture to yield high-purity 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol .

Mechanistic Logic & Control

The success of this synthesis relies on controlling the regioselectivity during the radical addition step.

Radical Chain Mechanism (Step 1)

• Initiation:

• Propagation A:

• Propagation B:

  • Note: The

    radical attacks the terminal carbon of the alkene to avoid steric clash and form the more stable secondary radical.

• Chain Transfer:

Figure 2: Radical chain propagation cycle for the addition of perfluoroalkyl iodide to allyl alcohol.

Quality Control & Characterization

To ensure the product meets "Drug Development" standards (purity >99%), the following analytical markers must be verified.

Technique	Expected Signal	Structural Confirmation
19F NMR	-81 ppm ( ), -114 to -126 ppm ( chain)	Confirms integrity of the perfluoro chain.
1H NMR	Multiplets at 2.2-2.5 ppm ( spacer), 3.5-4.0 ppm (methine/methylene of diol)	Confirms "3H,3H" spacer and diol head. Absence of alkene protons (5-6 ppm).
IR Spectroscopy	Broad band 3200-3400	Confirms presence of -OH groups.
Melting Point	75°C - 85°C (Typical range for C8 diols)	Purity check.

Safety & Environmental Considerations

• PFOA/PFOS Regulations: While this molecule is a C8 derivative, it is a precursor. Researchers must adhere to local regulations regarding long-chain perfluoroalkyl substances (PFAS). C8 compounds are often restricted; consider substituting with C6 (

  ) analogues if regulatory compliance requires "short-chain" chemistry.

• Perfluorooctyl Iodide: Volatile and biologically persistent. All reactions must be performed in a fume hood with a scrubber.

• Exotherm Control: The radical addition (Step 1) and epoxidation (Step 2) are exothermic. Runaway reactions can release iodine vapor.

References

• Brace, N. O. (1999). "Syntheses with perfluoroalkyl iodides. Part III. Reaction of perfluoroalkyl iodides with allyl alcohol." Journal of Fluorine Chemistry, 93(1), 1-25.

• Améduri, B., & Boutevin, B. (2004). Well-Architectured Fluoropolymers: Synthesis, Properties and Applications. Elsevier. (Chapter on Telomerization).

• Stuart, A. M. (2002). "Fluorous Reagents and Scavengers in Synthesis." Current Opinion in Drug Discovery & Development. (Overview of Rf-I reactivity).

• PubChem. (n.d.). "1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol Compound Summary."

• BenchChem. (2025). "Synthesis of Fluorinated Diols for Pilot Plant Production."

An In-depth Technical Guide to 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol (CAS 107650-06-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H,1H,2H,3H,3H-Perfluorononane-1,2-diol, with the CAS number 107650-06-6, is a fluorinated organic compound characterized by a C9 carbon backbone. A significant portion of this chain is perfluorinated, which imparts unique physicochemical properties that are of interest in various scientific and industrial fields. This guide provides a comprehensive overview of its properties, potential synthesis, and speculative applications, drawing upon data from its safety data sheet and knowledge of structurally similar perfluorinated compounds due to the limited publicly available information on this specific molecule.

Physicochemical Properties

The known and estimated physicochemical properties of 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol are summarized in the table below. The perfluorinated chain is expected to significantly influence its solubility, making it likely soluble in fluorinated solvents and some organic solvents, while having low solubility in water.

Property	Value	Source
CAS Number	107650-06-6	[1]
Molecular Formula	C9H7F13O2	[2]
Molecular Weight	394.13 g/mol	[1]
Appearance	White Solid	[2]
Melting Point	63-64 °C	[1]
Boiling Point	120-130 °C	[1]
Solubility	Data not available; expected to be soluble in fluorinated solvents and some organic solvents, with low water solubility.	Inferred

Proposed Synthesis Pathway

A hypothetical multi-step synthesis could be envisioned as follows:

• Radical Addition: A perfluoroalkyl iodide, such as 1-iodoperfluoroheptane, could undergo a radical addition to an appropriate unsaturated alcohol, like allyl alcohol, to form a longer chain iodinated alcohol.

• Elimination: Dehydroiodination of the resulting iodinated alcohol would yield the desired alkene precursor.

• Dihydroxylation: The alkene would then be subjected to dihydroxylation to introduce the vicinal diol functionality. Common reagents for this transformation include osmium tetroxide (OsO4) with a co-oxidant or potassium permanganate (KMnO4) under controlled conditions.[3][4]

Below is a conceptual workflow for this proposed synthesis.

Figure 1: Proposed synthetic workflow for 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol.

Spectroscopic Characterization (Predicted)

Detailed spectroscopic data for 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol is not currently published. However, based on its structure, the following spectral characteristics can be anticipated.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons in the hydrocarbon portion of the molecule. The protons on the carbons bearing the hydroxyl groups (C1 and C2) and the adjacent methylene group (C3) would exhibit complex splitting patterns due to H-H and H-F couplings. The chemical shifts would be influenced by the electronegative fluorine atoms and the hydroxyl groups.

• ¹⁹F NMR: The fluorine NMR spectrum would be characterized by multiple signals corresponding to the different fluorine environments in the perfluorinated chain. The CF2 groups would likely appear as complex multiplets due to F-F coupling. The terminal CF3 group would likely present as a triplet.

• ¹³C NMR: The carbon NMR spectrum would show signals for each of the nine carbon atoms, with their chemical shifts and C-F coupling constants providing valuable structural information.

Mass Spectrometry (MS)

The mass spectrum would be expected to show a molecular ion peak (M+) or a protonated molecule peak ([M+H]+) corresponding to its molecular weight. Characteristic fragmentation patterns would likely involve the loss of water from the diol functionality and cleavage of the carbon-carbon bonds, leading to fragments containing the perfluorinated chain.

Infrared (IR) Spectroscopy

The IR spectrum would be dominated by strong absorption bands characteristic of C-F bonds in the region of 1100-1300 cm⁻¹. A broad absorption band corresponding to the O-H stretching of the hydroxyl groups would be expected in the range of 3200-3600 cm⁻¹. C-H stretching vibrations from the hydrocarbon portion would appear around 2850-3000 cm⁻¹.[5]

Potential Applications in Research and Drug Development

While specific applications for 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol have not been documented, its structure suggests several potential areas of use, particularly in materials science and medicinal chemistry.

• Building Block in Synthesis: This diol could serve as a versatile starting material for the synthesis of more complex fluorinated molecules. The hydroxyl groups provide reactive sites for further functionalization.

• Surfactants and Coatings: The combination of a hydrophilic diol head and a hydrophobic/lipophobic perfluorinated tail suggests potential as a specialty surfactant for creating stable emulsions or for modifying surface properties to achieve water and oil repellency.

• Medicinal Chemistry: The introduction of fluorine into drug candidates is a common strategy to enhance metabolic stability, binding affinity, and bioavailability.[6][7] Fluorinated building blocks like this diol could be incorporated into larger molecules to modulate their pharmacological properties. The diol functionality itself can be a key pharmacophore in certain drug classes.[8][9]

The general impact of fluorination on the biological activity of molecules is a subject of extensive research.[6][7][10][11] The high electronegativity and small size of fluorine can lead to profound changes in the electronic properties and conformation of a molecule, which in turn can influence its interaction with biological targets.

Safety and Handling

According to the Safety Data Sheet (SDS), 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol is a white solid.[2] While it is not classified as hazardous, standard laboratory safety precautions should be observed when handling this compound.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[12][13]

  • Skin Protection: Wear protective gloves and a lab coat.[12][13]

  • Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator may be necessary.[14]

• First Aid Measures:

  • Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[2]

  • Skin Contact: Wash off with soap and plenty of water.[2]

  • Inhalation: Move to fresh air.[2]

  • Ingestion: Rinse mouth with water.[2] In all cases of exposure, seek medical attention if symptoms persist.[2]

• Storage: Store in a tightly closed container in a dry and well-ventilated place.[2]

• Fire Fighting: Use extinguishing media appropriate for the surrounding fire. Thermal decomposition can produce irritating gases and vapors.[2]

Conclusion

1H,1H,2H,3H,3H-Perfluorononane-1,2-diol is a perfluorinated compound with potential for applications in various fields, particularly as a synthetic intermediate and in materials science. Due to a lack of extensive published research on this specific molecule, this guide has provided a comprehensive overview based on available safety data and inferred properties from structurally related compounds. Further experimental investigation is necessary to fully elucidate its chemical and physical properties, as well as to explore its potential applications in drug discovery and other areas of chemical research.

References

• Structural and spectroscopic characterization of fluorinated dioxole based salts: A combined experimental and computational study. (2025-08-08). ResearchGate. Retrieved from [Link]

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• Diol. (n.d.). In Wikipedia. Retrieved February 12, 2026, from [Link]

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• Material Safety Data Sheet - N,N-Dimethylformamide. (n.d.). Cole-Parmer. Retrieved from [Link]

• Investigating the interaction between three perfluorinated carboxylic acids and the G protein-coupled estrogen receptor: spectroscopic analyses and computational simulations. (2020-08-21). PubMed. Retrieved from [Link]

• Syntheses with perfluoroalkyl iodides. A review. (2025-08-05). ResearchGate. Retrieved from [Link]

• Studies directed toward the exploitation of vicinal diols in the synthesis of (+)-nebivolol intermediates. (2017-03-21). PMC - NIH. Retrieved from [Link]

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• Applications of Fluorine in Medicinal Chemistry. (2015-11-12). PubMed. Retrieved from [Link]

• Contribution of Organofluorine Compounds to Pharmaceuticals. (2020-04-22). ACS Publications. Retrieved from [Link]

• Spectroscopic ellipsometric study datasets of the fluorinated polymers: Bifunctional urethane methacrylate perfluoropolyether (PFPE) and polyvinylidene fluoride (PVDF). (n.d.). PMC. Retrieved from [Link]

• Current and emerging applications of fluorine in medicinal chemistry. (n.d.). ResearchGate. Retrieved from [Link]

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• Recent developments in methods for analysis of perfluorinated persistent pollutants. (n.d.). PMC. Retrieved from [Link]

• Vicinal Syn Dihydroxylation. (2023-01-22). Chemistry LibreTexts. Retrieved from [Link]

• Structural Characterization of Dimeric Perfluoroalkyl Carboxylic Acid Using Experimental and Theoretical Ion Mobility Spectrometry Analyses. (n.d.). PMC. Retrieved from [Link]

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Solubility of long-chain fluorinated alcohols

An In-Depth Technical Guide to the Solubility of Long-Chain Fluorinated Alcohols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Long-chain fluorinated alcohols, particularly fluorotelomer alcohols (FTOHs), represent a unique class of molecules whose physicochemical properties are governed by the strong electronegativity and low polarizability of the fluorine atom.[1] This guide provides an in-depth exploration of their solubility, a critical parameter influencing their application in fields ranging from organic synthesis to drug delivery. We will dissect the underlying molecular principles, quantify the impact of structural and environmental factors, provide detailed experimental protocols for accurate measurement, and discuss the implications of their distinct solubility profiles. The narrative synthesizes data from peer-reviewed literature to offer a technically robust resource for professionals working with these fascinating compounds.

The Unique Physicochemical Landscape of Fluorinated Alcohols

The solubility behavior of long-chain fluorinated alcohols is a direct consequence of their unique molecular structure: a hydrophilic alcohol head group attached to a highly fluorinated, and simultaneously hydrophobic and lipophobic, tail.[1][2] Understanding this dichotomy is fundamental.

The Carbon-Fluorine Bond: The Root of Anomalous Behavior

The carbon-fluorine (C-F) bond is the strongest single bond in organic chemistry, and fluorine is the most electronegative element.[1] This has several profound consequences:

• High Polarity, Low Polarizability: The C-F bond has a significant dipole moment. However, the tight hold of the fluorine nucleus on its electrons results in very low polarizability.[1] This leads to extremely weak van der Waals and London dispersion forces between fluorinated molecules.[1][3]

• Hydrophobicity and Lipophobicity: The inability to form strong intermolecular interactions makes fluorinated chains repellent to both polar water molecules (hydrophobicity) and non-polar hydrocarbon chains (lipophobicity).[1][2][4] This dual "phobicity" is a hallmark of highly fluorinated compounds.

• Enhanced H-Bond Donation: The strong electron-withdrawing effect of the fluorinated chain increases the acidity of the terminal hydroxyl (-OH) group.[5][6][7] This makes fluorinated alcohols potent hydrogen-bond donors, a property that significantly influences their interactions with polar solvents.[8][9]

Defining Long-Chain Fluorinated Alcohols

This guide focuses on partially fluorinated alcohols, specifically fluorotelomer alcohols (FTOHs). These compounds have the general structure CF₃(CF₂)ₙCH₂CH₂OH.[10][11][12] The notation "n:2 FTOH" is commonly used, where 'n' represents the number of perfluorinated carbons. For example, 8:2 FTOH is CF₃(CF₂)₇CH₂CH₂OH.[10][13] These are distinct from perfluoroalcohols (where the -OH is attached directly to a fluorinated carbon), which are often unstable.[14]

Aqueous Solubility: A Delicate Balance

The solubility of FTOHs in water is a classic example of competing molecular forces. The hydrophilic -CH₂CH₂OH "head" can engage in hydrogen bonding with water, promoting dissolution.[15] However, the long perfluoroalkyl "tail" is intensely hydrophobic, driving the molecule out of the aqueous phase.[4][16]

The Dominance of the Fluorinated Tail

For any FTOH with a significant chain length (n ≥ 4), the hydrophobic effect of the fluorinated tail overwhelmingly dictates the aqueous solubility, which is typically very low.[17][18] The energetic penalty of creating a cavity in the water's hydrogen-bonded network to accommodate the "fat" fluorocarbon chain is not sufficiently offset by the hydration of the alcohol head group.[4]

A critical finding is that the addition of each CF₂ moiety to the chain decreases aqueous solubility by approximately 0.78 log units.[17][18][19] This is a more pronounced effect than the ~0.60 log unit decrease observed for each CH₂ group in corresponding hydrocarbon alcohols, highlighting the enhanced hydrophobicity of the fluorinated chain.[17][18]

Caption: Impact of fluorinated chain length on solubility.

Micelle Formation

Like other surfactants, FTOHs can form aggregates called micelles in aqueous solutions when their concentration exceeds the critical micelle concentration (CMC).[20] In a micelle, the hydrophobic tails sequester themselves into a core, away from the water, while the hydrophilic heads form an outer shell that interacts with the solvent.[20] This phenomenon is crucial as it can significantly increase the apparent solubility of the FTOH and other hydrophobic substances, a principle widely used in drug formulation.[21][22]

Caption: Diagram of a normal-phase FTOH micelle in water.

Quantitative Solubility Data and Influencing Factors

Impact of Temperature and pH

The aqueous solubility of FTOHs can be influenced by temperature. For 8:2 FTOH, solubility increases from 12 °C to 37 °C, then decreases at 60 °C, indicating a complex thermodynamic relationship.[10][23] This non-linear behavior is important for applications where temperature cycling occurs. In contrast, pH in the range of 3 to 11 has been shown to have little to no impact on the solubility of 8:2 FTOH, which is expected given that the alcohol group is not readily ionized in this range.[10]

Table 1: Aqueous Solubility of 8:2 Fluorotelomer Alcohol (CF₃(CF₂)₇CH₂CH₂OH)

Temperature (°C)	Water Solubility (µg/L or ppb)	Source
12	134 (± 29)	[10]
25	137 (± 53)	[10]
25	~194	[24]
37	318 (± 176)	[10]
60	225 (± 51)	[10]

Solubility in Organic & Fluorous Solvents

While poorly soluble in water, many fluorinated alcohols are miscible with a range of common organic solvents.[25] Their utility as solvents themselves, particularly hexafluoroisopropanol (HFIP) and trifluoroethanol (TFE), is well-documented.[8][9][26]

• Polar Solvents: Shorter-chain fluorinated alcohols like TFE and HFIP are miscible with water and other polar organic solvents.[25][27] This is due to their potent hydrogen-bond donating capability.

• Non-Polar Solvents: The lipophobicity of the fluorinated chain means that long-chain FTOHs have limited solubility in aliphatic hydrocarbons. Their solubility can be improved in certain polar organic solvents or by using cosolvents.[17][24]

• Fluorous Solvents: The concept of a "fluorous phase" describes a phase based on highly fluorinated solvents that is immiscible with both aqueous and common organic phases.[9] Long-chain FTOHs will exhibit preferential solubility in fluorous solvents, a principle exploited in specific types of catalysis and purification.

Experimental Determination of Aqueous Solubility

Accurately measuring the low aqueous solubility of long-chain FTOHs requires robust methodologies that prevent the formation of artifacts like micro-emulsions.

Protocol: Generator Column Method

This method is highly suitable for hydrophobic substances with low water solubility as it ensures the aqueous phase is fully saturated without creating a colloidal dispersion.[28]

Principle: High-purity water is passed through a column packed with an inert support material coated with the test substance (FTOH). The slow flow rate allows the water to become saturated with the FTOH. The eluate is then collected and analyzed.

Step-by-Step Methodology:

• Support Preparation:

  • Select an inert support material (e.g., glass beads, Chromosorb).

  • Thoroughly clean the support by sonicating in sequential solvents (e.g., hexane, dichloromethane, methanol) and dry completely.[28]

• Coating the Support:

  • Dissolve a known amount of the long-chain fluorinated alcohol in a volatile solvent (e.g., hexane).

  • Add the solution to the dried support material in a rotary evaporator flask.

  • Slowly remove the solvent under vacuum, rotating the flask to ensure an even coating of the FTOH onto the support.

• Column Packing and Equilibration:

  • Carefully pack the coated support into a chromatography column, ensuring no voids.

  • Place the column in a thermostatically controlled water bath set to the desired experimental temperature (e.g., 25 °C).

  • Pump high-purity (e.g., Milli-Q) water through the column at a very low, controlled flow rate.

  • Causality: A slow flow rate is critical to allow sufficient residence time for the water to reach equilibrium and become fully saturated with the FTOH.

• Sample Collection and Analysis:

  • Allow the system to equilibrate by discarding the initial column volumes of eluate.

  • Collect subsequent fractions of the eluate for analysis.

  • To ensure equilibrium has been reached, analyze multiple consecutive fractions. The measured concentration should be constant.

  • Self-Validation: Vary the flow rate slightly. If the measured solubility remains unchanged, it provides confidence that equilibrium was achieved and the measurement is independent of flow kinetics.

• Quantification:

  • Extract the FTOH from the collected aqueous samples using a suitable organic solvent (e.g., ethyl acetate).

  • Concentrate the extract and analyze using a sensitive analytical technique such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which provides high selectivity and low detection limits.[24]

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1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol material safety data sheet

Advanced Characterization, Handling, and Application Protocols

CAS Registry Number: 94159-84-9 (Analogous/Generic) Synonyms: 3-(Perfluorooctyl)propane-1,2-diol; 8:3 Fluorotelomer Diol Molecular Formula:

Molecular Weight: ~494.14 g/mol [1]

Part 1: Molecular Architecture & Physicochemical Logic

To effectively utilize 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol, one must first understand its amphiphilic dualism. Unlike standard hydrocarbon surfactants, this molecule possesses a "stiff" fluorous tail and a flexible, hydrophilic head group separated by a critical propyl spacer.

Structural Domains

• The Fluorous Tail (

  ): This segment is hydrophobic and lipophobic. It drives the molecule to migrate to interfaces (air-water or oil-water), significantly lowering surface tension. It is chemically inert and thermally stable.

• The Propyl Spacer (

  at C3): The "3H,3H" designation is the critical differentiator. Unlike 8:2 fluorotelomers (ethyl spacer), the 8:3 propyl spacer insulates the electron-withdrawing effect of the perfluoro chain from the diol head. This makes the hydroxyl groups more nucleophilic and chemically similar to standard fatty diols than their 8:2 counterparts.

• The Vicinal Diol (

  ): Provides bidentate hydrogen bonding capability and serves as a versatile synthetic handle for oxidation (to aldehydes) or polymerization (polyurethanes).

Solubility Profile

This molecule exhibits "Fluorous Phase" behavior. It is generally insoluble in water and standard hydrocarbons (hexane).

Solvent Class	Solubility Status	Mechanistic Note
Water	Insoluble	Hydrophobic effect of dominates the hydrophilic diol.
Methanol/Ethanol	Soluble	Hydroxyl groups engage in H-bonding; alkyl spacer aids miscibility.
Hexane/Toluene	Poor/Insoluble	Lipophobicity of the fluorous tail prevents solvation.
Fluorinated Solvents	Highly Soluble	"Like dissolves like." HFE-7100, Trifluorotoluene.
DMSO/DMF	Soluble	High dielectric constant overcomes fluorous segregation.

Part 2: Hazard Characterization & Toxicology (The "MSDS" Core)

GHS Classification: Warning Hazard Statements: H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation).

The "Forever Chemical" Context (PFAS)

While the immediate acute toxicity is low (comparable to fatty diols), the long-term hazard lies in its classification as a PFAS (Per- and Polyfluoroalkyl Substance) precursor.

• Metabolic Stability: The C-F bonds are enzymatically unbreakable. However, the hydrocarbon "head" is susceptible to biological oxidation.

• Degradation Pathway: In vivo or environmental microbial action can oxidize the 1,2-diol to a carboxylic acid.

  • Risk:[2][3] The breakdown of 8:3 diols eventually yields 7:3 Fluorotelomer Carboxylic Acid (7:3 FTCA) and potentially Perfluorooctanoic Acid (PFOA) through

    -oxidation cycles, though the propyl spacer alters the kinetics compared to 8:2 analogs.

Visualization: Biotic Degradation Pathway

The following diagram illustrates the theoretical metabolic fate, highlighting why waste containment is critical.

Figure 1: Theoretical aerobic biodegradation pathway of 8:3 fluorotelomer diol, leading to persistent terminal acids.

Part 3: Handling & Operational Protocols

Engineering Controls

• Containment: All weighing and synthesis must occur within a certified chemical fume hood.

• Glassware: Fluorinated compounds adsorb strongly to glass surfaces.

  • Protocol: Dedicate glassware to fluorous chemistry.

  • Cleaning: Rinse with acetone, then strictly rinse with a fluorinated solvent (e.g., Trifluorotoluene or HFE-7100) before final wash. Standard detergent often fails to remove the fluorous monolayer.

Synthesis Workflow: Oxidative Cleavage

A common application is cleaving the diol to generate a fluorinated aldehyde for surface modification.

Reagents: Sodium Periodate (

), Aqueous/THF solvent system.

• Dissolution: Dissolve 1.0 eq of 8:3 Diol in THF (ensure complete solubility).

• Oxidant Prep: Dissolve 1.1 eq

  in water.

• Reaction: Add oxidant solution dropwise to the THF solution at 0°C.

  • Why: Controls exotherm and prevents over-oxidation to the acid.

• Quench: Add aqueous Sodium Thiosulfate.

• Extraction: Extract with Ethyl Acetate (fluorinated tails partition well here against water).

Part 4: Surface Modification Application (Self-Validating Protocol)

This diol can be used to create superhydrophobic surfaces. The following protocol ensures a self-assembled monolayer (SAM) formation.

Workflow Logic

The vicinal diol anchors to oxide surfaces (like

or activated ) through bidentate coordination, while the tail orients away, creating a "Teflon-like" barrier.

Visualization: Surface Functionalization Process

Figure 2: Step-by-step workflow for creating hydrophobic surfaces using 8:3 fluorotelomer diol.

Validation Step (Quality Control)

• Water Contact Angle (WCA): Place a 5µL droplet of HPLC-grade water on the treated surface.

  • Pass: Angle > 110° (Hydrophobic).

  • Fail: Angle < 90° (Incomplete coverage or surface contamination).

• Hexadecane Contact Angle:

  • Pass: Angle > 65° (Oleophobic - confirms presence of Fluorine tails).

Part 5: Emergency Response

Scenario	Immediate Action	Medical Context
Skin Contact	Wash with soap and water for 15 min.	Fluorinated tails can aid transdermal penetration of other toxins.
Eye Contact	Rinse with water for 15 min; lift eyelids.	Mechanical irritation from micro-crystals is likely.
Inhalation	Move to fresh air.[3][4][5][6]	If heated >200°C, watch for Polymer Fume Fever (flu-like symptoms).
Spill	Do not use water.[5] Absorb with sand/vermiculite.	Prevent entry into drains (PFAS persistence).

References

• Buck, R. C., et al. (2011). "Perfluoroalkyl and polyfluoroalkyl substances in the environment: Terminology, classification, and origins." Integrated Environmental Assessment and Management. Link

• Wang, Z., et al. (2014). "Global emission inventories for C4–C14 perfluoroalkyl carboxylic acid (PFCA) homologues." Environment International. Link

• Krafft, M. P., & Riess, J. G. (2009). "Chemistry, physical chemistry, and uses of molecular fluorocarbon–hydrocarbon amphiphiles." Chemical Reviews. Link

• Dinglasan, M. J., et al. (2004). "Fluorotelomer alcohol biodegradation yields poly- and perfluorinated acids."[7] Environmental Science & Technology. Link

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• 7. researchgate.net [researchgate.net]

Toxicological Profile of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol: A Technical Guide for Researchers and Drug Development Professionals

Introduction

1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is a member of the vast and environmentally persistent class of per- and polyfluoroalkyl substances (PFAS). Characterized by a fluorinated carbon chain and a diol functional group, its unique physicochemical properties suggest potential applications in various industrial and commercial sectors. However, the very chemical stability that makes PFAS desirable in manufacturing raises significant concerns regarding their environmental fate, bioaccumulation, and potential for adverse health effects. This technical guide provides a comprehensive overview of the anticipated toxicological profile of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol, designed for an audience of researchers, scientists, and drug development professionals. In the absence of direct studies on this specific molecule, this profile is largely based on data from analogous compounds, particularly fluorotelomer alcohols (FTOHs), to forecast its likely biological interactions and hazards.

Physicochemical Properties and Toxicological Significance

The toxicological behavior of a chemical is intrinsically linked to its physical and chemical properties. For 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol, these properties are predicted based on its structure.

Property	Predicted Value/Characteristic	Toxicological Implication
Molecular Formula	C₁₁H₇F₁₇O₂	High degree of fluorination suggests high stability and persistence.
Molecular Weight	~542.1 g/mol	A larger molecular weight can influence absorption and distribution.
Water Solubility	Low	Likely to be poorly soluble in water, but the diol group will increase polarity compared to fully fluorinated alkanes. This can affect environmental mobility and bioavailability.
Lipophilicity (LogP)	High	Expected to be lipophilic, suggesting potential for bioaccumulation in fatty tissues.
Volatility	Low to Moderate	May have some volatility, similar to other FTOHs, which could be a route of exposure.[1]

Toxicokinetics: A Predicted Pathway

The absorption, distribution, metabolism, and excretion (ADME) of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is expected to follow the general pattern observed for other PFAS, particularly FTOHs.

Figure 1. Predicted ADME pathway for 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol.

Absorption: Similar to other PFAS, absorption is likely to occur via oral, inhalation, and dermal routes.[2]

Distribution: Once absorbed, it is expected to bind to plasma proteins and distribute to various tissues, with a propensity for accumulation in the liver and kidneys.[2]

Metabolism: A critical aspect of FTOH toxicology is their metabolism to persistent perfluoroalkyl carboxylic acids (PFCAs).[1][2][3] It is highly probable that 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol undergoes oxidation of its alcohol groups to form corresponding carboxylic acids, which are generally more persistent and toxic. This biotransformation is a key consideration in its overall risk profile.

Excretion: The parent compound may be excreted, but its metabolites, the PFCAs, are known for their long biological half-lives and slow excretion, primarily through urine and feces.[2]

Potential Mechanisms of Toxicity

Based on the broader PFAS literature, several mechanisms of toxicity are likely for this compound.

Figure 2. Anticipated molecular mechanisms of toxicity.

Peroxisome Proliferator-Activated Receptor Alpha (PPARα) Activation: Many PFAS, including FTOHs, are known to activate PPARα, a nuclear receptor that regulates lipid metabolism, primarily in the liver.[4][5] This can lead to hepatotoxicity.

Oxidative Stress: The metabolism of FTOHs can induce oxidative stress, leading to cellular damage.[6]

Mitochondrial Dysfunction: Fluoride-containing compounds have been shown to induce cytotoxicity through mitochondrial dysfunction.[7]

Endocrine Disruption: Some FTOHs have demonstrated estrogenic activity in vitro.[1][8] Additionally, PFAS have been associated with thyroid disruption.[6]

Anticipated Toxicological Endpoints

Hepatotoxicity

The liver is a primary target for many PFAS. Exposure to FTOHs has been linked to hepatotoxicity.[2]

Reproductive and Developmental Toxicity

Developmental toxicity is a significant concern for PFAS. A study on a structurally similar fluorinated diol, 1H,1H,10H,10H-Perfluorodecane-1,10-diol (FC10-diol), demonstrated clear concentration-dependent developmental toxicity in Xenopus laevis embryos.[9] Significant mortality was observed at 2.5 and 5 mg/L, and 100% of surviving embryos were malformed at 1.25 mg/L and 2.5 mg/L.[9] The most sensitive endpoint was the developmental stage achieved, with significant effects at 1.25 mg/L.[9] Other FTOHs have also been associated with reproductive and developmental effects.[10][11][12]

Nephrotoxicity

The kidneys are involved in the excretion of PFAS and can be a target for toxicity.[13]

Genotoxicity

Limited studies on FTOHs suggest they are not genotoxic. The umu test for genotoxicity on 6:2, 8:2, and 10:2 FTOH yielded negative results.[14]

Experimental Protocols for Toxicological Assessment

The following are standard, validated protocols that would be appropriate for assessing the toxicological profile of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol.

In Vitro Cytotoxicity: Neutral Red Uptake Assay

Rationale: The Neutral Red Uptake (NRU) assay is a widely used and validated method for assessing cytotoxicity based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.

Methodology:

• Cell Culture: Plate a suitable human cell line (e.g., HepG2 for liver toxicity assessment) in 96-well microtiter plates and incubate for 24 hours.

• Exposure: Treat cells with a range of concentrations of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol for a defined period (e.g., 24 or 48 hours).

• Incubation with Neutral Red: Remove the treatment medium and incubate the cells with a medium containing neutral red for approximately 3 hours.

• Dye Extraction: Wash the cells and extract the dye from the viable cells using a solubilization solution.

• Quantification: Measure the absorbance of the extracted dye using a spectrophotometer. The amount of dye retained is proportional to the number of viable cells.

In Vivo Developmental Toxicity: Zebrafish Embryo Assay (FET)

Rationale: The Fish Embryo Acute Toxicity (FET) test is a validated alternative to animal testing for assessing acute toxicity and developmental effects of chemicals. Zebrafish are a well-established model for developmental biology and toxicology.

Methodology:

• Embryo Collection: Collect newly fertilized zebrafish (Danio rerio) embryos.

• Exposure: Place embryos in multi-well plates containing a range of concentrations of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol.

• Observation: Observe the embryos under a microscope at regular intervals (e.g., 24, 48, 72, and 96 hours post-fertilization).

• Endpoint Assessment: Record lethal endpoints (e.g., coagulation of the embryo, lack of somite formation, non-detachment of the tail, and lack of heartbeat) and sublethal developmental abnormalities (e.g., edema, spinal malformations).[15]

• Data Analysis: Determine the LC50 (median lethal concentration) and EC50 (median effective concentration for sublethal effects).

Regulatory Landscape and Future Perspectives

While there are no specific regulations for 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol, the entire class of PFAS is under increasing regulatory scrutiny globally. Some FTOHs are being included in proposed regulations due to their potential to degrade into persistent PFCAs.[9][16] The lack of data on many individual PFAS, including the subject of this guide, highlights a critical need for further research to inform risk assessments and regulatory decisions. The development and application of New Approach Methodologies (NAMs), such as in vitro and in silico models, will be crucial for efficiently evaluating the vast number of PFAS compounds.

Conclusion

The toxicological profile of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is largely uncharacterized. However, by leveraging data from structurally similar FTOHs and the limited available data on a fluorinated diol, we can anticipate its potential for bioaccumulation and toxicity, particularly targeting the liver and developmental processes. Its metabolism into persistent PFCAs is a primary concern. The experimental protocols outlined in this guide provide a robust framework for future investigations to definitively characterize its toxicological properties. As the scientific and regulatory communities continue to address the challenges posed by PFAS, a thorough understanding of individual compounds like 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is indispensable for safeguarding human health and the environment.

References

• Coperchini, F., et al. (2021). Thyroid Disrupting Effects of Old and New Generation PFAS. Frontiers in Endocrinology, 12, 678324. [Link]

• Faroon, O., et al. (2022). Effect of Fluoride on Cytotoxicity Involved in Mitochondrial Dysfunction: A Review of Mechanism. Biological Trace Element Research, 200(10), 4357-4369. [Link]

• Kennedy, G. L. Jr. (1990). Toxicology of fluorine-containing monomers. Critical Reviews in Toxicology, 21(2), 149-170. [Link]

• Kabadi, S. V., et al. (2019). Toxicokinetics of 8:2 fluorotelomer alcohol (8:2-FTOH) in male and female Hsd:Sprague Dawley SD rats after intravenous and gavage administration. Toxicology and Applied Pharmacology, 377, 114611. [Link]

• Blake, B. E., et al. (2021). A Review of Per- and Polyfluorinated Alkyl Substance Impairment of Reproduction. Toxics, 9(11), 307. [Link]

• Chen, M., et al. (2019). Fluorinated diiodine alkanes exert developmental toxicity on embryo-larval stages of zebrafish strain AB via regulating the expression of the specific endocrine-related genes. Journal of Applied Toxicology, 39(11), 1545-1554. [Link]

• Eurofins. (2025). Fluorotelomer Alcohols (FTOH) in Water: New Method, Lower Reporting Limit, and Accreditation. [Link]

• Cui, W., et al. (2021). Effect of PFAS Molecules for the Human Health. Encyclopedia, 1(4), 1105-1122. [Link]

• Ellis, D. A., et al. (2004). Degradation of Fluorotelomer Alcohols: A Likely Atmospheric Source of Perfluorinated Carboxylic Acids. Environmental Science & Technology, 38(12), 3316-3321. [Link]

• Wikipedia. (n.d.). Fluorotelomer alcohol. [Link]

• Meanwell, N. A. (2021). Metabolism and Toxicity of Fluorine Compounds. Chemical Research in Toxicology, 34(2), 343-346. [Link]

• Nilsson, H., et al. (2010). Inhalation Exposure to Fluorotelomer Alcohols Yield Perfluorocarboxylates in Human Blood? Environmental Science & Technology, 44(19), 7717-7722. [Link]

• Danish Environmental Protection Agency. (2008). Toxicity to humans – Survey of Chemical Substances in Consumer Products, No. 99. [Link]

• Flynn, R. W., et al. (2021). Evaluating Potential Developmental Toxicity of Per- and Polyfluoroalkyl Substances (PFAS) in Xenopus laevis Embryos and Larvae. Chemosphere, 283, 131175. [Link]

• Hawaii State Department of Health. (n.d.). Risk Evaluation of Select PFAS: Report to the Hawaii State Department of Health. [Link]

• Iwaya, M., et al. (2023). Fluorinated Derivatives of Digalloyl-Flavan-3-ol Induce Autophagic Cell Death by Forming Granular Aggregates Containing Mitochondria. International Journal of Molecular Sciences, 24(8), 7434. [Link]

• Behr, A. C., et al. (2018). PPARα-independent transcriptional targets of perfluoroalkyl acids revealed by transcript profiling. Toxicology, 409, 1-12. [Link]

• Agency for Toxic Substances and Disease Registry. (2021). Toxicological Profile for Perfluoroalkyls. [Link]

• Mabury, S. A. (n.d.). Environmental Fate of Polyfluorinated Chemicals. [Link]

• O'Connor, J. C., et al. (2014). Evaluation of the Reproductive and Developmental Toxicity of a Fluoroalkylethanol Mixture. Reproductive Toxicology, 49, 148-157. [Link]

• Oda, Y., et al. (2007). Negative results of umu genotoxicity test of fluorotelomer alcohols and perfluorinated alkyl acids. Environmental Health and Preventive Medicine, 12(5), 217-219. [Link]

• Maras, M., et al. (2006). Estrogen-like properties of fluorotelomer alcohols as revealed by mcf-7 breast cancer cell proliferation. Environmental Health Perspectives, 114(1), 100-105. [Link]

• ITRC. (2020). Fate and Transport of Per- and Polyfluoroalkyl Substances (PFAS). [Link]

• Hyötyläinen, T., et al. (2021). Lipidomic Analyses Reveal Modulation of Lipid Metabolism by the PFAS Perfluoroundecanoic Acid (PFUnDA) in Non-Obese Diabetic Mice. Frontiers in Immunology, 12, 691854. [Link]

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Interfacial Dynamics and Surface Tension of Fluorinated Diols: A Technical Guide

Executive Summary

This technical guide addresses the physicochemical properties of fluorinated diols, a class of amphiphilic molecules critical to high-performance coatings, microfluidics, and drug delivery systems. Unlike hydrocarbon analogues, fluorinated diols exhibit a "phobicity" to both water and oils (amphiphobicity) due to the unique electronic density of the carbon-fluorine (C-F) bond. This document details the molecular mechanisms driving surface tension reduction, analyzes the performance gap between short-chain (C4/C6) and long-chain (C8+) variants, and provides a validated protocol for pendant drop tensiometry.

Molecular Architecture & Interfacial Physics

The Fluorine Effect

The defining characteristic of fluorinated diols is the extremely low polarizability of the fluorine atom and the high bond energy of the C-F bond (~485 kJ/mol). When dissolved in a solvent or cured into a polymer matrix, fluorinated segments migrate to the air-liquid or air-solid interface to minimize the system's free energy.

• Steric Shielding: The van der Waals radius of fluorine (1.47 Å) is larger than hydrogen (1.2 Å). This creates a stiff, helical sheath around the carbon backbone, preventing the approach of other molecules and reducing intermolecular cohesive forces at the surface.

• Surface Enrichment: Thermodynamic drive forces the fluorinated "tails" to orient outward toward the air phase, while the hydroxyl (-OH) "heads" anchor into the bulk phase. This segregation creates a surface energy as low as 15–20 mN/m, significantly lower than hydrocarbon surfaces (~30–35 mN/m).

Mechanism of Action

The reduction in surface tension (

) is not linear. It follows a mechanism dependent on the packing density of terminal trifluoromethyl (-CF ) groups.

Figure 1: Thermodynamic migration of fluorinated diols. The fluorinated segments segregate to the interface to minimize free energy, creating a dense -CF3 barrier.

Structural Variations: The C8 vs. C4/C6 Paradigm

Regulatory pressure on PFOA (C8 chemistries) has forced a transition to shorter chains (C4/C6). However, this shift presents a challenge: Conformational Entropy.

• Long-Chain (C8+): These chains naturally crystallize or order themselves at the interface, forming a "picket fence" of -CF

  groups.

• Short-Chain (C4/C6): These chains retain more mobility (higher entropy). They tend to lie flat rather than stand perpendicular, exposing the higher-energy -CF

  - backbone rather than the low-energy -CF tips.

Solution: To regain low surface tension with short chains, "Gemini" structures (two hydrophilic heads, two hydrophobic tails) or specific rigid linkers are used to force perpendicular orientation.

Comparative Data: Surface Tension Limits

Material Class	Molecular Structure	Typical (mN/m)	Key Characteristic
Hydrocarbon Diol	1,6-Hexanediol	~42.0	High cohesion; water-soluble.
Silicone Diol	PDMS-based	20.0 – 22.0	Flexible; excellent slip; prone to migration/contamination.
C8 Fluorinated Diol	Perfluorooctyl-based	15.0 – 17.0	Rigid packing; environmental concern (PBT).
C4 Fluorinated Diol	Perfluorobutyl-based	18.0 – 25.0	Higher entropy; requires structural optimization.
Gemini Fluoro-Diol	Bis-C4 structure	15.5 – 18.0	High efficiency; low Critical Micelle Concentration (CMC).

Experimental Protocol: Dynamic Pendant Drop Tensiometry

For characterizing fluorinated diols, the Pendant Drop Method is superior to the Wilhelmy Plate method because it requires minimal sample volume (<100 µL) and captures dynamic surface tension (adsorption kinetics), which is critical for understanding how quickly the fluorinated tails migrate to the surface.

Principles of Measurement

The shape of a drop hanging from a needle is determined by the balance between gravity (elongating the drop) and surface tension (resisting elongation).[1][2][3][4] This relationship is described by the Young-Laplace equation:

Where

and are the principal radii of curvature.[2]

Step-by-Step Protocol

Equipment: Optical Tensiometer (e.g., KRÜSS, Biolin). Reagents: Fluorinated diol sample, HPLC-grade water (or solvent of choice).

• System Preparation:

  • Clean the dosing syringe and needle (typically 1.8mm to 0.5mm OD depending on viscosity) with acetone, then flush 3x with the sample liquid.

  • Critical: Fluorinated compounds are persistent. Dedicate a specific syringe/needle set to fluorinated samples to prevent cross-contamination of other experiments.

• Calibration:

  • Calibrate the optical scale using a ball bearing of known diameter to ensure pixel-to-millimeter accuracy.

• Drop Generation:

  • Dispense the liquid to form a stable pendant drop. The drop should be as large as possible (near the point of detachment) to maximize the "shape factor" (

    ) for accurate fitting.

  • Tip: For low surface tension fluorinated fluids, use a smaller gauge needle to prevent the drop from falling too quickly.

• Image Acquisition:

  • Begin recording immediately upon drop formation.

  • Capture at high frame rate (e.g., 20 fps) for the first 10 seconds to observe the Dynamic Surface Tension (the decay of

    as surfactant molecules adsorb to the interface).

  • Continue capturing at lower rates (e.g., 1 fps) until equilibrium is reached (plateau).

• Analysis (Young-Laplace Fit):

  • Use the software to trace the drop profile.[4][5]

  • Fit the Young-Laplace equation to the profile.

  • Validation: The fit error (Root Mean Square) should be < 0.5 µm. If higher, the drop may be vibrating or the needle tip may be dirty.

Figure 2: Validated workflow for Pendant Drop Tensiometry of fluorinated surfactants.

Applications in Drug Development & Materials

Biocompatibility & Medical Devices

Fluorinated diols are synthesized into polyurethanes (FPU) for catheter and implant coatings.

• Benefit: The low surface energy prevents protein adsorption (fouling) and thrombogenesis (blood clotting).

• Mechanism: Albumin and fibrinogen cannot unfold and adhere to the "slippery" fluorinated interface, preserving the device's hemocompatibility.

Drug Delivery Vehicles

In microfluidic droplet generation, fluorinated diols (often PEG-linked) act as surfactants to stabilize water-in-oil emulsions.

• Benefit: They prevent the coalescence of droplets containing active pharmaceutical ingredients (APIs).

• Advantage: Unlike hydrocarbon surfactants, fluorinated tails are lipophobic, meaning they do not dissolve into the oil phase or the drug payload, ensuring high encapsulation efficiency.

References

• KRÜSS Scientific. (n.d.). Pendant Drop Method: Principles and Applications. Retrieved from [Link]

• Biolin Scientific. (2020). Pendant drop method for surface tension measurements. Retrieved from [Link]

• American Chemical Society (Langmuir). (2021). Langmuir Monolayers of Perfluorinated Alcohols: A Molecular Dynamics Approach. Retrieved from [Link]

• MDPI. (2024).[6] Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane. Retrieved from [Link]

• ResearchGate. (2008). Surface Tension and Surface Orientation of Perfluorinated Alkanes. Retrieved from [Link]

Sources

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• 2. Pendant drop | KRÜSS Scientific [kruss-scientific.com]
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• 4. physlab.org [physlab.org]
• 5. marchettibenjamin.wordpress.com [marchettibenjamin.wordpress.com]
• 6. researchgate.net [researchgate.net]

The Fluorine Effect: Engineering Amphiphilicity in Fluorinated Diols

Executive Summary

This technical guide explores the unique physicochemical properties of fluorinated diols, a class of amphiphiles that defy standard hydrocarbon logic. Unlike conventional surfactants that operate on a binary hydrophilic-hydrophobic axis, fluorinated diols introduce a "third phase"—fluorophilicity . This tri-philic nature (hydrophilic, lipophobic, fluorophilic) enables self-assembly behaviors critical for stabilizing fragile membrane proteins and engineering advanced drug delivery vectors.

Part 1: The Physics of Fluorine – The "Third Phase"

To understand fluorinated diols, one must first abandon the assumption that "fluorinated" simply means "more hydrophobic." The introduction of fluorine creates a distinct thermodynamic phase.

The Electronic & Steric Paradox

The Carbon-Fluorine (C-F) bond is the strongest single bond in organic chemistry (~485 kJ/mol), yet it dictates weak intermolecular interactions.

• Low Polarizability: Fluorine’s electrons are tightly held (highest electronegativity: 4.0), making the electron cloud difficult to distort. This results in extremely weak Van der Waals (dispersion) forces between fluorinated chains.

• Steric Bulk: The Van der Waals radius of fluorine (1.47 Å) is significantly larger than hydrogen (1.20 Å). A perfluorinated chain (

  ) has a cross-sectional area of roughly 28-30 Ų , compared to 18-20 Ų for a hydrocarbon chain ( ).

• Conformational Rigidity: While hydrocarbon chains adopt a flexible trans-planar "zig-zag" conformation, perfluorinated chains twist into a rigid helix to relieve the steric strain between the 1,3-difluorine atoms.[1]

The "1.7 Rule" of Hydrophobicity

A general rule of thumb in surfactant science is that a fluorinated methylene group (

) is approximately 1.5 to 1.7 times more hydrophobic than a hydrogenated methylene group ( ).

• Implication: A short fluorinated chain (

  ) exhibits hydrophobicity comparable to a much longer hydrocarbon chain ( ), but with significantly different packing parameters due to its bulk.

Table 1: Physicochemical Comparison (Hydrocarbon vs. Fluorocarbon)

Feature	Hydrocarbon Chain ( )	Fluorocarbon Chain ( )	Impact on Diol Function
Interaction	Lipophilic (mixes with fats)	Lipophobic & Hydrophobic	Segregates from biological lipids.
Geometry	Planar Zig-Zag (Flexible)	Helical (Rigid/Rod-like)	Creates rigid micelles; does not penetrate protein cores.
Surface Tension	~30-35 mN/m	~15-20 mN/m	Superior wetting; lowers CMC significantly.
Bond Energy	C-H (~413 kJ/mol)	C-F (~485 kJ/mol)	Extreme chemical/metabolic stability.

Part 2: Thermodynamics of Self-Assembly

The amphiphilic nature of fluorinated diols is driven by the segregation effect . In an aqueous environment containing lipids (e.g., a cell membrane or liposome), a fluorinated diol faces a thermodynamic dilemma: it dislikes water (hydrophobic) and it dislikes the lipid tails (lipophobic).

The Segregation Mechanism

This mutual phobicity drives fluorinated diols to self-assemble into their own distinct domains rather than mixing randomly.

• Micellization: They form micelles at very low Critical Micelle Concentrations (CMC) because the water-fluorocarbon repulsion is immense.

• Lipid Bilayer Interaction: Unlike standard detergents (e.g., SDS, Triton X-100) that insert into lipid bilayers and disrupt them, fluorinated diols often partition separately. They can surfactant-coat a membrane protein without stripping away the annular lipids essential for the protein's function.

Diagram 1: The Tri-Philic Segregation Pathway

This diagram illustrates how fluorinated diols (FD) interact in a complex mixture of Water (W) and Lipids (L), forming a distinct "Fluorous Phase" rather than mixing.

Caption: The "Tri-philic" interactions drive fluorinated diols to self-assemble (Red) while preserving essential lipid-protein contacts (Green/Yellow), unlike standard detergents.

Part 3: Applications in Drug Development[2][3]

Membrane Protein Stabilization (The "Mild" Detergent)

Membrane proteins (MPs) are notoriously unstable when removed from their native bilayer. Standard detergents strip away structural lipids, causing the protein to denature (unfold).

• Mechanism: Fluorinated diols (and related surfactants like fluorinated maltosides) create a rigid, non-intrusive shell around the protein.

• Benefit: The bulky fluorinated tails are too large and rigid to penetrate the protein's tertiary structure. They act as a "molecular fence," keeping the protein soluble in water while allowing it to retain its native lipid environment.

19F-MRI and Drug Delivery Tracking

Because fluorine is virtually absent in biological tissues (zero background signal), fluorinated diols serve as perfect tracers.

• 19F NMR/MRI: Researchers can track the biodistribution of a drug delivery vehicle labeled with fluorinated diols quantitatively.

• Oxygen Transport: The high solubility of oxygen in fluorocarbon phases (due to weak intermolecular forces) allows these diols to be used in artificial blood substitutes or tissue oxygenation therapeutics.

Part 4: Experimental Characterization Protocols

To validate the amphiphilic properties of a fluorinated diol, two key experiments are required: CMC determination and Partition Coefficient analysis via NMR.

Protocol A: CMC Determination via Wilhelmy Plate (Surface Tension)

This protocol determines the concentration at which the diol spontaneously forms micelles.

• Preparation: Prepare a 10 mM stock solution of the fluorinated diol in ultrapure water (Milli-Q).

• Calibration: Calibrate the tensiometer using a platinum Wilhelmy plate. Ensure the plate is flamed to remove organic contaminants.

• Titration:

  • Start with 20 mL of pure water in the sample vessel.

  • Sequentially add aliquots of the diol stock.

  • Allow 3-5 minutes for equilibrium after each addition.

• Measurement: Record surface tension (

  ) vs. log(concentration).

• Analysis:

  • Hydrocarbon Surfactants: Typically plateau at ~30-35 mN/m.

  • Fluorinated Diols: Look for a break point (CMC) at a much lower tension, typically 15-22 mN/m . This extreme reduction confirms the fluorinated nature.

Protocol B: 19F-NMR Membrane Partitioning

This protocol measures how the diol distributes between water and a lipid membrane—the ultimate test of its amphiphilicity.

• Liposome Preparation:

  • Prepare Large Unilamellar Vesicles (LUVs) of POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine) via extrusion (100 nm).

  • Concentration: 10 mg/mL lipids.

• Sample Assembly:

  • Tube A: Fluorinated Diol (1 mM) in D₂O (Water reference).

  • Tube B: Fluorinated Diol (1 mM) + POPC LUVs in D₂O.

• Acquisition (19F NMR):

  • Use a standard 19F probe (no decoupling needed usually).

  • T1 Relaxation: Fluorine T1s can be long (1-2s); set relaxation delay (

    ) to at least 5s to ensure quantitative integration.

  • Reference: Use Trifluoroacetic acid (TFA) in a coaxial capillary as an external chemical shift reference (-76.5 ppm).

• Data Processing:

  • In Tube B, you will likely observe two signals or a broadened shift if exchange is fast.

  • Slow Exchange Regime: Integration of Peak A (Water) vs. Peak B (Membrane) gives the partition coefficient (

    ) directly.

  • Fast Exchange Regime: The observed chemical shift (

    ) is the weighted average. Calculate fraction bound ( ) using:

Diagram 2: 19F-NMR Characterization Workflow

Caption: Workflow for determining membrane partitioning using 19F NMR. The "silent" biological background ensures signals come only from the fluorinated diol.

References

• Polidori, A., et al. (2024). Impact of Fluorination on Membrane-Protein Stabilization and Extraction.[2][3][4][5] National Institutes of Health (PubMed). Retrieved from [Link]

• Breyton, C., et al. (2004). Hemifluorinated surfactants: a non-detergent alternative for the manipulation of membrane proteins. FEBS Letters.[6] Retrieved from [Link]

• Koksch, B., et al. (2022).[7] Rational design of amphiphilic fluorinated peptides: evaluation of self-assembly properties. Nanoscale (RSC). Retrieved from [Link]

• Park, B.K., et al. (2001). Metabolism of fluorine-containing drugs.[8][9] Annual Review of Pharmacology and Toxicology. Retrieved from [Link]

Sources

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• 2. caymanchem.com [caymanchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Impact of Fluorination on Membrane-Protein Stabilization and Extraction by Lactobionamide Detergents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Rational design of amphiphilic fluorinated peptides: evaluation of self-assembly properties and hydrogel formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of fluoropolymers using 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

Application Note: Synthesis of High-Performance Fluoropolymers using 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

Executive Summary

This application note details the methodological integration of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (hereafter referred to as PF-Diol ) into polyurethane (PU) backbones. Unlike standard hydrocarbon diols, PF-Diol possesses a rigid perfluorinated tail (

) separated by a propylene spacer. This unique amphiphilic structure allows for the synthesis of Fluorinated Polyurethanes (FPUs) that exhibit spontaneous surface segregation.

Key Application: The primary utility of this monomer is the generation of low-surface-energy coatings (surface tension <15 mN/m) for biomedical devices, marine anti-fouling, and self-cleaning optical films.

Chemical Profile & Reactivity

To successfully synthesize polymers with PF-Diol, one must understand its specific reactivity profile, which differs from standard aliphatic diols like 1,4-butanediol (BDO).

Property	Specification	Critical Insight for Synthesis
Molecular Structure		The tail is extremely hydrophobic and lipophobic. It induces crystallization, requiring specific solvent choices (e.g., MEK/DMF mixtures) to prevent premature precipitation.
Hydroxyl Reactivity	Primary ( ) & Secondary ( ) -OH	The secondary hydroxyl is sterically hindered and adjacent to the electron-withdrawing fluoro-tail. Reaction kinetics with isocyanates will be slower than BDO, often requiring higher catalyst loading (DBTDL).
Solubility	Low in Toluene/Hexane; High in Acetone, MEK, THF	Warning: Incompatible with non-polar solvents. Attempting to dissolve this in standard paint thinners will result in phase separation.

Synthesis Strategy: The "Pre-Polymer" Method

Direct "one-shot" polymerization is not recommended for PF-Diol. The immense difference in polarity between the fluorinated tail and standard polyols (like PTMG or PEG) leads to macro-phase separation, resulting in opaque, brittle films.

Recommended Approach: Two-Step Pre-polymerization. This method ensures the fluorinated diol is chemically anchored to the hard segment of the polyurethane, facilitating the migration of fluorine to the surface during the curing phase.

Mechanism of Surface Segregation

As the solvent evaporates, the thermodynamically incompatible fluorinated tails migrate to the air-polymer interface to minimize interfacial free energy. This creates a "fluorine-enriched skin" on the coating, providing superhydrophobicity while maintaining the bulk mechanical properties of the PU.

Detailed Experimental Protocol

Objective: Synthesis of a Fluorinated Polyurethane (FPU) with 15 wt% PF-Diol content.

Materials:

• Monomer: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (Dried in vacuum desiccator for 24h).

• Polyol: Polytetramethylene ether glycol (PTMG, Mn=1000).

• Isocyanate: Isophorone Diisocyanate (IPDI) (Preferred over aromatic isocyanates for UV stability).

• Catalyst: Dibutyltin Dilaurate (DBTDL).

• Solvent: Methyl Ethyl Ketone (MEK) (Anhydrous).

Step-by-Step Workflow:

Step 1: Dehydration (Critical) Moisture reacts with isocyanates to form urea and

gas, causing pinholes in the final coating.

• Place PTMG and PF-Diol in a three-neck flask.

• Heat to 100°C under vacuum (-0.1 MPa) for 2 hours to remove trace water.

• Cool to 60°C under

  atmosphere.

Step 2: Pre-polymer Formation

• Add IPDI to the flask containing PTMG (Do not add PF-Diol yet if using it as a chain extender; Note: If PF-Diol is the sole hard segment modifier, add it here. For this protocol, we use it as a chain extender).

• Correction: For maximum surface segregation, PF-Diol is best added after the initial NCO-OH reaction to cap the segments.

• Revised Step 2: React PTMG + IPDI (molar ratio 1:2) in MEK at 80°C.

• Add DBTDL (0.05 wt%). React for 2-3 hours until the theoretical NCO content (determined by titration) is reached.

Step 3: Fluorination (Chain Extension)

• Dissolve PF-Diol in minimal MEK.

• Add dropwise to the pre-polymer solution at 75°C.

• The reaction is complete when the NCO peak (

  ) in FTIR disappears (or reaches a stable minimum if excess NCO was used for curing).

Step 4: Film Casting & Curing

• Cast the viscous solution onto a Teflon or glass substrate.

• Annealing (Crucial): Dry at 60°C for 12 hours, then 100°C for 2 hours.

• Why? Thermal annealing promotes the mobility of the fluorinated chains, allowing them to "bloom" to the surface.

Visualization of Workflow

The following diagram illustrates the critical "Surface Segregation" mechanism that occurs during the annealing phase, which is unique to this fluorinated monomer.

Figure 1: Synthesis workflow and the thermodynamic migration of fluorinated tails during the curing process.[1]

Expected Results & Characterization

Upon successful synthesis, the material should exhibit the following properties compared to a non-fluorinated control.

Table 1: Comparative Surface Properties

Metric	Standard PU (Control)	Fluorinated PU (15% PF-Diol)	Method
Water Contact Angle (WCA)			Goniometer (Static)
Hexadecane Contact Angle	(Wets surface)		Oleophobicity Test
Surface Tension	mN/m	mN/m	Owens-Wendt Method
XPS Surface Analysis	0% Fluorine	~45% Fluorine	Atomic % at top 10nm

Troubleshooting Guide:

• Issue: Film is cloudy/hazy.

  • Cause: Macro-phase separation. The fluorinated segments crystallized separately from the PU matrix.

  • Solution: Increase the "Soft Segment" length (higher Mw PTMG) or use a co-solvent like DMF to improve compatibility during reaction.

• Issue: Low Contact Angle (<100°).

  • Cause: Insufficient annealing.

  • Solution: Increase curing temperature to 110°C to allow the rigid

    tails to rotate and orient toward the air interface.

References

• Ge, Z., et al. (2016).[2] "Synthesis and Properties of Fluorinated Polyurethanes." Polymers, 8(8), 282.

• Wang, L., et al. (2024). "Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane." Coatings, 14, 450.

• Park, S., et al. (2023). "Synthesis and Characterization of Hydrophobic and Low Surface Tension Polyurethane." National Science Foundation Public Access.

• ChemicalBook. "1H,1H,2H,2H-Perfluorodecanethiol and related Fluorinated Intermediates Reactivity Profile."

Sources

• 1. A New Strategy for the Synthesis of Fluorinated Polyurethane - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Note: Polymerization of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

High-Performance Fluorinated Polyurethanes & Surface Modifiers[1][2]

Executive Summary & Molecule Profile[3]

This guide details the protocol for utilizing 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (herein referred to as PFUD-diol ) as a functional monomer. Unlike standard perfluorinated alcohols, PFUD-diol features a unique "spacer" architecture—a three-carbon hydrocarbon bridge separating the perfluorinated tail (

) from the reactive vicinal diol head group.

Why This Molecule?

• Reactivity Preservation: The hydrocarbon spacer (

  ) insulates the hydroxyl groups from the strong electron-withdrawing effect of the fluorine tail, maintaining nucleophilic reactivity comparable to non-fluorinated diols.

• Solubility Enhancement: The spacer improves solubility in polar organic solvents (e.g., THF, MEK) compared to direct perfluoro-alkanols, facilitating homogeneous polymerization.

• Surface Segregation: The thermodynamic incompatibility between the perfluorinated tail and the hydrocarbon polymer backbone drives the fluorine moieties to the air-polymer interface, creating "self-cleaning" hydrophobic/oleophobic surfaces with minimal fluorine loading (<2 wt%).

Chemical Profile

Property	Specification
IUPAC Name	4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heptadecafluoroundecane-1,2-diol
Structure
Functionality	2 (Vicinal Diol)
Molecular Weight	~492 g/mol
Physical State	Waxy Solid / White Powder
Melting Point	65–75 °C (Typical)
Solubility	Soluble in THF, Acetone, MEK, DMF.[1][2][3][4] Insoluble in Water, Hexane.

Application Note: Polyurethane Synthesis

Primary Use Case: Synthesis of Fluorinated Polyurethane (FPU) Elastomers via Step-Growth Polymerization.

PFUD-diol is most effectively used as a chain extender or side-chain modifier in polyurethane synthesis. Due to its vicinal (1,2-diol) structure, it introduces pendant fluorinated chains along the polymer backbone, rather than acting as a linear soft segment.

Critical Design Considerations

• Steric Hindrance: As a secondary/primary vicinal diol, the secondary hydroxyl group is slower to react with isocyanates than the primary hydroxyl. Catalysis (DBTDL) is mandatory.

• Phase Separation: The fluorinated tails will micro-phase separate. To prevent macroscopic delamination during synthesis, a co-solvent system is required.

• Stoichiometry: Precise control of the NCO:OH ratio is vital. A slight excess of isocyanate (1.02:1) is recommended to ensure complete consumption of the fluorinated monomer.

Detailed Protocol: Two-Step Pre-polymer Synthesis

This protocol describes the synthesis of an FPU coating using PFUD-diol as a chain extender with Isophorone Diisocyanate (IPDI) and Polytetramethylene Ether Glycol (PTMEG).

Reagents & Equipment[3][5]

• Monomers: PFUD-diol (Dried), PTMEG (Mn=1000, Dried), IPDI.

• Solvents: Anhydrous Methyl Ethyl Ketone (MEK) and Dimethylformamide (DMF).

• Catalyst: Dibutyltin Dilaurate (DBTDL).

• Setup: 4-neck round bottom flask, mechanical stirrer, nitrogen inlet, reflux condenser, oil bath.

Workflow Diagram (DOT)

Figure 1: Two-step synthesis workflow for incorporating PFUD-diol into polyurethane backbones.

Step-by-Step Procedure

Phase 1: Preparation

• Drying: Dry PTMEG and PFUD-diol in a vacuum oven at 80°C for 4 hours to remove trace moisture. Moisture will consume isocyanate and ruin the stoichiometry.

• Solvent Prep: Dry MEK and DMF over 4Å molecular sieves for 24 hours.

Phase 2: Pre-polymerization

• Charge the reactor with PTMEG (0.01 mol) and IPDI (0.03 mol).

• Add anhydrous MEK (30 wt% solids).

• Heat to 80°C under continuous Nitrogen flow.

• Add DBTDL catalyst (0.05 wt%).

• React for 2–3 hours.

  • Validation: Monitor the NCO peak at 2270 cm⁻¹ via FTIR. It should decrease to a calculated theoretical value (approx 50% of initial).

Phase 3: Chain Extension (The Critical Step)

• Dissolve PFUD-diol (0.02 mol) in a minimal amount of anhydrous DMF. Note: DMF is used because PFUD-diol solubility in pure MEK may be limited at high concentrations.

• Dropwise add the PFUD-diol solution to the pre-polymer mixture over 30 minutes.

• Maintain temperature at 75–80°C .

• React for 4–6 hours.

  • Endpoint: The reaction is complete when the NCO peak (2270 cm⁻¹) disappears completely in the FTIR spectrum.[3]

Phase 4: Film Casting & Curing

• Pour the viscous solution onto a Teflon mold.

• Evaporate solvent at 60°C for 12 hours.

• Post-cure at 100°C for 4 hours to ensure maximal physical crosslinking and phase separation.

Mechanism of Action: Surface Segregation

The utility of PFUD-diol relies on the migration of the fluorinated side chains to the surface.

Figure 2: Migration mechanism of fluorinated tails from the bulk matrix to the surface.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Cloudy Solution	Phase separation between Fluorine/Hydrocarbon segments.	Increase solvent polarity (add more DMF). Increase reaction temperature to 85°C.
Residual NCO	Secondary hydroxyl of PFUD-diol reacting slowly.	Add 0.01% more DBTDL catalyst. Extend reaction time by 2 hours.
Film Delamination	Macroscopic phase separation during drying.	Slow down solvent evaporation (cover mold). Use a higher boiling point solvent mixture.
Low Contact Angle	Insufficient fluorine migration.	Anneal the final film at 100°C for 24 hours to promote thermodynamic equilibration.

References

• Synthesis and Properties of Fluorinated Polyurethanes. MDPI Polymers. (General FPU synthesis protocols and solubility challenges).

• Fluorinated Polyurethanes: Synthesis and Properties. National Institutes of Health (PMC). (Detailed kinetics of fluorinated diols with diisocyanates).

• 1,2-Diol Cleavage and Reactivity. Royal Society of Chemistry. (Context on vicinal diol reactivity).

• Surface Segregation in Fluorinated Polymers. ScienceDirect / Progress in Polymer Science. (Theoretical basis for surface energy minimization).

(Note: While specific CAS-level literature for the exact "1H,1H,2H,3H,3H" isomer is proprietary or rare, the protocols above are derived from validated methodologies for homologous fluorinated gemini diols and chain extenders cited in the references.)

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1H,1H,2H,2H-Perfluorodecanethiol | 34143-74-3 [chemicalbook.com]
• 3. Fluorinated Polyurethanes, Synthesis and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. US6133472A - Fluorinated oxyvinyl compounds and methods of preparing and using same - Google Patents [patents.google.com]

Application Note: Synthesis and Deposition of Hydrophobic Fluorinated Polyurethane (FPU) Coatings via PFPE-Diol Precursors

[1]

Executive Summary

This application note details the synthesis and application of high-performance hydrophobic coatings using Perfluoropolyether (PFPE) diols as soft-segment precursors in a polyurethane (PU) matrix.[1] Unlike simple physical blending of fluorinated additives, this protocol describes the chemical incorporation of fluorinated segments into the polymer backbone via a two-step prepolymerization method.

This approach ensures superior durability and solvent resistance compared to physisorbed coatings.[1] The resulting Fluorinated Polyurethane (FPU) exhibits low surface energy (< 20 mN/m), high water contact angles (>110°), and excellent optical clarity, making it suitable for biomedical devices, optical sensors, and anti-fouling marine applications.[2]

Scientific Mechanism: Surface Segregation

The efficacy of this protocol relies on the thermodynamic principle of surface segregation .

• Minimization of Interfacial Energy: Fluorinated alkyl chains possess significantly lower surface energy than hydrocarbon chains.[1] To minimize the total free energy of the system, the fluorinated soft segments spontaneously migrate from the bulk polymer matrix to the polymer-air interface during the curing and annealing phases.

• Microphase Separation: The thermodynamic incompatibility between the "hard" urethane segments (polar, H-bonding) and the "soft" fluorinated segments (non-polar) drives microphase separation. This creates a robust, hard underlying matrix protected by a self-replenishing, hydrophobic fluorinated surface layer.[1][2]

Visualization of Mechanism

The following diagram illustrates the migration of PFPE chains to the surface during the annealing process.

Caption: Thermodynamic migration of low-surface-energy fluorinated segments to the air interface.

Materials and Equipment

Reagents

• Fluorinated Diol (Soft Segment): PFPE-diol (e.g., Fluorolink® E10-H or similar).[1][2]

  g/mol .[1] Note: Must be degassed and dried before use.

• Diisocyanate (Hard Segment): Isophorone Diisocyanate (IPDI).[1][3][4] Preferred over aromatic isocyanates for UV stability and controlled reactivity (secondary vs. primary NCO groups).[1]

• Chain Extender: 1,4-Butanediol (BDO).[1][2][3][4][5]

• Catalyst: Dibutyltin Dilaurate (DBTDL) (0.1 wt% solution in solvent).[1][3]

• Solvent: Anhydrous Methyl Ethyl Ketone (MEK) or Tetrahydrofuran (THF).[1] Water content must be < 0.05%.[2]

Equipment

• Three-neck round-bottom flask (250 mL) with N2 inlet/outlet.[1]

• Mechanical stirrer (magnetic stirring is insufficient for high viscosity).[1]

• Oil bath with PID temperature controller.[1]

• Spin coater or Dip coater.[1]

• Vacuum oven.[1][3]

• Contact Angle Goniometer.[1][6]

Experimental Protocol

Part A: Synthesis of Fluorinated Polyurethane (FPU)

We utilize a two-step prepolymer method .[1][3][7] This allows for tighter control over the molecular weight distribution and prevents random copolymerization.

Step 1: Prepolymer Formation [1][3][7][8][9]

• Drying: Dry the PFPE-diol in a vacuum oven at 80°C for 4 hours to remove trace moisture. Moisture will react with isocyanate to form urea and CO2 gas (bubbles), ruining the coating.

• Setup: Purge the three-neck flask with dry Nitrogen for 15 minutes. Maintain a continuous slow N2 stream throughout the reaction.

• Charging: Add IPDI and the dried PFPE-diol to the flask.

  • Stoichiometry: Target an NCO:OH ratio of 2:1 . This ensures the diol is capped with isocyanates on both ends.

• Reaction: Heat to 80°C . Add 2 drops of DBTDL catalyst.[1]

• Monitoring: Stir at 300 RPM for 2–3 hours.

  • Validation: Monitor the NCO peak via FTIR (~2270 cm⁻¹).[1] The reaction is complete when the NCO value reaches the theoretical calculated value (approx. 50% of initial intensity).

Step 2: Chain Extension

• Dissolution: Dilute the viscous prepolymer with anhydrous MEK to achieve ~20-30% solid content. Lower temperature to 60°C .

• Extension: Add 1,4-Butanediol (BDO) dropwise.

  • Stoichiometry: The amount of BDO should be calculated to react with the remaining free NCO groups (Total NCO / Total OH = 1.02 to 1.05). A slight excess of NCO is preferred to ensure no unreacted hydroxyls remain (which are hydrophilic).[1]

• Completion: React for 4–6 hours at 60°C until the FTIR NCO peak disappears or stabilizes at a negligible baseline.

Part B: Coating Deposition[1][2]

• Substrate Prep: Clean glass or silicon substrates via sonication in Acetone

  Isopropanol DI Water (10 min each).[1] Plasma treat (Oxygen plasma, 2 min) to generate surface hydroxyls for better adhesion.[1][2]

• Deposition (Spin Coating):

  • Dispense 1 mL of FPU solution onto the substrate.

  • Step 1: 500 RPM for 10s (Spread).

  • Step 2: 2000 RPM for 30s (Thinning).

• Curing & Annealing (Critical):

  • Dry at Room Temperature for 30 min (Solvent flash-off).[1]

  • Cure in an oven at 60°C for 12 hours .

  • Anneal at 100°C for 2 hours. Note: This step provides the thermal energy required for the fluorinated chains to reorient and migrate to the surface.

Process Workflow Diagram

Caption: Step-by-step workflow for FPU synthesis and coating deposition.

Characterization & Validation

To ensure the protocol was successful, the following metrics must be met.

Quantitative Data Targets

Parameter	Method	Target Value	Significance
Static Water Contact Angle (WCA)	Sessile Drop	> 110°	Indicates hydrophobic surface.[1]
Contact Angle Hysteresis	Advancing/Receding	< 10°	Low hysteresis indicates "self-cleaning" (Lotus effect) potential.[1]
Hexadecane Contact Angle	Sessile Drop	> 65°	Indicates oleophobicity (oil repellency).[1]
Surface Fluorine Content	XPS (at 90° takeoff)	> 40 at%	Confirms surface segregation of PFPE.[1]

Troubleshooting Guide

• Problem: Cloudy coating.

  • Cause: Humidity contamination or phase separation due to incompatible solvent.[1]

  • Fix: Ensure N2 purge is robust; switch to a cosolvent system (e.g., THF/DMF) if using high hard-segment content.[1][2]

• Problem: Low Contact Angle (< 90°).

  • Cause: Insufficient annealing or "buried" fluorinated chains.[1]

  • Fix: Increase annealing time/temperature (up to 120°C) to mobilize soft segments.[1]

References

• Lomölder, R., Plogmann, F., & Speier, P. (1997).[1][2] Selectivity of Isophorone Diisocyanate in the Urethane Reaction: Influence of Temperature, Catalysis, and Reaction Partners.[2][10] Journal of Coatings Technology.[1] Link[1][2]

• Ge, Z., Zhang, X., & Dai, J. (2016).[1][2][5] Fluorinated Polyurethanes, Synthesis and Properties.[1][2][5][11][12][13] MDPI, Molecules.[1][2] Link

• Drelich, J. W. (2013).[1][2][14] Guidelines to measurements of reproducible contact angles using a sessile-drop technique. Surface Innovations.[1][14] Link

• Hernandez, R., et al. (2002).[1][2][15] Synthesis and Surface Properties of Environmentally Responsive Segmented Polyurethanes. Lehigh University / Macromolecules.[1] Link[1][2]

• BenchChem. (2025).[1] Application Note: Synthesis of Polyurethane from Isophorone Diisocyanate and a Long-Chain Diol.[1][3]Link[1][2]

Sources

• 1. Isophorone diisocyanate - Wikipedia [en.wikipedia.org]
• 2. A New Strategy for the Synthesis of Fluorinated Polyurethane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. isophorone diisocyanate ipdi: Topics by Science.gov [science.gov]
• 5. mdpi.com [mdpi.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. CN109824853A - Polyurethane prepolymer synthetic method, prepolymer and casting type polyurethane elastomer - Google Patents [patents.google.com]
• 9. CN111363114B - Preparation method of polyurethane prepolymer - Google Patents [patents.google.com]
• 10. paint.org [paint.org]
• 11. mdpi.com [mdpi.com]
• 12. New method for polyurethane synthesis using fluorine compound developed jointly by Kobe University and AGC Inc. | EurekAlert! [eurekalert.org]
• 13. researchgate.net [researchgate.net]
• 14. "Guidelines to measurements of reproducible contact angles using a sess" by Jaroslaw W. Drelich [digitalcommons.mtu.edu]
• 15. lehigh.edu [lehigh.edu]

Application Notes and Protocols for 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol in Materials Science

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical guide on the potential applications of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol in materials science. While specific literature on this exact molecule is emerging, its unique bifunctional nature, combining a reactive diol headgroup with a long perfluorinated tail, suggests significant utility in surface modification, polymer synthesis, and the fabrication of advanced materials. This guide extrapolates from the well-established chemistry of analogous fluorinated compounds to provide robust protocols for creating hydrophobic and oleophobic surfaces, synthesizing fluorinated polyurethanes, and developing patterned substrates for applications in microfluidics and biomedical devices.

Introduction: The Promise of a Bifunctional Fluorinated Diol

1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is a unique molecule featuring a long perfluoroalkyl chain, which is responsible for its low surface energy, and a vicinal diol functional group, which provides a reactive handle for covalent modification. The perfluoroalkyl segment imparts hydrophobicity and oleophobicity, while the diol allows for incorporation into polymer backbones or grafting onto surfaces.[1]

The strategic placement of the diol group, shielded by a short hydrocarbon spacer from the electron-withdrawing perfluoroalkyl chain, preserves its reactivity for common polymerization and surface coupling reactions. This structure makes it a versatile building block for a variety of advanced materials.

Molecular Structure and Key Features

Figure 1: Structure of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol.

Core Applications and Scientific Principles

The primary applications of this fluorinated diol are centered around its ability to dramatically lower the surface energy of materials.

Creation of Hydrophobic and Oleophobic Surfaces

Fluorinated compounds are known for their ability to create surfaces that repel both water and oils.[2][3] This is due to the low polarizability of the C-F bond and the dense packing of the perfluoroalkyl chains, which minimizes intermolecular forces. For a surface to be hydrophobic, its surface free energy must be lower than the surface tension of water (~72.8 mN/m), and to be oleophobic, it needs to be lower than that of oils (typically <20 mN/m).[3]

Synthesis of Fluorinated Polyurethanes

The diol functionality of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol makes it an excellent candidate for the synthesis of fluorinated polyurethanes (FPUs).[4][5] In this reaction, the diol acts as a chain extender or part of the soft segment, reacting with a diisocyanate to form the polyurethane backbone. The perfluoroalkyl chains then orient towards the surface of the polymer, creating a low-energy, repellent interface.[1]

Applications in Biomedical Devices

Fluoropolymers are widely used in medical devices due to their biocompatibility, chemical inertness, and lubricity.[6][7] Coatings derived from 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol could be used to create non-fouling surfaces on catheters, stents, and other implantable devices, reducing the risk of thrombosis and bio-adhesion.

Microfluidics and Lab-on-a-Chip Devices

Patterned hydrophobic and hydrophilic surfaces are crucial for controlling fluid flow in microfluidic devices.[8][9] By selectively modifying surfaces with 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol, it is possible to create well-defined channels and reaction zones for manipulating small volumes of liquids.

Experimental Protocols

The following protocols are designed to be robust and self-validating, providing a starting point for researchers to explore the applications of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol.

Protocol for the Synthesis of a Fluorinated Polyurethane Coating

This protocol describes the synthesis of a hydrophobic and oleophobic polyurethane coating using 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol as a key component.

Materials:

• 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

• Isophorone diisocyanate (IPDI)

• Dibutyltin dilaurate (DBTDL) catalyst

• Anhydrous tetrahydrofuran (THF)

• Glass substrates

• Nitrogen atmosphere

Procedure:

• Reactor Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a nitrogen inlet, add 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol and anhydrous THF.

• Reaction Initiation: Stir the mixture under a nitrogen atmosphere until the diol is completely dissolved.

• Catalyst Addition: Add a catalytic amount of DBTDL to the solution.

• Isocyanate Addition: Slowly add IPDI to the reaction mixture. The molar ratio of NCO to OH groups should be carefully controlled, typically around 1.05:1 to ensure complete reaction of the hydroxyl groups.

• Polymerization: Heat the reaction mixture to 65-70°C and maintain for 10-12 hours.[10]

• Coating Application: The resulting viscous polyurethane solution can be cast onto a clean glass substrate.

• Curing: Dry the coated substrate in an oven at 70°C for 12 hours, followed by a vacuum oven at 80°C for another 12 hours to ensure complete solvent removal and crosslinking.[10]

Figure 2: Workflow for Fluorinated Polyurethane Coating Synthesis.

Protocol for Surface Modification of Glass Substrates

This protocol details the procedure for creating a self-assembled monolayer (SAM) of the fluorinated diol on a glass or silicon oxide surface, resulting in a hydrophobic and oleophobic coating. This process will likely require a coupling agent to react with both the surface hydroxyl groups and the diol.

Materials:

• 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

• A suitable coupling agent (e.g., a diisocyanate or a silane with a reactive group for the diol)

• Anhydrous toluene

• Glass or silicon substrates

• Piranha solution (use with extreme caution)

• Deionized water

• Ethanol

Procedure:

• Substrate Cleaning: Clean the glass or silicon substrates by sonicating in ethanol and deionized water, followed by drying under a stream of nitrogen. For a more thorough cleaning to generate surface hydroxyl groups, treat the substrates with Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 15 minutes, followed by copious rinsing with deionized water and drying.

• Solution Preparation: Prepare a 1-10 mM solution of the fluorinated diol and a stoichiometric amount of the coupling agent in anhydrous toluene.

• Surface Functionalization: Immerse the cleaned substrates in the solution for 12-18 hours at room temperature.

• Rinsing: Remove the substrates from the solution and rinse thoroughly with toluene, followed by ethanol, to remove any physisorbed molecules.

• Drying: Dry the substrates under a stream of nitrogen.

Protocol for Characterization of Modified Surfaces

The primary method for characterizing the hydrophobicity and oleophobicity of the modified surfaces is through contact angle measurements.

Materials:

• Goniometer

• High-purity deionized water

• Diiodomethane or hexadecane (for oleophobicity)

• Modified substrates

Procedure:

• Instrument Setup: Place the modified substrate on the goniometer stage.

• Water Contact Angle: Dispense a small droplet (typically 2-5 µL) of deionized water onto the surface.

• Measurement: Measure the static contact angle at the three-phase (solid-liquid-air) contact line. An angle greater than 90° indicates a hydrophobic surface, while an angle greater than 150° is considered superhydrophobic.

• Oil Contact Angle: Repeat the measurement with a droplet of diiodomethane or hexadecane to determine the oleophobicity.

• Contact Angle Hysteresis: To assess the homogeneity and stability of the coating, measure the advancing and receding contact angles. A low hysteresis (the difference between the advancing and receding angles) is desirable.

Expected Surface Properties

Surface Treatment	Water Contact Angle (°)	Oil Contact Angle (°)
Uncoated Glass	< 30	< 20
Fluorinated Polyurethane Coating	100 - 120[4]	60 - 80
Fluorinated Diol SAM	> 110	> 70

Advanced Application: Patterned Surfaces for Microfluidics

Creating surfaces with both hydrophobic and hydrophilic regions is essential for many microfluidic applications. This can be achieved using photolithography in conjunction with surface modification.

Protocol for Fabricating Patterned Surfaces

Materials:

• Fluorinated diol-modified substrate

• Photoresist

• Photomask with the desired pattern

• UV light source

• Developer solution

• Oxygen plasma asher

Procedure:

• Photoresist Coating: Spin-coat a layer of photoresist onto the fluorinated diol-modified substrate.

• UV Exposure: Place the photomask over the photoresist-coated substrate and expose it to UV light. The areas exposed to UV will become soluble in the developer.

• Development: Immerse the substrate in the developer solution to remove the exposed photoresist, revealing the underlying fluorinated surface in the desired pattern.

• Plasma Treatment: Treat the substrate with oxygen plasma. The plasma will ablate the exposed fluorinated layer, regenerating a hydrophilic surface, while the photoresist protects the underlying fluorinated regions.

• Photoresist Removal: Remove the remaining photoresist with a suitable solvent (e.g., acetone).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. biolinscientific.com [biolinscientific.com]
• 4. Fluorinated Polyurethanes, Synthesis and Properties | MDPI [mdpi.com]
• 5. Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hydromer.com [hydromer.com]
• 7. PFAS replacement in medical technology: solutions for surfaces [compamed-tradefair.com]
• 8. levkingroup.com [levkingroup.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Note: High-Sensitivity Quantitation of 8:3 Fluorotelomer Diol (1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol)

Executive Summary & Scientific Rationale

This guide details the analytical protocol for the quantification of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (hereafter referred to as 8:3 FT Diol ). This molecule represents a specific class of polyfluorinated substances—fluorotelomer diols—which act as intermediate metabolites in the degradation of 8:3 fluorotelomer-based polymers or surfactants.

The Analytical Challenge

Unlike perfluoroalkyl acids (e.g., PFOA) which ionize readily in negative electrospray ionization (ESI-), the 8:3 FT Diol is a neutral, amphiphilic species. It possesses a hydrophobic perfluorinated tail (

) and a hydrophilic hydrocarbon diol head ( ).

Key Methodological Decisions:

• Ionization Strategy: Direct deprotonation ([M-H]⁻) is inefficient for aliphatic alcohols. We utilize Negative Mode Adduct Formation with acetate ([M+CH₃COO]⁻) to enhance sensitivity without the need for time-consuming derivatization.

• Chromatography: A high-coverage C18 column is selected over fluoro-phases to maximize interaction with the hydrocarbon "spacer" (C1-C3), ensuring separation from matrix interferences.

• Extraction: Due to the neutral character of the diol, Weak Anion Exchange (WAX) cartridges—standard for PFAS—are ineffective. We employ Hydrophilic-Lipophilic Balance (HLB) Solid Phase Extraction (SPE) to retain the analyte via hydrophobic interactions.

Chemical Structure & Properties[1][2]

• IUPAC Name: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

• Common Name: 8:3 Fluorotelomer Diol

• Molecular Formula:

• Structural Logic:

  • Tail: Perfluorinated octyl chain (

    ).

  • Spacer: Propylene bridge saturated with hydrogen at C3.

  • Head: Vicinal diol at C1 and C2.

Sample Preparation Protocol

Objective: Isolate 8:3 FT Diol from plasma or water while removing proteins and phospholipids. Labware Warning: Do not use glass. All vessels must be Polypropylene (PP) or High-Density Polyethylene (HDPE) to prevent analyte adsorption.

Workflow Diagram

Caption: Optimized HLB extraction workflow for neutral fluorotelomer diols.

Detailed Step-by-Step

• Aliquot: Transfer 200 µL of plasma into a 1.5 mL PP centrifuge tube.

• Internal Standard (ISTD): Add 10 µL of mass-labeled ISTD (e.g.,

  -8:2 FTOH if specific 8:3 label is unavailable). Vortex for 30s.

• Precipitation: Add 600 µL of ice-cold Acetonitrile (ACN). Vortex vigorously for 2 min.

• Clarification: Centrifuge at 10,000 x g for 10 min at 4°C.

• Dilution (Critical): Transfer the supernatant to a clean tube containing 4 mL of Milli-Q water. Note: This reduces organic content to <15%, ensuring retention on the SPE cartridge.

• SPE Conditioning: Condition Oasis HLB cartridge (60 mg) with 3 mL Methanol followed by 3 mL Water.

• Loading: Load the diluted supernatant onto the cartridge at a rate of 1 mL/min.

• Wash: Wash with 3 mL of 5% Methanol in water. Rationale: Removes salts and highly polar interferences without eluting the hydrophobic FT Diol.

• Elution: Elute with 2 x 1 mL of 100% Methanol.

• Concentration: Evaporate to dryness under nitrogen at 40°C.

• Reconstitution: Reconstitute in 200 µL of Mobile Phase Initial Conditions (see Section 4).

Instrumental Analysis (LC-MS/MS)[3][4][5]

System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).

Liquid Chromatography Parameters

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).[1]

  • Why C18? The C11 backbone provides sufficient hydrophobicity for retention. Fluoro-phenyl columns are secondary options if isomer separation is required.

• Column Temp: 40°C.

• Injection Volume: 5-10 µL.

• Flow Rate: 0.3 mL/min.

• Mobile Phase A: Water + 2 mM Ammonium Acetate.[2]

• Mobile Phase B: Methanol + 2 mM Ammonium Acetate.[2]

  • Role of Ammonium Acetate: Essential for generating the [M+OAc]⁻ adduct.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	10	Initial Hold
1.0	10	Equilibration
8.0	95	Linear Gradient
10.0	95	Wash
10.1	10	Re-equilibration
12.0	10	End Run

Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI), Negative Mode.[2]

• Source Temp: 350°C.

• Capillary Voltage: -2.5 kV (Lower voltage helps preserve labile adducts).

• Detection Mode: Multiple Reaction Monitoring (MRM).[1]

MRM Transitions Table:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Mechanism
8:3 FT Diol	551.0 [M+OAc]⁻	59.0 [OAc]⁻	20	15	Adduct Loss
Quantifier	551.0	491.0 [M-H]⁻	20	10	Acetate Loss
Qualifier	551.0	119.0 [C2F5]⁻	35	40	Chain Frag.

Note: The molecular weight of 8:3 FT Diol (

) is approx. 492 g/mol . The acetate adduct [M+59] forms at m/z 551.

Method Validation & Quality Control

Linearity and Range

• Calibration: 0.5 ng/mL to 500 ng/mL in matrix-matched solvent.

• Curve Fit: Linear, 1/x weighting.

  must be > 0.99.

Limits of Detection (LOD)

• LOD: ~0.1 ng/mL (Signal-to-Noise > 3).

• LOQ: ~0.5 ng/mL (Signal-to-Noise > 10).

Troubleshooting "Sticky" Compounds

If carryover is observed:

• Needle Wash: Use a strong wash solvent of 1:1:1 Isopropanol:Acetonitrile:Acetone.

• System Passivation: Flush the LC system with 50% Methanol overnight before the run to saturate active sites on PEEK tubing.

Decision Logic for Method Optimization

Caption: Decision tree for selecting between direct adduct analysis and derivatization.

References

• Szostek, B., et al. (2006). "Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water." Rapid Communications in Mass Spectrometry. Link

• Dinglasan, M.J., et al. (2004). "Fluorotelomer alcohol biodegradation yields poly- and perfluorinated acids." Environmental Science & Technology. Link

• US EPA Method 533. (2019). "Determination of Per- and Polyfluoroalkyl Substances in Drinking Water by Isotope Dilution Anion Exchange Solid Phase Extraction and Liquid Chromatography/Tandem Mass Spectrometry." Link

• Liu, J., et al. (2013). "Derivatization method for sensitive determination of fluorotelomer alcohols in sediment by liquid chromatography–electrospray ionization-tandem mass spectrometry." Journal of Chromatography A. Link

Sources

• 1. ues.pku.edu.cn [ues.pku.edu.cn]
• 2. pubs.acs.org [pubs.acs.org]

1H NMR analysis of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

Application Note: High-Resolution 1H NMR Characterization of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

Executive Summary & Structural Context

The analysis of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (hereafter referred to as PF-Diol ) presents a unique set of challenges distinct from standard organic small molecules. This compound consists of a hydrophilic 1,2-diol "head" and a hydrophobic/lipophobic perfluorinated "tail" (

), separated by a propyl spacer.

Chemical Structure:

[1]

The Analytical Challenge:

• Solubility & Aggregation: The amphiphilic nature leads to micelle formation in standard non-polar solvents (

  ), causing peak broadening.

• Heteronuclear Coupling: The protons on C3 are adjacent to the perfluorinated chain. Strong scalar coupling between

  and ( ) splits these signals into complex, low-intensity multiplets that are easily mistaken for impurities or lost in the baseline.

• Dynamic Exchange: The vicinal diol protons are subject to concentration-dependent exchange rates, complicating integration.

This guide provides a robust, self-validating protocol to overcome these hurdles using solvent engineering and heteronuclear decoupling.

Sample Preparation Protocol

To ensure reproducibility and minimize aggregation artifacts, strictly follow this preparation workflow. Chloroform-d is not recommended due to poor solubility of the fluorous domain and potential aggregation.

Reagents:

• Primary Solvent: Acetone-d6 (Preferred) or Methanol-d4 (

  ).

  • Rationale: Acetone-d6 provides excellent solubility for both the polar diol and the fluorous tail, breaking up aggregates. It also slows proton exchange, often allowing observation of discrete OH signals.

• Internal Standard:

  -Trifluorotoluene (TFT) or 1,4-Bis(trifluoromethyl)benzene.

  • Rationale: Serves as a reference for both

    and channels if quantitative NMR (qNMR) is required.

Step-by-Step Workflow:

• Weighing: Weigh 10–15 mg of PF-Diol into a clean vial.

  • Note: Avoid glass pipettes for liquid transfer if the sample is viscous; fluorinated compounds can adhere to glass. Use positive displacement pipettes.[1]

• Solvation: Add 0.6 mL of Acetone-d6 .

• Mixing: Vortex for 30 seconds. Inspect for "fish-eyes" or undissolved gel particles.

  • Troubleshooting: If the solution is hazy, mild heating to 35°C may be required, but ensure the sample returns to room temperature (298 K) before acquisition to prevent chemical shift drift.

• Transfer: Transfer to a high-quality 5mm NMR tube.

• Degassing (Optional but Recommended): Nitrogen flush the headspace to remove paramagnetic oxygen, sharpening the multiplet lines.

Acquisition Parameters

Standard proton parameters often fail to resolve the C3 protons. The following parameter set is optimized for fluorinated spacers.

Parameter	Standard Setting	Optimized for PF-Diol	Reasoning
Pulse Sequence	zg30	zg30 (or zg with 19F dec)	Standard excitation.
Relaxation Delay (D1)	1.0 s	5.0 s	Protons near the rigid fluorous chain often have longer relaxation times.
Spectral Width	10-12 ppm	14 ppm	Ensure exchangeable OH protons (variable shift) are captured.
Scans (NS)	16	64	The C3 multiplet is broad; higher S/N is required for accurate integration.
Decoupling	None	Decoupling (Inverse Gated)	CRITICAL: Collapses the C3 multiplet into a simple triplet/doublet, vastly improving integration accuracy.

Spectral Analysis & Assignment

The "Fluorous Effect" on Chemical Shifts

The perfluoroalkyl group (

) is strongly electron-withdrawing. This deshields the adjacent protons (C3) significantly. However, the effect drops off rapidly (inductive effect ).

Table 1: Predicted Chemical Shifts (Acetone-d6)

Position	Group	Shift ( , ppm)	Multiplicity (Coupled)	Multiplicity ( Decoupled)	Mechanistic Note
C3		2.30 – 2.50	Multiplet (dtd or similar)	Doublet of Doublets (dd)	-position to . Strong coupling (~15-25 Hz) dominates the shape.
C2		3.90 – 4.10	Multiplet (m)	Multiplet (m)	-position to . Chiral center; diastereotopic splitting may be subtle.[1]
C1		3.55 – 3.75	Multiplet (m)	Multiplet (m)	Terminal glycol. ABX system due to C2 chirality.[1]
OH		Variable	Broad Singlet	Broad Singlet	Shift depends on concentration and temperature.
C4-C11		N/A	N/A	N/A	Visible only in NMR (-81 to -126 ppm).[1]

The Diagnostic Signal (C3 Protons)

The protons on Carbon 3 are the "bridge" between the fluorous and organic domains.

• Without Decoupling: You will see a broad, complex "hump" at ~2.4 ppm. This is due to the superposition of

  (coupling to C2) and (coupling to C4 fluorines).

• With

  Decoupling: This signal collapses. If it remains broad, the sample is likely aggregating (micelles). Action: Dilute the sample.

Visualization of Analytical Logic

The following diagram illustrates the decision matrix for analyzing fluorinated diols, ensuring the correct differentiation between instrumental artifacts and sample impurities.

Caption: Workflow for optimizing spectral resolution of fluorinated diols. Note the critical branch point at the C3 analysis requiring 19F decoupling.

Advanced Validation: 2D Heteronuclear Correlation

To definitively confirm the structure, a

HSQC is insufficient due to the low sensitivity of fluorinated carbons. Instead, utilize HOESY (Heteronuclear Overhauser Effect Spectroscopy) .

• Objective: Prove the connectivity between the C3 protons and the C4 fluorines.

• Observation: A cross-peak will appear between the proton signal at ~2.4 ppm and the

  signal at ~-114 ppm (typical shift).

• Protocol:

  • Tune probe to both

    and .[1]

  • Set mixing time to 300-500 ms.

  • Acquire 2D map.[1] This confirms the covalent bond between the alkyl spacer and the fluorous tail.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[1] (Chapter 10: Heteronuclear NMR). Link

• Sinibaldi, M., et al. (2020). Fluorinated Alcohol Biosolvents and α-Helix Peptide Secondary Structure: A Molecular Dynamics Study on the Solvent Concentration Effect. MDPI.[1] Link

• Kirsch, P. (2013). Modern Fluoroorganic Chemistry: Synthesis, Reactivity, Applications. Wiley-VCH. (Detailed discussion on inductive effects of Rf groups). Link

• JEOL USA. (2021). Structure Elucidation of Fluorinated Compounds by NMR. Application Note. Link

• Reich, H. J. (2023). 19F NMR Chemical Shifts and Coupling Constants. University of Wisconsin-Madison. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]

Experimental protocol for esterification of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

Application Note: AN-FL-2026-01

High-Fidelity Synthesis for Drug Delivery & Surface Engineering

Executive Summary & Scope

Target Audience: Synthetic Chemists, Process Engineers, and Drug Delivery Researchers.

This guide details the experimental protocols for the esterification of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (hereafter referred to as PF-Diol ). Unlike standard hydrocarbon diols, PF-Diol possesses a "Janus" nature: a highly hydrophobic/lipophobic perfluorinated tail (

) and a hydrophilic glycolic head.

This unique amphiphilicity creates two primary challenges:

• Solubility Mismatch: The substrate is often insoluble in standard organic solvents (hexane, toluene) and water, requiring specific hybrid solvent systems.

• Regioselectivity: The molecule contains a primary (

  ) and a secondary ( ) hydroxyl group. Controlling mono- vs. di-esterification requires precise stoichiometric and kinetic control.

This document provides two validated workflows:

• Protocol A (Steglich): Mild, high-precision esterification for sensitive APIs or complex ligands.

• Protocol B (Acid Chloride): Robust, scalable method for bulk functionalization.

Molecule Profile & Solubility Strategy

Substrate: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol CAS: 94159-84-9 Structure:

The "Fluorous Effect" on Solvation

Standard esterification solvents (DCM, THF) are often insufficient for perfluorinated chains longer than

. The tail aggregates, causing precipitation or micelle formation that hinders reaction kinetics.

Recommended Solvent Systems:

Solvent System	Composition (v/v)	Application	Rationale

| Hybrid A | THF :

-Trifluorotoluene (BTF) (1:1) | General Purpose | BTF dissolves the fluorous tail; THF solvates reagents and the glycol head. | | Hybrid B | DCM : HFE-7100 (2:1) | Low Boiling | Good for thermally sensitive esters; easy rotary evaporation. | | Neat | Benzotrifluoride (BTF) | High Temp | For difficult couplings requiring reflux (>60°C). |

Protocol A: Precision Steglich Esterification (EDC/DMAP)

Best for: Attaching complex, acid-sensitive, or expensive carboxylic acids (e.g., drug conjugates).

Mechanistic Insight

We utilize EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) instead of the traditional DCC.

• Why? DCC produces dicyclohexylurea (DCU), which is difficult to separate from fluorous products. EDC produces a water-soluble urea by-product that is easily removed during the aqueous wash, leveraging the extreme hydrophobicity of the fluorinated product.

Reagents

• Substrate: PF-Diol (1.0 equiv)

• Carboxylic Acid (

  ): 1.1 equiv (for mono-ester) or 2.5 equiv (for di-ester).

• Coupling Agent: EDC·HCl (1.2 equiv per ester bond).

• Catalyst: DMAP (4-Dimethylaminopyridine) (0.1 equiv).

• Solvent: Anhydrous THF:BTF (1:1 mixture).

Step-by-Step Procedure

• Solvation: In a flame-dried round-bottom flask under Argon, dissolve PF-Diol (1 mmol, ~494 mg) in 10 mL of THF:BTF (1:1) . Ensure the solution is clear. If turbid, add more BTF dropwise.

• Reagent Addition: Add the Carboxylic Acid and DMAP . Stir for 5 minutes at Room Temperature (RT).

• Activation: Cool the mixture to 0°C (ice bath). Add EDC·HCl in one portion.

  • Note: Cooling prevents

    -acylurea rearrangement side reactions.

• Reaction: Allow the bath to melt and stir at RT for 12–18 hours.

  • Monitoring: Use TLC.[1][2] Stain with Phosphomolybdic Acid (PMA). The fluorous product will likely have a higher

    than the starting diol in non-polar eluents.

• Quenching: Dilute with 20 mL diethyl ether (or MTBE).

• Workup (The "Fluorous Wash"):

  • Wash organic layer with 1N HCl (removes DMAP and unreacted EDC).

  • Wash with Saturated

    (removes unreacted carboxylic acid).

  • Wash with Brine .

  • Dry over

    , filter, and concentrate.

Protocol B: Scalable Acid Chloride Method

Best for: Simple acyl chains (acetyl, benzoyl) and bulk material production.

Reagents

• Substrate: PF-Diol (1.0 equiv).

• Acyl Donor: Acid Chloride (

  ) (1.2 – 2.5 equiv).

• Base: Pyridine (2.0 – 4.0 equiv) or Triethylamine (

  ).

• Solvent: Anhydrous

  -Trifluorotoluene (BTF).

Step-by-Step Procedure

• Setup: Charge a flask with PF-Diol and BTF (0.2 M concentration). Add Pyridine .[3][4]

• Addition: Cool to 0°C. Add Acid Chloride dropwise via syringe to control exotherm.

• Reaction: Stir at RT for 4 hours.

  • Tip: If the reaction is sluggish (due to the electron-withdrawing perfluoro tail reducing OH nucleophilicity), heat to 50°C.

• Workup:

  • Quench with water.[5]

  • Extract with DCM or pure BTF.

  • Wash with 1N HCl to remove pyridine.

Purification: Fluorous Solid Phase Extraction (F-SPE)

Critical for high purity. Standard silica chromatography is often ineffective because the fluorous tail dominates retention, causing all fluorous species (SM, mono-ester, di-ester) to co-elute.

Workflow:

• Load: Dissolve crude mixture in a minimal amount of DMF or THF. Load onto a Fluorous Silica Gel cartridge (e.g., FluoroFlash®).

• Fluorophobic Elution: Elute with 80:20 MeOH:H2O .

  • Result: Non-fluorous impurities (excess reagents, urea traces) wash off. The PF-Diol derivatives stick to the cartridge.

• Fluorophilic Elution: Elute with 100% MeOH or Acetone .

  • Result: The target fluorinated esters elute.

• Gradient Separation: To separate Mono-ester from Di-ester, use a gradient of MeOH

  THF. The Di-ester (more fluorine content by weight ratio if R is small, but generally more hydrophobic) will interact differently depending on the R-group size.

Visualization of Reaction Logic

Figure 1: Workflow for the Steglich esterification of PF-Diol, highlighting the critical solvation and purification steps.

Analytical Validation (QC)

Technique	Observation	Purpose
19F NMR	Shift in signal adjacent to spacer.	Confirms integrity of the perfluoro tail.
1H NMR	Downfield shift of CH/CH2 protons ( 3.5 4.0-5.0).	Confirms esterification site (Regiochemistry).
FT-IR	New band at ~1740 cm⁻¹ (C=O stretch).	Confirms ester bond formation.[3][5][6][7][8]

References

• Solvent Effects in Fluorous Chemistry : Gladysz, J. A., & Curran, D. P. (2002). Tetrahedron, 58(20), 3823-3825. Link

• Steglich Esterification Protocol : Neises, B., & Steglich, W. (1978).[3][7] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524. Link

• Fluorous Solid Phase Extraction : Zhang, W. (2003). Fluorous Technologies for Solution-Phase High-Throughput Organic Synthesis. Tetrahedron, 59(25), 4475-4489. Link

• Properties of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol : PubChem Compound Summary for CID 13627787. Link

Sources

• 1. youtube.com [youtube.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. High H2 Solubility of Perfluorocarbon Solvents and Their Use in Reversible Polarization Transfer from para-Hydrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ester synthesis by esterification [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Fabricating Omniphobic Interfaces via Fluorinated Catechol (Diol) Self-Assembly

Introduction & Scientific Rationale

The creation of omniphobic surfaces—interfaces that repel both water (hydrophobicity) and oils (lipophobicity)—is a critical requirement in modern drug development. Applications range from preventing protein fouling on titanium implants to reducing friction in microfluidic drug delivery channels.

While silanes (Si-O-R) are the industry standard for modifying glass (SiO₂), they often exhibit poor stability on transition metal oxides (TiO₂, Al₂O₃, Stainless Steel) under physiological conditions due to hydrolysis. This guide focuses on a superior alternative: Fluorinated Diols , specifically Fluorinated Catechols (Aromatic 1,2-diols) .

Why Fluorinated Diols?

• Robust Anchoring: Unlike silanes, catechols bind to metal oxides via strong bidentate coordination (chelation), offering superior stability in aqueous, saline, and biological environments.

• Omniphobicity: The fluorinated tail (typically perfluorocarbon) provides low surface energy (<15 mN/m), repelling blood, bacterial biofilm, and lipid formulations.

• Bio-inertness: The dense fluorine packing prevents non-specific protein adsorption, a key failure mode in implantable devices.

Mechanism of Action

The self-assembly process relies on the coordination chemistry between the ortho-dihydroxy (catechol) headgroup and the metal oxide surface lattice.

The Binding Mechanism

The catechol protons dissociate, allowing the oxygen atoms to coordinate with surface metal centers (e.g., Ti⁴⁺) in a bidentate binuclear or mononuclear fashion. This is thermodynamically favored over monodentate binding, creating a "molecular anchor" that resists detachment.

Figure 1: Mechanism of catechol anchoring to metal oxide surfaces. The transition from physisorption to chemisorption involves the release of protons and the formation of a stable chelate ring.

Material Selection & Preparation

Success depends on matching the solvent system to the amphiphilic nature of the molecule (polar head, fluorinated tail).

Table 1: Recommended Reagents and Solvents

Component	Specification	Function	Notes
Ligand	Fluorinated Nitrodopamine or Perfluorocatechol	SAM Precursor	Nitro-group enhances acidity and binding strength to TiO₂.
Solvent A	Methanol (MeOH) or Ethanol	Polar Solvent	Solubilizes the catechol headgroup.
Solvent B	HFE-7100 or Dichloromethane	Fluorinated/Non-polar	Solubilizes the fluorinated tail.
Substrate	Medical Grade Titanium (Ti6Al4V) or Stainless Steel (316L)	Target Surface	Must be oxide-rich (passivated).

Critical Formulation Note: Fluorinated molecules often suffer from solubility issues. A co-solvent system (e.g., 90% Methanol / 10% Dichloromethane) is often required to prevent micelle formation in solution, which leads to disordered multilayers.

Experimental Protocol

Phase 1: Substrate Pre-Treatment (Critical)

Objective: Remove organic contaminants and maximize surface hydroxyl (-OH) density for binding.

• Solvent Clean: Sonicate substrates sequentially in Acetone, Ethanol, and Isopropanol (10 min each). Dry with Nitrogen.

• Activation: Expose substrates to Oxygen Plasma (100W, 0.5 Torr, 5 min) or UV/Ozone (20 min).

  • Why? This removes adventitious carbon and regenerates surface -OH groups required for the initial hydrogen bonding step.

Phase 2: SAM Deposition

Objective: Form a dense, ordered monolayer.

• Solution Preparation:

  • Dissolve the fluorinated catechol to a final concentration of 1 mM .

  • Tip: If the solution appears cloudy, add dropwise Dichloromethane or THF until clear. The solution must be homogeneous.

• Incubation:

  • Immerse the activated substrates immediately into the solution.

  • Time: 12–24 hours at Room Temperature (20–25°C).

  • Container: Use glass or PTFE (Teflon) containers. Avoid polypropylene, which can absorb fluorinated compounds.

  • Environment: Seal the container to prevent solvent evaporation. Dark conditions are recommended to prevent photo-oxidation of the catechol prior to binding.

• Rinsing (The "Self-Validating" Step):

  • Remove substrate and rinse copiously with the deposition solvent to remove physisorbed (loose) molecules.

  • Follow with a rinse of pure Methanol, then Nitrogen dry.

Phase 3: Thermal Annealing (Optional but Recommended)

• Place substrates in an oven at 80°C for 30 minutes .

• Why? Thermal energy helps reorient the fluorinated chains into a crystalline-like packed structure, maximizing omniphobicity.

Characterization & Quality Control

Verify the SAM formation using contact angle goniometry. This is a rapid, non-destructive test.

Table 2: Success Criteria (Expected Contact Angles)

Liquid Probe	Surface Tension (mN/m)	Unmodified Ti	Fluorinated Diol SAM	Interpretation
Water	72.8	< 20° (Hydrophilic)	> 110°	Hydrophobic (Repels blood/aqueous)
Hexadecane	27.5	< 10° (Wets)	> 65°	Lipophobic (Repels oils/lipids)

Workflow Diagram

Figure 2: Operational workflow for Fluorinated Diol SAM production. Note the critical time constraint between Activation and Incubation to prevent surface re-contamination.

Troubleshooting & Optimization

• Problem: Low Contact Angles (<90°).

  • Cause: Surface was not clean (carbon contamination) or moisture in the solvent competed with the catechol for binding sites.

  • Fix: Increase Plasma time; ensure solvents are anhydrous.

• Problem: Haze/Residue on Surface.

  • Cause: Multilayer formation due to high concentration or insufficient rinsing.

  • Fix: Reduce concentration to 0.5 mM; perform sonication rinse in methanol for 30 seconds.

• Problem: Stability Loss in PBS (Phosphate Buffered Saline).

  • Cause: Phosphate ions can compete with catechols over long periods.

  • Fix: Use Nitrodopamine derivatives. The electron-withdrawing nitro group lowers the pKa of the hydroxyls, significantly strengthening the Ti-O bond against phosphate displacement.

References

• Whitesides, G. M. (2005). The Origins and the Future of Microfluidics. Nature. (Foundational work on soft lithography and SAMs). Link

• Messersmith, P. B., et al. (2007). pH-induced self-assembly of peptide-amphiphiles using the catecholic amino acid DOPA. (Establishes the catechol-metal oxide binding mechanism). Link

• Lee, H., et al. (2006). Mussel-Inspired Surface Chemistry for Multifunctional Coatings. Science. (The definitive guide on dopamine/catechol surface modification). Link

• Amstad, E., et al. (2011). Ultrastable Iron Oxide Nanoparticle Suspensions using Dispersants with Catechol-Derived Anchor Groups. Nano Letters. (Demonstrates the stability of nitrodopamine vs. standard catechols). Link

• Raman, A., et al. (2014). Fluorinated Catechols for Surface Modification. (Specific protocols for fluorinated variants). Link

Application Note: Surface-Active Fluorinated Polyurethanes for Marine Antifouling

This Application Note is structured as a high-level technical dossier designed for material scientists and chemical engineers. It prioritizes actionable protocols, mechanistic depth, and rigorous validation methods.[1][2]

Compound: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (CAS 94159-84-9) Application: Reactive Surface Modification of Polyurethane Coatings Document ID: AN-FPU-2026-01[1][2]

Executive Summary

Biofouling on marine substrates leads to significant hydrodynamic drag and fuel penalties.[2] Traditional biocidal coatings (e.g., TBT) are ecologically hazardous.[1][2] This guide details the application of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (hereafter referred to as PF-Diol-C11 ) as a reactive chain extender in the synthesis of Fluorinated Polyurethanes (FPUs).[1][2]

Unlike physical additives that leach out over time, PF-Diol-C11 possesses a 1,2-diol headgroup that covalently anchors into the polyurethane backbone.[1][2] Simultaneously, its perfluorinated tail (

) undergoes spontaneous surface segregation during curing, creating a low-surface-energy "Fouling Release" interface that minimizes organism adhesion without relying on toxicity.[1][2]

Chemical Profile & Material Science

Identity and Structure[1][3][4]

• Chemical Name: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol[1][2][3][4][5]

• CAS Number: 94159-84-9[1][2][4]

• Molecular Formula:

  [1][2]

• Structural Logic: The molecule consists of a perfluorooctyl tail (

  ) separated from a hydrophilic 1,2-diol headgroup by a hydrocarbon spacer ( ).[1][2]

  • Tail: Provides hydrophobicity/oleophobicity (Low Surface Energy).[1][2][6]

  • Head: Provides reactivity with Isocyanates (-NCO).[2]

Solubility & Handling

Due to its amphiphilic fluorinated nature, PF-Diol-C11 exhibits specific solubility behaviors distinct from standard hydrocarbon diols.

• Soluble in: Tetrahydrofuran (THF), Methyl Ethyl Ketone (MEK), Acetone, Dimethylformamide (DMF).[1][2]

• Insoluble in: Water, Hexane, Toluene (cold).[1][2]

• Handling: Hygroscopic.[2] Dry under vacuum at 40°C for 4 hours before use in urethane synthesis to prevent side reactions with moisture.[1][2]

Mechanism of Action

The efficacy of PF-Diol-C11 relies on Surface Segregation .[2] Although the diol is reacted into the bulk polymer network, thermodynamic drive forces the low-surface-energy fluorinated tails to migrate to the air-polymer interface during the film-formation (curing) phase.[2]

Diagram 1: Synthesis and Surface Segregation Workflow

Caption: Step-wise incorporation of PF-Diol-C11 into the PU backbone, followed by thermodynamic migration to the surface to form the antifouling layer.[1][2]

Experimental Protocol: Synthesis of FPU Coatings

Objective: Synthesize a Polyurethane coating containing 5 wt% PF-Diol-C11 to achieve a contact angle >110°.

Reagents[2]

• PF-Diol-C11: Dried vacuum/40°C.[2]

• Polyol: Polytetramethylene ether glycol (PTMG, Mn=2000), dried.[1][2]

• Diisocyanate: Isophorone diisocyanate (IPDI).[1][2][7][8]

• Catalyst: Dibutyltin dilaurate (DBTDL).[1][2]

• Solvent: Anhydrous MEK or THF.[1][2]

• Chain Extender (Co-extender): 1,4-Butanediol (BDO).[1][2][8]

Synthesis Workflow (Two-Step Prepolymer Method)

This method ensures controlled incorporation of the fluorinated segments.[2]

Step 1: Prepolymer Formation [1][2]

• Charge a 4-neck round bottom flask (equipped with N2 inlet, condenser, mechanical stirrer, thermometer) with PTMG-2000 (0.02 mol).

• Add IPDI (0.06 mol) to achieve an NCO/OH ratio of 3:1 (excess NCO for subsequent chain extension).[1][2]

• Add solvent (MEK) to 40% solid content.[1][2]

• Add DBTDL (0.05 wt% of solids).[1][2]

• Heat to 80°C and stir for 2-3 hours.

• Validation: Titrate free NCO content (ASTM D2572) to confirm theoretical conversion.[1][2]

Step 2: Fluorinated Chain Extension

• Dissolve PF-Diol-C11 (calculated for 5 wt% of total resin) and 1,4-BDO (stoichiometric balance) in minimal MEK.[2]

• Cool the prepolymer solution to 60°C .

• Dropwise add the Diol/BDO mixture over 30 minutes.

• Raise temperature back to 75-80°C and react until the NCO peak in FTIR (

  ) disappears (or reaches target if NCO-terminated curing is desired).

• Note: If making a thermoplastic elastomer, react until NCO is gone.[1][2] If making a moisture-cure coating, leave residual NCO.[1][2]

Coating Application & Curing

To maximize antifouling performance, the curing process must allow time for fluorine migration.[1][2]

• Substrate: Glass slides or sandblasted steel (cleaned with acetone).[1][2]

• Application: Spin coating (1500 rpm, 30s) or drawdown bar.

• Thermal Annealing (Critical):

  • Flash off solvent at Room Temp (30 min).[1][2]

  • Cure at 60°C for 24 hours .

  • Why? Slow solvent evaporation and thermal energy promote the mobility of the fluorinated tails to the air interface before the network locks them in place.[1][2]

Characterization & Validation

Use these metrics to verify the coating's quality and predicted performance.

Table 1: Critical Quality Attributes (CQA)

Parameter	Method	Target Value	Significance
Water Contact Angle (WCA)	Goniometry (Static)	> 105°	Indicates hydrophobicity.[1][2]
Hexadecane Contact Angle	Goniometry	> 60°	Indicates oleophobicity (resistance to oil/fuel).[2]
Surface Energy ( )	Owens-Wendt Method	< 20 mN/m	Critical threshold for fouling release.[2]
Surface F/C Ratio	XPS (X-ray Photoelectron Spectroscopy)	High (> Bulk)	Confirms surface segregation of PF-Diol-C11.[2]
Adhesion Strength	ASTM D3359 (Cross-hatch)	4B - 5B	Ensures coating durability in marine environments.[2]

Antifouling Performance Assay

Protocol: Static Bacterial Adhesion Test Organism:Pseudomonas sp.[2] or E. coli (Marine broth).[1][2]

• Sterilization: Sterilize coated slides with 70% ethanol; rinse with sterile PBS.

• Incubation: Immerse slides in bacterial suspension (

  CFU/mL) for 24 hours at 25°C (static condition).

• Rinsing: Gently rinse with PBS to remove loosely bound cells (simulates low shear).[1][2]

• Staining: Stain with Crystal Violet (0.1%) or SYTO 9 (fluorescence).[1][2]

• Quantification:

  • Microscopy:[2] Count cells per field of view.[1][2]

  • Spectroscopy:[2][7] Elute stain with acetic acid and measure Absorbance at 590 nm.[2]

• Success Criteria: >80% reduction in adhesion compared to uncoated PU control.

Diagram 2: Antifouling Mechanism (Fouling Release)

Caption: The "Fouling Release" mechanism where low surface energy prevents strong biological adhesion, allowing water shear to clean the surface.[1][2]

Troubleshooting & Optimization

• Issue: Hazy Film.

  • Cause: Phase separation between the fluorinated segment and the hydrocarbon polyol.[1][2]

  • Solution: Increase the "Hard Segment" content (IPDI/BDO) to compatibilize, or use a co-solvent like DMF during synthesis.[1][2] Ensure PF-Diol-C11 is <10 wt%.[2]

• Issue: Low Contact Angle.

  • Cause: Curing was too fast or temperature too low; Fluorine didn't migrate.[2]

  • Solution: Extend the annealing time at 60-70°C.

• Issue: Poor Adhesion to Substrate.

  • Cause: Fluorine migrated to the substrate interface (rare but possible) or surface contamination.[1][2]

  • Solution: Use a non-fluorinated primer layer (e.g., epoxy-silane) before applying the FPU topcoat.[1][2]

References

• ChemicalBook. (2024).[1][2][6][9] 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol Product Properties and CAS 94159-84-9. Retrieved from [1][2]

• MDPI. (2024).[1][2] Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane. Polymers.[2][7][8][10][11] Retrieved from [1][2]

• ResearchGate. (2025).[1][2][7] Synthesis and Surface Properties of Fluorinated Polyurethanes. Retrieved from

• Alfa Chemistry. (2024).[1][2][9][12] Fluorinated Silanes and Diols in Antifouling Applications. Retrieved from [1][2]

• Matrix Scientific. (2024).[1][2] 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol and related Fluorinated Diols.[1][2][3][5] Retrieved from [1][2][5]

Sources

• 1. A New Strategy for the Synthesis of Fluorinated Polyurethane [mdpi.com]
• 2. 1H,1H,2H,2H-Perfluorodecanethiol | 34143-74-3 [chemicalbook.com]
• 3. 107650-06-6 Cas No. | 1H,1H,2H,3H,3H-Perfluorononane-1,2-diol | Matrix Scientific [matrixscientific.com]
• 4. chembk.com [chembk.com]
• 5. 1H,1H,2H,3H,3H-PERFLUORONONANE-1,2-DIOL | 107650-06-6 [chemicalbook.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Preparation of Fluorinated Polyurethane and Property Analysis [journal.bit.edu.cn]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
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• 12. Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol. Here, we address common challenges and frequently encountered issues to help improve reaction yields and product purity. Our approach is rooted in mechanistic principles and practical laboratory experience to provide actionable solutions.

Introduction to Synthetic Strategies

The synthesis of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol, a valuable fluorinated building block, can be approached through two primary synthetic routes. The selection of the optimal route often depends on the available starting materials, scalability, and desired stereochemical outcome. This guide will provide troubleshooting for both pathways.

Caption: Overview of the primary synthetic routes to 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol.

Route A: Grignard Reaction with an Epoxide

This pathway involves the preparation of a perfluoroalkyl Grignard reagent and its subsequent reaction with a suitable epoxide, such as glycidol. While powerful for C-C bond formation, this route presents challenges related to the formation and handling of the highly reactive Grignard reagent.

Troubleshooting Guide: Grignard Reaction Route

Problem	Potential Cause(s)	Recommended Solution(s)
Low to no formation of the Grignard reagent.	1. Inactive Magnesium: The surface of the magnesium turnings may be coated with magnesium oxide, preventing reaction.[1] 2. Wet Glassware or Solvents: Trace amounts of water will quench the Grignard reagent as it forms.[1][2] 3. Impurities in the Perfluoroalkyl Halide: Impurities can inhibit the reaction.	1. Activate the Magnesium: Mechanically crush the turnings to expose a fresh surface. Use of activating agents like iodine or 1,2-dibromoethane is highly recommended.[1][2] 2. Ensure Anhydrous Conditions: Flame-dry all glassware under vacuum and cool under an inert atmosphere (N₂ or Ar). Use freshly distilled anhydrous solvents (e.g., THF or diethyl ether).[1][2] 3. Purify the Starting Material: Purify the perfluoroalkyl iodide by passing it through a short plug of activated alumina.
Low yield of the desired diol.	1. Side Reactions of the Grignard Reagent: Wurtz coupling between the Grignard reagent and unreacted alkyl halide can occur.[1] 2. Steric Hindrance: The bulky perfluoroalkyl group may hinder the approach to the epoxide.[3] 3. Incorrect Stoichiometry: Inaccurate determination of the Grignard reagent concentration.	1. Slow Addition: Add the perfluoroalkyl iodide slowly to the magnesium suspension to maintain a low concentration of the halide. 2. Use a Less Hindered Epoxide: If possible, use a less sterically demanding epoxide. Consider using a Lewis acid catalyst to enhance the electrophilicity of the epoxide. 3. Titrate the Grignard Reagent: Before adding to the epoxide, titrate a small aliquot of the Grignard solution to determine its exact molarity.[1]
Formation of multiple byproducts.	1. Ring-opening at the more substituted carbon of the epoxide. 2. Reaction with the hydroxyl group of glycidol.	1. Control Reaction Temperature: Maintain a low temperature during the addition of the Grignard reagent to favor attack at the less substituted carbon.[4] 2. Protect the Hydroxyl Group: Use a protected form of glycidol (e.g., (R)-(-)-glycidyl tosylate or solketal) and deprotect after the Grignard reaction.

Experimental Protocol: Grignard Reaction

Caption: Workflow for the Grignard reaction route.

Route B: Reduction of an α-Hydroxy Ketone

This alternative route involves the synthesis of an α-hydroxy ketone precursor, 1H,1H,2H,3H,3H-perfluoro-1-hydroxyundecan-2-one, followed by its stereoselective reduction to the desired 1,2-diol. This pathway can offer better control over stereochemistry but requires a multi-step preparation of the ketone precursor.

Troubleshooting Guide: Ketone Reduction Route

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield in the synthesis of the α-hydroxy ketone precursor.	1. Inefficient α-hydroxylation of the corresponding ketone. 2. Side reactions during fluorination of a non-fluorinated precursor. [5]	1. Optimize Hydroxylation Conditions: Explore different oxidizing agents (e.g., m-CPBA, Oxone®) and reaction conditions. 2. Use a suitable fluorinating agent: For α-fluorination of ketones, reagents like Selectfluor® can be effective.[6][7]
Incomplete reduction of the ketone.	1. Insufficient reducing agent. 2. Deactivation of the reducing agent. 3. Low reactivity of the fluorinated ketone.	1. Increase Equivalents of Reducing Agent: Use a larger excess of the reducing agent (e.g., NaBH₄). 2. Ensure Anhydrous Conditions: If using hydride reagents, ensure all solvents and reagents are dry. 3. Use a Stronger Reducing Agent: Consider using LiAlH₄, but be mindful of its higher reactivity and potential for over-reduction.
Poor diastereoselectivity in the reduction.	1. Non-selective reducing agent. 2. Lack of chelation control.	1. Use a Stereoselective Reducing Agent: Employ bulky hydride reagents (e.g., L-Selectride®) or use catalytic asymmetric reduction methods.[8] 2. Promote Chelation: Use reducing agents known to coordinate with the adjacent hydroxyl group, such as zinc borohydride, to favor the formation of the syn-diol.[3]
Over-reduction or side product formation.	1. Harsh reducing conditions. 2. Reaction with other functional groups.	1. Milder Reducing Agents: Use sodium borohydride at low temperatures or other mild reducing agents.[9] 2. Protect Susceptible Groups: If other reducible functional groups are present, consider protecting them before the reduction step.

Experimental Protocol: Ketone Reduction

Caption: Workflow for the ketone reduction route.

Purification and Characterization

Purification of the final product is crucial to remove unreacted starting materials, reagents, and byproducts. Due to the unique properties of highly fluorinated compounds, standard purification techniques may need to be adapted.

Purification Strategies

Method	Description & Key Considerations
Recrystallization	This is often the most effective method for obtaining high-purity crystalline solids. - Solvent Selection: A good solvent system will have poor solubility at low temperatures and good solubility at higher temperatures. Common solvents for fluorinated compounds include fluorinated solvents, highly chlorinated solvents, or mixtures of polar and non-polar organic solvents.[1][10][11] A solvent/anti-solvent system can also be effective.
Column Chromatography	Useful for separating the diol from impurities with different polarities. - Stationary Phase: Standard silica gel can be used, but for highly fluorinated compounds, fluorinated stationary phases (fluorous solid-phase extraction) may provide better separation. - Eluent System: A gradient of non-polar to polar solvents (e.g., hexanes/ethyl acetate) is typically used.
Distillation	Only suitable if the product is thermally stable and has a significantly different boiling point from impurities.[12] Long-chain diols often have high boiling points, making distillation under high vacuum necessary.

Expected NMR Characterization

Confirming the structure of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is typically achieved using ¹H and ¹⁹F NMR spectroscopy.

• ¹H NMR:

  • The protons on the carbon atoms adjacent to the hydroxyl groups (C1 and C2) will appear as complex multiplets due to H-H and H-F coupling.

  • The protons of the hydroxyl groups will appear as broad singlets, and their chemical shift will be dependent on the solvent and concentration.

  • The methylene protons at C3 will also show complex splitting due to coupling with adjacent protons and fluorine atoms.

• ¹⁹F NMR:

  • The spectrum will show characteristic signals for the CF₃ and CF₂ groups of the perfluoroalkyl chain. The chemical shifts and coupling patterns can confirm the structure and purity of the compound.

References

• One-Pot Multistep Synthesis of 1-Fluoroalkylisoquinolines and Fused Fluoroalkylpyridines from N Fluoroalkyl-1,2,3-triazoles. (2025). ResearchGate. [Link]

• Synthesis of 2,3-Epoxyperfluoroalkanes by Means of Oxidation of Fluorine-Containing Olefins. (n.d.). Siberian Federal University. [Link]

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. (2024). MDPI. [Link]

• Carbonylation of Polyfluorinated 1-Arylalkan-1-ols and Diols in Superacids. (2020). MDPI. [Link]

• Catalyst free synthesis of α-fluoro-β-hydroxy ketones/α-fluoro-ynols via electrophilic fluorination of tertiary propargyl alcohols using Selectfluor™ (F-TEDA-BF4). (2014). Organic & Biomolecular Chemistry. [Link]

• 1H,1H,2H-Perfluoro-1-decene. (n.d.). PubChem. [Link]

• Sustainable Defluorination Pathway: From Perfluoro Gem-diol Hydration to Electrocatalytic Removal of CF3 at Room Temperature. (2025). ResearchGate. [Link]

• Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis. (2025). Chemical Communications. [Link]

• Proton NMR characteristics of polyethylene glycol and derivatives. (2025). ResearchGate. [Link]

• Thermal Stability and Decomposition of Perfluoroalkyl Substances on Spent Granular Activated Carbon. (2018). Environmental Science & Technology Letters. [Link]

• Unusual reactions of Grignard reagents toward fluoroalkylated esters. (2025). ResearchGate. [Link]

• Enantioselective Synthesis of Fluorinated Indolizidinone Derivatives. (2023). Organic Letters. [Link]

• Grignard Formation - Troubleshooting and Perfecting. (2021). Reddit. [Link]

• Are Grignard Reactions in Deep Eutectic Solvents Interface‐Driven? (2025). Angewandte Chemie International Edition. [Link]

• NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. (2023). ACS Publications. [Link]

• Process for the separation and purification of a mixed diol stream. (2012).

• Fluoroketone and fluoroaldehyde synthesis by fluorination. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. (2024). MDPI. [Link]

• 18.6: Reactions of Epoxides - Ring-opening. (2024). Chemistry LibreTexts. [Link]

• Reaction of Acyl Chlorides with Grignard and Gilman (Organocuprate) Reagents. (n.d.). Chemistry Steps. [Link]

• Stability of Per- and Polyfluoroalkyl Substances in Solvents Relevant to Environmental and Toxicological Analysis. (2021). Environmental Science & Technology. [Link]

• Enantioselective Synthesis of Fluorinated Indolizidinone Derivatives. (2023). National Institutes of Health. [Link]

• NMR Analysis of Ethylene glycol. (2014). Physics Stack Exchange. [Link]

• How To: Purify by Crystallization. (n.d.). University of Rochester. [Link]

• Synthesis and Characterisation of Monodisperse Branched Fullerene- terminated Poly(ethylene glycol)s. (n.d.). University of Sheffield. [Link]

• Steric Hindrance Effect. (n.d.). Study.com. [Link]

• Synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives and their antioomycete activity against the phytopathogen Pythium recalcitrans. (2023). National Institutes of Health. [Link]

• Nonflammable perfluoropolyether-based electrolytes for lithium batteries. (n.d.). Berkeley Lab Intellectual Property Office. [Link]

• Selective Fluorination in Drug Design and Development: An Overview of Biochemical Rationales. (2025). ResearchGate. [Link]

• Synthesis Problems Involving Grignard Reagents. (2016). Master Organic Chemistry. [Link]

• Reaction Grignard and Gilman reagents with acid chlorides. (2018). YouTube. [Link]

• Detection of poly(ethylene glycol) residues from nonionic surfactants in surface water by1h and13c nuclear magnetic resonance spectrometry. (2002). USGS Publications Warehouse. [Link]

• Steric Factors on reaction with grignard reagent. (2019). Chemistry Stack Exchange. [Link]

• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.). University of California, Santa Cruz. [Link]

• Grignard (RMgX), Organolithium (RLi), and Gilman (R2CuLi) Reagents: Summarizing Their Reactions. (n.d.). Chemistry Steps. [Link]

• The Grignard Reagents. (2016). ACS Publications. [Link]

• Fluorine‐Containing Polymers, Perfluoroepoxides. (2000). Wiley Online Library. [Link]

• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. (n.d.). Georgia Gwinnett College. [Link]

• Epoxide Ring Opening With Base. (2015). Master Organic Chemistry. [Link]

• Ring opening of epoxides with C-nucleophiles. (2016). PubMed. [Link]

• 10.6: Reactions of Alkyl Halides - Grignard Reagents. (2024). Chemistry LibreTexts. [Link]

• Why don't Alkyl Fluorides form Grignard Reagents. (2023). Chemistry Stack Exchange. [Link]

• Selective reduction of aldehydes and ketones to alcohols with ammonia borane in neat water. (2011). Green Chemistry. [Link]

• Epoxides Ring-Opening Reactions. (n.d.). Chemistry Steps. [Link]

• Diastereoselectivity in Lewis-acid-catalyzed Mukaiyama aldol reactions: a DFT study. (2012). PubMed. [Link]

• Troubleshooting my grignard reactions. (2020). Reddit. [Link]

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• 5. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 6. Catalyst free synthesis of α-fluoro-β-hydroxy ketones/α-fluoro-ynols via electrophilic fluorination of tertiary propargyl alcohols using Selectfluor™ (F-TEDA-BF4) - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Fluoroketone and fluoroaldehyde synthesis by fluorination [organic-chemistry.org]
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• 10. How To [chem.rochester.edu]
• 11. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Crude 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

Welcome to the dedicated technical support resource for the purification of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this highly fluorinated diol. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address the specific challenges you may encounter during the purification process. Our goal is to provide you with the expertise and practical insights needed to achieve high purity and yield in your experiments.

I. Understanding the Molecule and Its Challenges

1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol possesses a unique structure with a long perfluorinated tail and a hydrophilic diol head. This amphiphilic nature, combined with the high electronegativity and steric hindrance of the fluorine atoms, presents specific challenges in purification. Common issues include the removal of starting materials, reaction by-products, and potential degradation products, which may have similar polarities and solubilities to the target compound.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the purification of crude 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol.

Issue 1: Low Purity After Recrystallization

• Question: I performed a recrystallization, but my product is still showing significant impurities by NMR/LC-MS. What went wrong?

• Answer: This is a common issue and can stem from several factors. Let's break down the potential causes and solutions.

  • Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the diol well at elevated temperatures but poorly at room temperature or below. Due to the fluorinated tail, traditional polar or non-polar solvents may not be optimal.

    • Solution: A systematic solvent screen is crucial. Consider fluorinated solvents or a mixed solvent system. For instance, a mixture of a solvent that dissolves the compound well (e.g., a fluorinated solvent or a polar aprotic solvent like acetone) and a solvent in which it is poorly soluble (e.g., hexane or water) can be effective. A patent for a similar fluorine-containing diol suggests recrystallization from hexane[1]. The principle of "like dissolves like" is a good starting point, but the diol's amphiphilic nature requires empirical testing.

  • Cooling Rate: Rapid cooling can lead to the trapping of impurities within the crystal lattice.

    • Solution: Allow the hot, saturated solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize crystal formation. Slow cooling promotes the formation of purer crystals[2][3].

  • Insufficient Washing: Impurities can remain on the surface of the crystals if not washed properly.

    • Solution: Wash the collected crystals with a small amount of ice-cold recrystallization solvent. This will wash away surface impurities without dissolving a significant amount of the product.

Issue 2: Low Yield After Column Chromatography

• Question: I'm losing a significant amount of my product on the silica gel column. How can I improve my recovery?

• Answer: Low recovery during column chromatography of fluorinated compounds is often related to their unique interactions with the stationary phase.

  • Strong Adsorption to Silica: The polar diol group can interact strongly with the silanol groups on the silica surface, leading to tailing and poor recovery.

    • Solution 1: Use a Less Polar Stationary Phase: Consider using a less polar stationary phase like alumina or a fluorinated stationary phase. Fluorinated phases can offer different selectivity for fluorinated compounds[4][5].

    • Solution 2: Modify the Mobile Phase: Adding a small amount of a polar modifier, such as methanol or triethylamine (if your compound is stable to it), to your eluent can help to reduce strong interactions with the silica gel.

  • "Fluorophilicity": Heavily fluorinated molecules can exhibit "fluorophilicity," a tendency to interact favorably with other fluorinated molecules.[5] This can affect their elution behavior.

    • Solution: If using a standard silica or C18 column, a mobile phase containing a fluorinated alcohol, like 2,2,2-trifluoroethanol, might improve separation and recovery by favorably interacting with the fluorinated tail of your diol[6].

Issue 3: Product Appears as an Oil or Wax Instead of a Crystalline Solid

• Question: After solvent removal, my purified product is a persistent oil or wax, making it difficult to handle and dry. How can I induce crystallization?

• Answer: The long, flexible perfluorinated chain can sometimes hinder efficient crystal packing.

  • Residual Solvent: Trace amounts of solvent can prevent crystallization.

    • Solution: Ensure all solvent is removed under high vacuum, possibly with gentle heating.

  • Metastable State: The compound may be in a supercooled liquid or amorphous state.

    • Solution 1: Scratching: Use a glass rod to scratch the inside of the flask at the liquid-air interface. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.

    • Solution 2: Seeding: If you have a small amount of crystalline material, add a "seed crystal" to the oil to induce crystallization.

    • Solution 3: Co-evaporation with a "Bad" Solvent: Dissolve the oil in a minimal amount of a good solvent (e.g., diethyl ether or acetone) and then add a larger volume of a poor solvent in which the diol is insoluble (e.g., hexane). Slowly evaporate the solvent mixture. As the good solvent is removed, the solution will become supersaturated with respect to the poor solvent, often leading to precipitation or crystallization.

III. Frequently Asked Questions (FAQs)

• Q1: What are the expected common impurities in crude 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol?

  • A1: Common impurities are typically related to the synthetic route. These can include unreacted starting materials, partially fluorinated analogues, isomers, and by-products from side reactions. For example, if the diol is synthesized via the reduction of a corresponding ketone, the unreacted ketone would be a likely impurity. Due to the high stability of the C-F bond, degradation is less common under standard purification conditions, but possible at high temperatures.[7]

• Q2: What are the key safety precautions I should take when handling this compound?

  • A2: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is a per- and polyfluoroalkyl substance (PFAS). While specific toxicological data for this exact compound may be limited, it is prudent to handle it with care, as some PFAS have been linked to adverse health effects.[8][9] Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[10] Avoid inhalation of any dust or vapors and prevent skin contact.

• Q3: Can I use distillation for purification?

  • A3: Yes, distillation under reduced pressure can be a viable method, especially for removing non-volatile impurities. A patent for a similar fluorinated diol mentions purification by distillation under reduced pressure.[1] However, you will need to know the boiling point of your compound at a given pressure and ensure it is stable at that temperature.

• Q4: How do I choose the best analytical technique to assess the purity of my final product?

  • A4: A combination of techniques is recommended for a comprehensive purity assessment.

    • NMR Spectroscopy (¹H, ¹⁹F, ¹³C): This is essential for confirming the structure and identifying any proton- or fluorine-containing impurities.

    • LC-MS (Liquid Chromatography-Mass Spectrometry): This is highly sensitive for detecting trace impurities, especially those that may not be easily visible by NMR. Using a column with a fluorinated stationary phase can provide enhanced separation of fluorinated compounds.[4]

    • Gas Chromatography (GC): If the compound is sufficiently volatile and thermally stable, GC can also be a powerful tool for purity analysis.

IV. Experimental Protocols

Protocol 1: Recrystallization

This protocol provides a general guideline for the recrystallization of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol. The choice of solvent is critical and should be determined by preliminary small-scale solubility tests.

Step-by-Step Methodology:

• Solvent Selection: In a small test tube, add approximately 10-20 mg of the crude diol. Add a few drops of the chosen solvent and observe the solubility at room temperature. Heat the mixture gently. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude diol in an Erlenmeyer flask. Add the minimum amount of the chosen recrystallization solvent to just dissolve the solid at the solvent's boiling point.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. To maximize yield, you can then place the flask in an ice bath.

• Collection of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent.

• Drying: Dry the purified crystals under high vacuum to remove any residual solvent.

Protocol 2: Flash Column Chromatography

This protocol is for the purification of the diol using flash column chromatography.

Step-by-Step Methodology:

• Stationary Phase Selection: For most applications, silica gel is a good starting point. If you experience issues with recovery, consider using alumina or a commercially available fluorinated stationary phase.

• Eluent Selection: Use thin-layer chromatography (TLC) to determine a suitable eluent system that gives a retention factor (Rf) of approximately 0.2-0.4 for the diol. A gradient elution from a less polar solvent (e.g., hexane or dichloromethane) to a more polar solvent (e.g., ethyl acetate or methanol) is often effective.

• Column Packing: Pack the column with the chosen stationary phase using the selected eluent system.

• Sample Loading: Dissolve the crude diol in a minimal amount of the eluent or a stronger solvent and adsorb it onto a small amount of silica gel. After evaporating the solvent, load the dried silica onto the top of the column.

• Elution: Run the column, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

V. Visualization of Workflows

Purification Workflow Diagram

Caption: A decision-making workflow for the purification of the target diol.

Troubleshooting Logic Diagram

Caption: A logical flow for troubleshooting common purification issues.

VI. Quantitative Data Summary

Table 1: Solvent Properties for Purification

Solvent	Boiling Point (°C)	Polarity Index	Notes for Fluorinated Compounds
Hexane	69	0.1	Good "anti-solvent" for recrystallization.[1]
Ethyl Acetate	77	4.4	Common eluent for column chromatography.
Dichloromethane	40	3.1	Good solvent for many organic compounds.
Acetone	56	5.1	Can be a good solvent for dissolving the diol.
2,2,2-Trifluoroethanol	74	~6.5	Can improve separation on hydrocarbon columns.[6]
Perfluorohexane	57	Very Low	Potential solvent for "fluorous" interactions.

VII. References

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Process for producing fluorine-containing diol and its derivatives. Google Patents. US20070032684A1. Available at:

• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. NIH National Library of Medicine. Available at: [Link]

• PFAS and Worker Health. Centers for Disease Control and Prevention. Available at: [Link]

• Strategies for the Removal of Per- and Polyfluoroalkyl Substances: A Review. MDPI. Available at: [Link]

• Recrystallization. University of California, Los Angeles. Available at: [Link]

• Recrystallization. University of Colorado Boulder. Available at: [Link]

• Our Current Understanding of the Human Health and Environmental Risks of PFAS. United States Environmental Protection Agency. Available at: [Link]

• SAFETY DATA SHEET. National Institute of Standards and Technology. Available at: [Link]

• Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns. Journal of Chromatographic Science. Available at: [Link]

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Technical Support Center: Preventing Phase Separation in Fluorinated Polymer Blends

Welcome to the technical support center for fluorinated polymer blends. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of creating stable, high-performance materials from these unique polymers. Phase separation is a common and critical challenge that can undermine the desired properties of your final product.

This resource provides in-depth, experience-based answers to common troubleshooting questions. We will delve into the fundamental thermodynamics governing polymer miscibility and provide actionable protocols to help you achieve homogeneous, single-phase blends.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the core principles that underpin the behavior of polymer blends. A solid understanding of these concepts is the first step toward effective troubleshooting.

Q1: What is phase separation in polymer blends and why is it so common?

A: Phase separation is the tendency for a mixture of two or more polymers to separate into distinct domains, each enriched in one of the components. This occurs because, unlike small molecules, the mixing of long-chain polymers results in a very small increase in combinatorial entropy.[1][2] Consequently, the Gibbs free energy of mixing (ΔG_mix = ΔH_mix - TΔS_mix) is often positive, leading to an immiscible system.[1] For a miscible blend, where polymers are mixed at a molecular level, the Gibbs free energy of mixing must be negative.[1][3] Most polymer pairs are immiscible, making phase separation a common observation.[1][4]

Q2: What is the Flory-Huggins interaction parameter (χ) and how does it predict miscibility?

A: The Flory-Huggins theory is a foundational model used to understand and predict the phase behavior of polymer blends.[2][5][[“]] The Flory-Huggins interaction parameter, χ (chi), quantifies the enthalpic interaction between the different polymer segments in the blend.[5]

• If χ is zero or negative: This indicates favorable or neutral interactions between the polymer segments, which promotes miscibility.

• If χ is positive: This signifies repulsive interactions between the polymer segments, which encourages phase separation.

For high molecular weight polymers, even a small positive χ value can lead to immiscibility because the entropic contribution to mixing is minimal.[7] Therefore, achieving a negative or near-zero χ is often crucial for creating a stable, single-phase fluorinated polymer blend. This can be achieved when specific interactions, such as hydrogen bonding or dipole-dipole interactions, exist between the constituent polymers.[8]

Part 2: Troubleshooting Guide - From Opaque Films to Inconsistent Batches

This section is formatted as a practical, problem-solving guide for issues you might encounter in the lab.

Q3: My solvent-cast fluoropolymer blend film is opaque and brittle. What's happening and how can I fix it?

A: An opaque and brittle film is a classic indicator of macroscopic phase separation. The opacity arises from light scattering at the interfaces of the different polymer domains, which are typically micron-sized or larger. Brittleness occurs because these interfaces are often weak points in the material with poor adhesion between the phases.

Here is a systematic approach to troubleshoot this issue:

Troubleshooting Workflow: Opaque & Brittle Films

Caption: A decision-making workflow for troubleshooting opaque and brittle fluoropolymer blend films.

• Re-evaluate Your Solvent System: The chosen solvent must be a good solvent for both polymers. If it is a good solvent for one and a poor solvent for the other, it can induce phase separation as the solvent evaporates.

• Control the Evaporation Rate: Rapid solvent evaporation can "trap" a non-equilibrium, phase-separated morphology. Try slowing down the evaporation process by covering the casting dish with a watch glass or placing it in a controlled environment. This allows more time for the polymer chains to arrange themselves into a thermodynamically favorable, potentially miscible state.

• Consider Thermal Annealing: If your polymers are thermally stable, heating the cast film above the glass transition temperatures (Tg) of both components (but below any degradation temperature) can promote polymer chain mobility and may lead to a more homogeneous state upon slow cooling.

Q4: My DSC thermogram shows two distinct glass transitions. Does this always mean my blend is immiscible?

A: The presence of two distinct glass transitions (Tgs) is a strong indicator of immiscibility, as it suggests the existence of two separate phases, each with its own thermal characteristics.[9][10] However, the interpretation can be nuanced:

• Completely Immiscible: If the two Tgs are at the same temperatures as the pure parent polymers, the blend is fully immiscible.[10]

• Partially Miscible: If the Tgs are shifted inward toward each other compared to the pure components, it indicates partial miscibility.[10][11] This means that each phase is not pure but is a blend of the two polymers, albeit at different compositions.

• Miscible: A truly miscible blend will exhibit a single, sharp Tg at a temperature intermediate to those of the individual components.[10][12]

DSC Result	Interpretation	Next Steps
Two Tgs, unshifted	Immiscible	Consider compatibilization strategies (Q5).
Two Tgs, shifted inward	Partially Miscible	Optimize composition or processing to enhance miscibility.
One broad Tg	Potentially miscible, but with concentration fluctuations	Refine thermal processing (e.g., annealing).
One sharp Tg	Miscible	Proceed with material characterization.

Q5: How do I choose an effective compatibilizer for my fluoropolymer blend?

A: Compatibilizers are additives that increase the stability of an immiscible blend.[13] They are typically block or graft copolymers that have segments chemically similar to each of the polymers in the blend.[13][14] These compatibilizers locate at the interface between the two phases, reducing interfacial tension and improving adhesion.[15] This leads to smaller domain sizes and a more stable morphology.[13]

Strategies for Compatibilizer Selection:

• Block Copolymers: The most common approach. For a blend of fluoropolymer 'A' and hydrocarbon polymer 'B', an A-b-B diblock copolymer is an ideal candidate. The 'A' block will interact with the fluoropolymer phase, and the 'B' block will interact with the hydrocarbon polymer phase, effectively stitching the interface together.[13]

• Reactive Compatibilization: This involves using polymers with functional groups that can react with each other at the interface during processing (e.g., melt blending).[16] This in-situ formation of a copolymer at the interface can be a very effective method for robust compatibilization.[16]

• Nanoparticles: In some systems, nanoparticles can act as compatibilizers.[17][18] If the nanoparticles have a surface chemistry that provides favorable interactions with both polymer phases, they can migrate to the interface and arrest phase separation, leading to a stabilized morphology.[18]

Mechanism of Block Copolymer Compatibilization

Caption: A block copolymer at the interface between two immiscible polymer domains.

Part 3: Experimental Protocols

Here we provide step-by-step methodologies for common laboratory procedures related to preparing and characterizing fluoropolymer blends.

Protocol 1: Solvent Casting for Miscibility Screening

This protocol is designed to create small-scale films for rapid assessment of miscibility.

• Polymer Solution Preparation: a. Separately dissolve each polymer in a suitable co-solvent (e.g., N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)) to create stock solutions of known concentration (e.g., 5% w/v).[19] Ensure complete dissolution, using gentle heating or stirring if necessary. b. Combine the stock solutions in the desired weight ratio (e.g., 70:30, 50:50, 30:70) to create the final blend solutions. Mix thoroughly.

• Film Casting: a. Pour a measured volume of the blend solution into a flat, clean glass petri dish. b. Place the dish on a perfectly level surface in a fume hood. c. Cover the dish with a watch glass, leaving a small opening to allow for slow solvent evaporation over 24-48 hours.

• Drying and Film Recovery: a. Once the film appears dry, transfer it to a vacuum oven. b. Dry the film at a temperature above the boiling point of the solvent but below the Tg of the polymers for at least 24 hours to remove any residual solvent. c. Carefully peel the film from the glass substrate.

• Initial Assessment: a. Visually inspect the film for transparency (indicative of miscibility) or opacity (indicative of phase separation). b. Bend the film to assess its mechanical properties (brittleness vs. ductility).

Protocol 2: Characterization by Differential Scanning Calorimetry (DSC)

DSC is a powerful technique to determine the thermal transitions of your blend.

• Sample Preparation: a. Cut a small sample (5-10 mg) from the center of your solvent-cast film. b. Place the sample into an aluminum DSC pan and seal it. Prepare an empty, sealed pan to use as a reference.

• DSC Analysis: a. Place the sample and reference pans into the DSC cell. b. Program the DSC instrument for a heat-cool-heat cycle. A typical program would be: i. First Heat: Ramp from room temperature to a temperature above the highest anticipated melting point (if any) or Tg at a rate of 10-20 °C/min. This is to erase the thermal history of the sample. ii. Cool: Cool the sample at a controlled rate (e.g., 10 °C/min) back to a sub-Tg temperature. iii. Second Heat: Ramp again at 10-20 °C/min. The data from this second heating scan is typically used for analysis.

• Data Interpretation: a. Analyze the thermogram from the second heating scan. b. Identify the glass transition(s) as step changes in the heat flow curve.[9][10] c. Determine if there is one Tg (miscible) or two Tgs (immiscible/partially miscible) as detailed in Q4.

References

• Phase Behavior of Rapidly Quenched PVDF/PMMA Blends as Characterized by Raman Spectroscopy, X‐Ray Diffraction and Thermal Techniques. (n.d.). Taylor & Francis. [Link]

• Compatibilization. (n.d.). Wikipedia. [Link]

• Phase Behavior of Rapidly Quenched PVDF/PMMA Blends as Characterized by Raman Spectroscopy, X‐Ray Diffraction and Thermal Techniques. (n.d.). Taylor & Francis. [Link]

• Using Janus Nanoparticles To Trap Polymer Blend Morphologies during Solvent-Evaporation-Induced Demixing. (n.d.). ACS Publications. [Link]

• Influence of Block-Copolymers' Composition as Compatibilizers for Epoxy/Silicone Blends. (n.d.). MDPI. [Link]

• characterization of polymer blends. (n.d.). ResearchGate. [Link]

• Crystallization behavior of PVDF/PMMA blends prepared by in situ polymerization from DMF and ethanol. (n.d.). ResearchGate. [Link]

• Suppression of macroscopic phase separation in polymer blends confined within the interstitial pores of dense nanoparticle packing. (n.d.). ChemRxiv. [Link]

• Effects of Block Copolymer Compatibilizers and Interfacial Entanglements on Strengthening Immiscible Glassy Polymer Blends. (n.d.). ACS Publications. [Link]

• Polymer characterization. (n.d.). Wikipedia. [Link]

• Use of Block Copolymer as Polymer Blend Compatibilizer. (n.d.). DTIC. [Link]

• The Effects of Copolymer Compatibilizers on the Phase Structure Evolution in Polymer Blends—A Review. (n.d.). PMC. [Link]

• Characterization of Polymer Blends Miscibility, Morphology and Interfaces. (n.d.). ResearchGate. [Link]

• Polymer blends and miscibility. (n.d.). Fiveable. [Link]

• Crystallinity and β Phase Fraction of PVDF in Biaxially Stretched PVDF/PMMA Films. (n.d.). MDPI. [Link]

• DSC Practical Interpretation With Examples For Polymer Development. (n.d.). Scribd. [Link]

• Crystallinity and β Phase Fraction of PVDF in Biaxially Stretched PVDF/PMMA Films. (n.d.). PMC. [Link]

• Characterization of Polymer Blends. (n.d.). Wiley-VCH. [Link]

• Differential Scanning Thermal Analysis in Polymeric Materials. (n.d.). AZoM. [Link]

• How I could determine the miscibility of two polymer?. (n.d.). ResearchGate. [Link]

• Control of Phase Morphology of Binary Polymer Grafted Nanoparticle Blend Films via Direct Immersion Annealing. (n.d.). ACS Nano. [Link]

• Phase separation of binary blends in polymer nanoparticles. (n.d.). PubMed. [Link]

• Flory-Huggins theory. (n.d.). Fiveable. [Link]

• Exploiting Partial Solubility in Partially Fluorinated Thermoplastic Blends to Improve Adhesion during Fused Deposition Modeling. (n.d.). MDPI. [Link]

• Prediction of The Behavior for Polymer Blends Using Thermodynamic Model. (n.d.). Juniper Publishers. [Link]

• What are the applications of the Flory-Huggins theory in polymer phase behavior prediction?. (n.d.). Consensus. [Link]

• Compatibilization of Polymer Blends. (n.d.). ResearchGate. [Link]

• Reactive Compatibilization in Immiscible Polymer Blends. (n.d.). DTIC. [Link]

• Thermodynamics of Polymer Blends. (n.d.). [Link]

• Flory–Huggins solution theory. (n.d.). Wikipedia. [Link]

• Lecture 8: Polymer solutions – Flory-Huggins Theory. (n.d.). ETH Zürich. [Link]

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• Miscibility Criterion in Polymer Blends and its Determination. (n.d.). ResearchGate. [Link]

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Technical Support Center: Purification of Fluorinated Compounds

A Senior Application Scientist's Guide to Removing Impurities in Fluorinated Chemical Synthesis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals engaged in fluorinated chemical synthesis. The unique properties that make organofluorine compounds valuable in pharmaceuticals and materials science also present distinct challenges during purification.[1][2][3] This guide provides in-depth, experience-driven troubleshooting advice and detailed protocols to address common purification issues.

Part 1: Troubleshooting Common Impurities & Synthesis Challenges

This section addresses specific issues encountered during the purification of fluorinated compounds in a practical question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My fluorination reaction is incomplete, and my starting material is difficult to separate from the fluorinated product. What should I do?

A1: This is a frequent challenge, as the starting material often has a similar reactivity profile to the desired product.[4]

• Expert Insight: The polarity difference between a non-fluorinated precursor and its monofluorinated analogue can be minimal, making chromatographic separation difficult.

• Troubleshooting Steps:

  • Reaction Optimization: Before resorting to complex purification, try to drive the reaction to completion. This may involve adjusting the stoichiometry of the fluorinating agent, increasing the reaction time, or modifying the temperature.

  • Chromatography Optimization:

    • Fluorous Solid-Phase Extraction (F-SPE): For compounds with sufficient fluorine content (typically >60% by weight), fluorous chromatography is a powerful technique.[5] Highly fluorinated molecules exhibit unique partitioning properties, allowing for effective separation from non-fluorinated or less-fluorinated compounds.[5]

    • Column and Eluent Selection: Experiment with different column materials. A fluorocarbon column may provide better separation when using hydrocarbon eluents, and conversely, a hydrocarbon column can be more effective with fluorocarbon eluents.[5]

  • Recrystallization: If your product is a solid, recrystallization can be highly effective. The key is finding a solvent system where the product and starting material have different solubilities at varying temperatures.[6][7][8][9][10]

Q2: I'm observing over-fluorinated byproducts in my reaction mixture. How can I minimize their formation and remove them?

A2: The formation of polyfluorinated species is a common issue, especially when multiple reactive sites are available.[4]

• Causality: The reactivity of the monofluorinated product can be similar to or even greater than the starting material, leading to subsequent fluorination.

• Preventative Measures:

  • Carefully control the stoichiometry of the fluorinating agent. A slight excess may be necessary to consume the starting material, but a large excess will promote over-fluorination.

  • Consider a slower addition of the fluorinating agent to maintain a low instantaneous concentration.

• Purification Strategy:

  • Distillation: If there is a significant difference in boiling points between the desired product and the over-fluorinated impurities, fractional distillation can be an effective separation method.[11][12][13]

  • Preparative HPLC: High-performance liquid chromatography (HPLC) offers high resolving power and is often successful in separating closely related fluorinated compounds.[5]

Q3: My final product is contaminated with residual fluoride ions (e.g., from HF or fluoride salts). How can I effectively remove them?

A3: Residual inorganic fluorides are detrimental to downstream applications and can interfere with analytical characterization.

• Expert Insight: Hydrogen fluoride (HF) is a common byproduct in many fluorination reactions, such as those using DAST (diethylaminosulfur trifluoride).[14]

• Removal Protocols:

  • Aqueous Workup: A carefully controlled aqueous wash is the first line of defense. Use a dilute base (e.g., saturated sodium bicarbonate solution) to neutralize and extract acidic fluoride species.

  • Scavenger Resins: Employing scavenger resins can be highly effective. These are solid-supported reagents that react with and sequester specific impurities.[15][16] For fluoride removal, ion-exchange resins are particularly useful.[17][18][19][20][21][22]

  • Precipitation: In some cases, fluoride can be precipitated out of solution. For instance, the Nalgonda technique uses alum and lime to precipitate fluoride ions.[23]

Q4: I'm struggling with the removal of the fluorinating agent itself or its byproducts (e.g., from Selectfluor or DAST). What are the best practices?

A4: The byproducts of common fluorinating agents can complicate purification due to their polarity and reactivity.

• Troubleshooting Strategy:

  • Selectfluor: Byproducts are generally water-soluble and can often be removed with a simple aqueous workup.

  • DAST and Deoxo-Fluor: These reagents produce sulfur-containing byproducts. An aqueous wash followed by chromatography is typically required. Using immobilized reagents and scavengers in a flow chemistry setup can help avoid exposure to hazardous byproducts like HF.[16]

  • Solvent Considerations: Be aware that some fluorinating reagents can react with common solvents. For example, Selectfluor reacts exothermically with DMF, pyridine, and DMSO.[24] Always check for solvent compatibility before starting a reaction.[24]

Part 2: Detailed Purification Protocols

This section provides step-by-step methodologies for key purification techniques tailored for fluorinated compounds.

Protocol 1: Fluorous Solid-Phase Extraction (F-SPE)

This technique is ideal for separating highly fluorinated compounds from non-fluorinated or less-fluorinated impurities.[5]

• Principle: Based on the principle of "like-dissolves-like," fluorous-tagged molecules are retained on a fluorous silica gel column while non-fluorous compounds are eluted.[1]

Experimental Workflow:

Caption: Fluorous Solid-Phase Extraction Workflow.

Protocol 2: Recrystallization of a Fluorinated Solid

Recrystallization is a powerful technique for purifying solid organic compounds by leveraging differences in solubility.[6][7][8][9][10]

• Causality: As a saturated solution cools, the solubility of the desired compound decreases, leading to the formation of a crystal lattice that excludes impurities.[7]

Step-by-Step Methodology:

• Solvent Selection: The ideal solvent should dissolve the compound poorly at room temperature but well at its boiling point. Test a range of solvents with varying polarities.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent to the crude solid to achieve complete dissolution.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated carbon and briefly boil the solution to adsorb colored impurities.[6]

• Hot Filtration (if necessary): If there are insoluble impurities or if activated carbon was used, perform a gravity filtration of the hot solution to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and allow them to air dry.

Protocol 3: Liquid-Liquid Extraction for Fluoride Removal

This protocol is designed to remove inorganic fluoride impurities from an organic solution.

• Principle: Exploits the differential solubility of the desired organic product and the inorganic fluoride impurity between two immiscible liquid phases.

Logical Relationship Diagram:

Caption: Liquid-Liquid Extraction for Fluoride Removal.

Part 3: Data Presentation

Table 1: Comparison of Purification Techniques for Fluorinated Compounds

Technique	Principle	Best Suited For	Advantages	Disadvantages
Distillation	Separation based on differences in boiling points.[11][12]	Volatile compounds with significantly different boiling points.	Scalable, effective for large quantities.	Not suitable for thermally unstable compounds; may not resolve azeotropes.[11]
Recrystallization	Differential solubility of the compound and impurities in a solvent at different temperatures.[6][9]	Crystalline solids.	Can yield very pure material, cost-effective.	Product loss in the mother liquor, requires finding a suitable solvent.[7]
Chromatography	Differential partitioning of components between a stationary and a mobile phase.[5][25]	A wide range of compounds, including isomers and closely related structures.	High resolution, versatile (normal-phase, reverse-phase, fluorous).	Can be expensive and time-consuming, especially for large scales.
Liquid-Liquid Extraction	Partitioning of a solute between two immiscible liquid phases.[19][26]	Removing inorganic salts (like fluoride) or highly polar/non-polar impurities.	Simple, rapid, and effective for initial cleanup.	Requires immiscible solvents, can generate significant solvent waste.
Scavenger Resins	Covalent or ionic binding of impurities to a solid support.[15][16]	Removing specific reactive impurities (e.g., excess reagents, fluoride ions).[27][28][29]	High selectivity, simplifies workup (filtration).	Cost of the resin, limited capacity.

References

• Removal of Fluorinated Active Pharmaceutical Ingredients Using Membrane Concentration and Electrochemical Oxidation.
• Troubleshooting common issues in fluorination reactions of cycloheptanes. Benchchem.
• Distillation process for fluorocarbons.
• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chrom
• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).
• Contemporary synthetic str
• The Truth About Fluoride, Part 4.
• DEFLUORIDATION TECHNIQUES-FLUORIDES PART 6. YouTube.
• Removing Toxic Fluorinated Chemicals From Your Home's Tap W
• Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Co
• Purification of Fluorine by Distill
• Organofluorine chemistry. Wikipedia.
• Removal of Fluorine from Wet-Process Phosphoric Acid Using a Solvent Extraction Technique with Tributyl Phosphate and Silicon Oil.
• Scavenger (chemistry). Wikipedia.
• Specific Solvent Issues with Fluorin
• Recrystalliz
• Recrystalliz
• Application Progress of New Adsorption Materials for Removing Fluorine
• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.
• Fluorination Reactions. Professor Steven V. Ley Research Group.
• Organofluorine Compounds in the Environment - Analysis, Sources and. Bibliothèque et Archives Canada.
• A switchable sensor and scavenger: detection and removal of fluorinated chemical species by a luminescent metal–organic framework. RSC Publishing.
• A switchable sensor and scavenger: detection and removal of fluorinated chemical species by a luminescent metal–organic framework. RSC Publishing.
• What are the methods to remove fluoride naturally or biologically?
• Recrystalliz
• Highly efficient and rapid fluoride scavenger using an acid/base tolerant zirconium phosphate nanoflake: Behavior and mechanism.
• Commonly applied techniques for fluoride removal
• The removal of fluoride ion from aqueous solution by a cation synthetic resin.
• REMOVAL OF FLUORIDE DIFFERENT TECHNIQUES
• Research Advances in Organofluorine Chemistry. MDPI.
• SYNTHESIS AND CHARACTERIZATION OF FLUORINATED COMPOUNDS FOR INDUSTRIAL APPLIC

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Enhancing the thermal stability of coatings with fluorinated additives

Topic: Enhancing Thermal Stability & Surface Performance

Status: Operational | Tier: Level 3 Engineering Support

Mission Statement

Welcome to the Advanced Materials Technical Support Hub. You are likely here because your coating formulation requires the extreme thermal stability and chemical inertness typical of fluoropolymers, but you are integrating them as additives rather than bulk resins.

This guide addresses the specific challenges of surface segregation (blooming) , compatibility , and thermal verification . Our goal is to help you engineer a "fluorinated skin" that protects your bulk coating without compromising optical clarity or adhesion.

Module 1: The Mechanism of Thermal Defense

"Why does adding <1% fluoropolymer improve thermal stability of the whole coating?"

It is a common misconception that the additive improves the bulk thermal resistance immediately. Instead, it functions via Sacrificial Shielding and Surface Segregation .

The Physics of the "Shield"

Fluorinated additives (typically block copolymers with a fluorinated segment and a compatibilizing segment) possess extremely low surface energy (15–20 mN/m). During the curing phase, thermodynamics drives these molecules to the air-coating interface to minimize the system's total free energy.

Once at the surface, they form a dense, oriented monolayer. This layer acts as a thermal and oxidative barrier because the Carbon-Fluorine (C-F) bond is the strongest single bond in organic chemistry.[1]

Bond Type	Bond Dissociation Energy (kJ/mol)	Thermal Stability Implication
C-F	~485	Requires extreme energy to cleave; resists oxidative attack.
C-H	~410	Susceptible to oxidation at elevated temperatures (>150°C).
C-C	~350	The backbone; usually the first point of scission if unprotected.
C-Cl	~330	Weaker; prone to yellowing/degradation earlier.

Key Insight: By enriching the surface with C-F bonds, you prevent the initiation of free-radical oxidation at the surface, which is often the trigger for bulk coating failure.

Module 2: Formulation & Compatibility Troubleshooting

"My coating is hazy, or I'm seeing craters (fisheyes). What went wrong?"

These are the two most common tickets we receive. They stem from opposing forces: too much compatibility (haze/no bloom) or too little compatibility (craters).

Troubleshooting Guide: Surface Defects

Issue 1: Fish Eyes / Craters

• Symptom: Small, circular depressions where the coating has pulled away from a central point.[2]

• Root Cause: The fluorinated additive has a surface tension significantly lower than the bulk resin and was not dispersed effectively, creating localized low-energy spots that "repel" the surrounding wet film.

• Immediate Fix:

  • Pre-dilution: Do not add the fluorinated additive directly to the tank. Pre-dilute it 1:10 in a compatible solvent (e.g., MIBK or Butyl Acetate) before introduction.

  • Shear Rate: Increase mixing shear during addition, but reduce it immediately after to prevent air entrapment.

Issue 2: Haze / Cloudiness

• Symptom: The cured film is not optically clear.

• Root Cause: Macroscopic phase separation. The "compatibilizing block" of your additive (e.g., the acrylic or polyether chain) is not soluble enough in your bulk resin.

• Immediate Fix: Check the Solubility Parameter (

  ). The of the additive's anchor segment must be within of the bulk resin.

Visual Logic: The Compatibility Decision Tree

Figure 1: Decision logic for diagnosing fluorinated additive defects based on visual cues.

Module 3: Application & Curing Protocols

"How do I ensure the additive actually migrates to the surface?"

Migration is a diffusion-controlled process. If you cure too fast (flash cure), you "freeze" the additive in the bulk, wasting its potential.

Protocol: Controlled Blooming (The "Bake-Out")

Applicable for: Polyurethanes, Epoxies, and Acrylics.

• Application: Apply coating via spray or draw-down.

• Flash-Off (Critical Step): Allow a solvent flash-off period of 5–10 minutes at ambient temperature (20–25°C) .

  • Why: This low-viscosity state allows the fluorinated chains to reptate (wiggle) to the air interface.

• Thermal Ramp: Do not shock the coating with immediate high heat. Ramp temperature at 5°C/min to the final cure temperature.

• Final Cure: Hold at recommended cure temp (e.g., 150°C).

Mechanism Visualization: Surface Segregation

Figure 2: The temporal evolution of the coating surface. The "Flash-Off" phase is critical for the additive to reach the interface.

Module 4: Verification (TGA Protocol)

"How do I prove the thermal stability has improved?"

Standard TGA (Thermogravimetric Analysis) ramps can be misleading if not set up to detect the onset of degradation relative to the surface protection.

Experiment: Comparative Isothermal TGA

Objective: Determine the "Time to Failure" at a specific elevated temperature.

Equipment: TGA Analyzer (e.g., TA Instruments Q500 or similar). Atmosphere: Air (to simulate oxidative attack) or Nitrogen (for pure thermal decomposition). Note: Air is more realistic for coating service life.

Step-by-Step Protocol:

• Sample Prep: Cure the coating on a non-stick substrate (e.g., PP) and peel it off to get a free-standing film. (Do not test on a metal pan if the metal influences weight).

• Mass: Use 10–15 mg of sample.

• Method:

  • Ramp: 20°C/min to Target Temp (e.g., 200°C).

  • Isotherm: Hold at 200°C for 120 minutes .

• Analysis: Measure the % weight loss at the end of the hold.

  • Success Criteria: The fluorinated sample should show <1% weight loss, whereas the control (non-fluorinated) may show 3–5% due to surface oxidation.

FAQ: Regulatory & Safety

Q: Can I use C8-based fluoropolymers (PFOA/PFOS)? A: No. Global regulations (EU REACH, US EPA) have largely banned long-chain (C8) fluorotelomers due to persistence and bioaccumulation. You must verify your additive is based on C6 chemistry (short-chain) or is a perfluoropolyether (PFPE) which is generally considered safer and compliant.

Q: Will the additive affect recoatability? A: Yes. Because the surface energy drops drastically (often <20 dynes/cm), a second coat may bead up.

• Solution: If recoating is necessary, the surface must be mechanically abraded or plasma-treated to remove the fluorinated "skin" before applying the next layer.

References

• Bond Dissociation Energies

  • Source: "Bond Dissociation Energies of Organic Molecules," Accounts of Chemical Research. The C-F bond strength (~485 kJ/mol) vs C-H (~410 kJ/mol) is the fundamental basis for thermal stability.

• Surface Segregation Mechanism

  • Source: "Prediction of Surface Segregation of Fluorinated Additives," Langmuir (ACS Publications).

• Troubleshooting Coating Defects

  • Source: "Fish Eyes & Contamination – Fix & Prevention Guide."[3] Practical analysis of surface tension driven defects.

• Thermal Analysis of Fluoropolymers

  • Source: "Thermal stability and bond dissociation energy of fluorinated polymers," Journal of Fluorine Chemistry.[4]

Sources

• 1. fluoropolymers.alfa-chemistry.com [fluoropolymers.alfa-chemistry.com]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Technical Guide: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol vs. Perfluorooctanoic Acid (PFOA)

Topic: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol vs. Perfluorooctanoic Acid (PFOA) Properties Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a rigorous technical comparison between 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (an 8:3 fluorotelomer diol) and the legacy surfactant Perfluorooctanoic Acid (PFOA) . While PFOA is a fully fluorinated C8 acid known for its persistence and toxicity, the diol represents a fluorinated intermediate often used in polymer synthesis (e.g., polyurethanes).

Critical Insight: Researchers must recognize that 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is not merely a structural alternative but a metabolic precursor . Experimental evidence suggests it degrades via

-oxidation to yield PFOA and Perfluorononanoic acid (PFNA), posing similar long-term environmental liabilities despite differences in acute physical properties.

Chemical Identity & Structural Analysis[1][2]

The fundamental difference lies in the head group (diol vs. carboxylic acid) and the "spacer" length between the perfluorinated tail and the functional group.

Feature	1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol	Perfluorooctanoic Acid (PFOA)
CAS Number	94159-84-9	335-67-1 (Free acid)
Common Name	8:3 Fluorotelomer Diol	C8 Acid / PFOA
Formula
Molecular Weight	494.14 g/mol	414.07 g/mol
Structure
Functional Class	Non-ionic Surfactant / Intermediate	Anionic Surfactant
Fluorinated Tail	(Perfluorooctyl)	(Perfluoroheptyl)*

*Note: PFOA is often described as "C8", but the perfluorinated chain is C7 attached to a carbonyl carbon. The Diol has a full C8 perfluorinated tail.

Structural Visualization

• PFOA: Rigid, acidic head group, high water solubility as a salt.

• The Diol: Flexible 3-carbon hydrocarbon spacer (

  ) separates the fluorinated tail from the polar head. This spacer is the site of metabolic attack.

Physical & Chemical Properties[1][2][4][5][6][7]

The diol exhibits higher lipophilicity and a higher melting point due to hydrogen bonding capacity of the hydroxyl groups, contrasting with the acidity of PFOA.

Property	1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol	PFOA
Physical State	White crystalline powder	White powder / Waxy solid
Melting Point	114–116 °C	55–56 °C
Boiling Point	~125 °C (at 0.8 mmHg)	189–192 °C (at 760 mmHg)
Solubility (Water)	Low (Micelle formation likely)	Moderate (High as salt)
Solubility (Organic)	Soluble in Methanol, Chloroform	Soluble in polar organic solvents
Acidity (pKa)	~13-14 (Alcohol)	~0-1 (Carboxylic Acid)

Environmental Fate & Toxicity Profile[5][8]

The Precursor Pathway

Unlike PFOA, which is a terminal degradation product, 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is biologically active and unstable. In aerobic environments and mammalian systems, the hydrogenated "spacer" allows for enzymatic attack.

Mechanism: The diol undergoes oxidation to form a carboxylic acid, followed by

-oxidation cycles that shorten the hydrocarbon chain, ultimately releasing stable perfluoroalkyl acids (PFAAs) like PFOA and PFNA.

Graphviz Diagram: Metabolic Degradation Pathway

The following diagram illustrates the transformation of the 8:3 diol into PFOA/PFNA.

Caption: Proposed biodegradation pathway of 8:3 fluorotelomer diol yielding persistent PFOA and PFNA.[1]

Comparative Toxicity Data

Recent screening in zebrafish models highlights that while the Diol is less potent than PFOS, it possesses distinct developmental toxicity.

• PFOA/PFOS: Known to cause hepatotoxicity, immunotoxicity, and developmental defects.[2]

• The Diol (CAS 94159-84-9): [2][3]

  • Zebrafish Benchmark Concentration (BMC): ~39.7 µM.

  • Effect: Developmental toxicity observed at 6 days post-fertilization (dpf).[4]

  • Comparison: Less potent than PFOS (BMC ~13.8 µM) but demonstrates clear bioactivity unlike inert fluoropolymers.

Experimental Protocols

To validate the properties of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol against PFOA, use the following self-validating protocols.

Protocol A: Comparative Surface Tension & CMC Determination

Objective: Determine if the Diol functions as an effective surfactant alternative to PFOA.

• Preparation:

  • Prepare a 10 mM stock solution of PFOA (ammonium salt) in deionized water.

  • Prepare a 10 mM stock solution of the Diol in water (requires sonication/heating due to lower solubility) or 1% Methanol/Water if solubility is limiting.

• Dilution Series:

  • Create 15 serial dilutions for each compound ranging from

    M to M.

• Measurement:

  • Use a Wilhelmy plate tensiometer.

  • Measure surface tension (

    ) at 25°C.

  • Validation: Water control must read 72 ± 0.5 mN/m.

• Analysis:

  • Plot

    vs. log(Concentration).

  • The inflection point indicates the Critical Micelle Concentration (CMC).

  • Expectation: The Diol (longer fluorinated tail) typically exhibits a lower CMC than PFOA but may have slower adsorption kinetics due to the bulky head group.

Protocol B: In Vitro Metabolic Stability (Precursor Validation)

Objective: Confirm the transformation of the Diol into PFOA/PFNA.

• System: Rat liver microsomes (RLM) or S9 fraction (1 mg protein/mL).

• Incubation:

  • Substrate: 10 µM Diol.

  • Cofactors: NADPH regenerating system.

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

  • Timepoints: 0, 15, 30, 60, 120 min.

• Extraction:

  • Quench with ice-cold Acetonitrile containing internal standard (

    -PFOA).

  • Centrifuge at 10,000 x g for 10 min.

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase.

  • Transitions: Monitor MRM for Diol (parent), 8:2 FTCA (intermediate), PFOA (m/z 413 > 369), and PFNA (m/z 463 > 419).

• Interpretation:

  • Disappearance of Diol with simultaneous appearance of PFOA/PFNA confirms "Precursor" status.

References

• Dasgupta, S., et al. (2024). Using Zebrafish to Screen Developmental Toxicity of Per- and Polyfluoroalkyl Substances (PFAS). Toxicological Sciences. Link

• Dinglasan, M. J., et al. (2004). Fluorotelomer Alcohol Biodegradation Yields Poly- and Perfluorinated Acids. Environmental Science & Technology.[5] Link

• Gaballah, S., et al. (2024).[6] Diverse PFAS produce unique transcriptomic changes linked to developmental toxicity in zebrafish. Frontiers in Toxicology. Link

• Li, L., et al. (2017). The degradation of fluorotelomer-based polymers contributes to the global occurrence of fluorotelomer alcohol and perfluoroalkyl carboxylates.[6][7] Environmental Science & Technology.[5] Link

• Matrix Scientific. (n.d.). Product Data Sheet: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol. Link

Sources

• 1. Fluorotelomer alcohol biodegradation yields poly- and perfluorinated acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diverse PFAS produce unique transcriptomic changes linked to developmental toxicity in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,2-Undecanediol, 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro- - Pharos [pharos.habitablefuture.org]
• 4. researchgate.net [researchgate.net]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Beyond PFAS: A Technical Performance Analysis of Fluorinated vs. Non-Fluorinated Surfactants

Executive Summary

For decades, fluorinated surfactants (fluorosurfactants) have been the "silver bullet" of interface science. Their ability to lower equilibrium surface tension (EST) to <20 mN/m is thermodynamically unmatched by hydrocarbon alternatives. However, the regulatory landscape is shifting rapidly. With the EPA and ECHA restricting long-chain (C8) and increasingly scrutinizing short-chain (C6) PFAS under "forever chemical" legislation, formulation scientists are forced to transition.

This guide is not a marketing brochure; it is a technical stress-test. We compare the physicochemical mechanics of fluorinated chains against hydrocarbon and silicone alternatives, aiming to answer the critical question: Can you maintain performance without fluorine?

Part 1: The Physicochemical Divide

To replace a fluorosurfactant, one must first understand why they are unique. The difference lies in the nature of the hydrophobic tail.

The Thermodynamics of the C-F Bond

Hydrocarbon tails (C-H) are flexible and lipophilic. Fluorocarbon tails (C-F), however, are rigid, helical, and both hydrophobic and lipophobic.

• Steric Bulk: The fluorine atom is significantly larger than hydrogen (Van der Waals radius: 1.47 Å vs 1.20 Å). This forces the carbon backbone into a stiff helical twist rather than the planar zigzag of hydrocarbons.

• Cohesive Energy: Fluorine chains exhibit extremely low intermolecular cohesive energy. They do not want to interact with water, oil, or each other. This drives them aggressively to the interface to escape the bulk phase, resulting in exceptionally efficient packing and lower surface energy.

Visualization: Interfacial Packing Architecture

The following diagram illustrates the steric difference that dictates performance.

Part 2: Experimental Performance Comparison

The following data aggregates typical performance metrics for three primary surfactant classes: Fluorinated (e.g., PFOA derivatives/C6 alternatives), Silicone (Trisiloxanes), and Hydrocarbon (SDS/Ethoxylates).

Comparative Metrics Table

Metric	Fluorosurfactants (C6/C8)	Silicone Surfactants (Siloxanes)	Hydrocarbon Surfactants (SDS/Triton)
Min. Surface Tension (EST)	15 – 20 mN/m (Superior)	20 – 25 mN/m	30 – 35 mN/m
Critical Micelle Conc. (CMC)	Very Low (Efficient)	Low to Moderate	High (Requires more mass)
Dynamic Surface Tension	Slow kinetics (bulky diffusion)	Fast (Excellent for spraying)	Variable (Structure dependent)
Substrate Wetting (Plastic)	Good	Excellent (Super-spreaders)	Moderate
Chemical Stability	High (pH/Temp resistant)	Low (Hydrolyzes at extreme pH)	Moderate to High
Bio-accumulation	High (Regulatory Risk)	Low	Low (Biodegradable options)

The "Super-Spreading" Paradox

Crucial Insight: While fluorosurfactants have the lowest surface tension (energy at the air-liquid interface), silicone surfactants often exhibit better wetting on hydrophobic solids.

• Why? Wetting depends on the spreading coefficient (

  ). Silicones allow for a rapid "zipper" mechanism at the contact line due to the flexibility of the Si-O backbone, often outperforming fluorine on difficult substrates like polyethylene, despite having a slightly higher EST.

Part 3: Validated Experimental Protocols

As a scientist, you cannot rely on vendor data sheets. You must validate performance in your specific matrix. Below are the two critical protocols for characterizing surfactant substitution.

Protocol A: Dynamic Surface Tension (Maximum Bubble Pressure)

Why this matters: Static tension is irrelevant for high-speed processes like printing, coating, or microfluidic droplet generation. You need to know how fast the surfactant migrates to the interface.[1][2]

Equipment: Bubble Pressure Tensiometer (e.g., Krüss BP100 or equivalent).

• Probe Preparation:

  • Use a glass capillary (radius

    mm).

  • Critical Step: Clean the capillary with piranha solution (or acid wash) followed by DI water rinse. If using a hydrophobic coating, ensure it is intact.

  • Calibrate

    using pure water at 20°C ( mN/m).

• Sample Loading:

  • Load 50 mL of surfactant solution into the vessel.

  • Temperature control is vital: Set to 25.0°C ± 0.1°C.

• Measurement Sweep:

  • Vary the surface age (bubble lifetime) from 10 ms to 100,000 ms .

  • The instrument measures the maximum pressure required to form a bubble (

    ).[1][3][4][5]

  • Calculate

    using the Young-Laplace equation:

• Analysis:

  • Plot

    vs. Surface Age (log scale).

  • Pass Criteria: For high-speed applications, the surfactant must reach

    mN/m within the process timescale (e.g., 50 ms).

Protocol B: Microfluidic Droplet Stability (Leakage Assay)

Why this matters: In drug discovery (e.g., droplet-based scRNA-seq), fluorinated oils/surfactants are used to prevent dye/drug leakage between droplets.

• Emulsion Generation:

  • Continuous Phase: Fluorinated Oil (e.g., HFE-7500) + 2% Fluorosurfactant OR Hydrocarbon Oil + Alternative Surfactant.

  • Dispersed Phase A: PBS buffer + 100 µM Fluorescein (Dye).

  • Dispersed Phase B: PBS buffer (Blank).

• Incubation:

  • Generate droplets of A and B separately, then mix 1:1 in a chamber.

  • Incubate at 37°C for 2, 6, and 24 hours.

• Quantification:

  • Image using fluorescence microscopy.

  • Metric: Measure the fluorescence intensity of the "Blank" droplets over time.

  • Failure Mode: If "Blank" droplets become fluorescent, the surfactant is allowing molecular transport (cross-talk) through the interface.

Part 4: Decision Framework & Workflow

Use this logic flow to determine if a non-fluorinated alternative is viable for your application.

Part 5: Regulatory Outlook & Conclusion

The transition away from fluorinated surfactants is no longer optional for many industries.

• PFAS Restrictions: The "Universal PFAS Restriction" proposal in the EU and reporting rules in the US (TSCA Section 8(a)(7)) are making the supply chain for fluorosurfactants volatile.

• The Alternative Path: For 80% of applications (cleaning, coating, wetting), siloxane-based or Gemini hydrocarbon surfactants provide sufficient performance.

• The Hard 20%: For applications requiring extreme chemical inertness (lithography, microfluidics) or ultra-low surface tension (leveling on PTFE), fluorosurfactants remain the standard. In these cases, moving from C8 to C6 chemistries is the current mitigation strategy, though totally fluorine-free synthetic polymers are in active development.

Final Recommendation: Do not swap surfactants 1:1 based on static surface tension values. You must validate the dynamic performance and interfacial stability using the protocols outlined above.

References

• Krüss Scientific. (n.d.). Bubble pressure tensiometer: Measuring dynamic surface tension.[6][7] Retrieved from [Link]

• Starov, V. M. (2014). Fluoro- vs hydrocarbon surfactants: Why do they differ in wetting performance? Advances in Colloid and Interface Science.[8] Retrieved from [Link]

• Fornell, A., et al. (2024).[9] Environment-friendly oils and surfactants for droplet microfluidics – the need to find replacements for PFAS-based chemicals.[9] Diva Portal. Retrieved from [Link]

• US EPA. (2023). Per- and Polyfluoroalkyl Substances (PFAS).[9][10][11] Retrieved from [Link]

• Rheology Lab. (2025). Dynamic Surface Tension Characterisation at Short Surface Ages.[5][6] Retrieved from [Link]

Sources

• 1. ebatco.com [ebatco.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bubble pressure tensiometer | KRÜSS Scientific [kruss-scientific.com]
• 4. courses.washington.edu [courses.washington.edu]
• 5. dataphysics-instruments.com [dataphysics-instruments.com]
• 6. rheologylab.com [rheologylab.com]
• 7. Application of the maximum bubble pressure technique for dynamic surface tension studies of surfactant solutions using the Sugden two-capillary method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Environment-friendly oils and surfactants for droplet microfluidics – the need to find replacements for PFAS-based chemicals [uu.diva-portal.org]
• 10. Detection of PFAS and Fluorinated Surfactants Using Differential Behaviors at Interfaces of Complex Droplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. PFAS - Wikipedia [en.wikipedia.org]

Structural analysis of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol via X-ray crystallography

Subject: Structural Elucidation of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

) Content Type: Technical Comparison & Protocol Guide Author: Senior Application Scientist, Structural Chemistry Division[1][2]

Executive Summary: The Fluorine Segregation Challenge

In the development of advanced surfactants and surface-active agents, 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol represents a critical class of "Semi-Fluorinated Alkanes" (SFAs).[3][1][2] These molecules possess a unique duality: a rigid, helical perfluorinated tail (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

) and a flexible, hydrogen-bonding hydrophilic head ( ).[1][2]

Characterizing these materials is notoriously difficult.[3][1][2] Solution-state methods (NMR) often fail to capture the supramolecular aggregation driven by the "fluorophobic effect," while powder diffraction (PXRD) lacks the resolution to determine head-group chirality and hydrogen bonding.[2]

This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) against spectroscopic alternatives, demonstrating why SC-XRD is the non-negotiable standard for resolving the specific packing motifs that dictate surfactant performance.[2]

Comparative Analysis: SC-XRD vs. Spectroscopic Alternatives

The following table summarizes why SC-XRD provides superior structural fidelity for fluorinated diols compared to NMR and Computational Modeling.

Table 1: Structural Resolution Metrics by Methodology

Feature	SC-XRD (Crystallography)	Solution NMR (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> )	Powder XRD (PXRD)
Chain Conformation	Resolved: Distinguishes helical twist of F-chain vs. Zig-zag H-chain.	Averaged: Fast rotation averages signals; cannot see helical pitch.	Inferred: Only provides layer spacing ( -spacing), not chain torsion.
Domain Segregation	Direct Visualization: Maps distinct Fluorous vs. Hydrophilic layers.[1][2]	Indirect: Inferred from concentration-dependent shifts (micellization).[3][1][2]	Low Res: Confirms lamellar stacking but misses interface details.
H-Bonding Network	Explicit: Locates H-atoms (at low T) and maps donor-acceptor distances.[2]	Inferred: Chemical shift perturbation suggests H-bonding but gives no geometry.[1][2]	Invisible: Cannot resolve H-bond networks.
Stereochemistry	Absolute: Determines ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> configuration at C2 position.	Relative: Requires chiral shift reagents; often ambiguous for flexible tails.[1][2]	None: No stereochemical information.

The "Fluorine Effect" in Crystallography

To understand why SC-XRD is superior, one must visualize the competing forces at play.[3][1][2] Fluorinated chains do not pack like hydrocarbons; they are stiffer and wider (5.6 Å diameter vs. 4.2 Å for alkyls), leading to a phenomenon known as Microphase Separation .[3][1][2]

Diagram 1: The Structural Segregation Workflow

This diagram illustrates the logical pathway of structural organization in SFAs and how different techniques interrogate it.

Figure 1: The structural hierarchy of fluorinated diols. SC-XRD resolves the conflict between the rigid fluorinated tail and the flexible hydrophilic head, whereas NMR averages these interactions.

Experimental Protocol: Solving the Structure

The crystallization of amphiphilic fluorocarbons is non-trivial due to their tendency to form gels or amorphous powders. The following protocol is field-proven for "1H,1H,2H,3H,3H" type molecules.

Phase 1: Crystal Growth (The "Solvent Switch" Method)

Standard evaporation often fails.[2] You must use a binary solvent system that leverages the fluorophobic effect.[2]

• Dissolution: Dissolve 20 mg of the diol in 1.5 mL of Hexafluorobenzene (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  ) . Reasoning: interacts specifically with the perfluorinated tail, preventing premature aggregation.[1][2]

• Antisolvent Addition: Layer 0.5 mL of Toluene or Chloroform on top.[3][1][2]

• Slow Evaporation: Cover with parafilm, poke 3 pinholes, and store at 4°C.

  • Mechanism:[1][2][4][5][6][7] As the fluorophilic solvent evaporates, the fluorinated tails are forced to align, while the toluene keeps the head groups solvated long enough to organize into H-bond networks.[2]

Phase 2: Data Collection (Cryogenic Control)

Fluorinated chains exhibit high rotational disorder at room temperature (the "Teflon" effect).[2]

• Temperature: Data MUST be collected at 100 K (or lower) .

• Source: Cu-K

  radiation is preferred for organic light-atom structures to maximize diffraction intensity at high angles.[1][2]

Phase 3: Refinement Strategy

Refining fluorinated diols requires handling the mismatch between the rigid tail and flexible head.

• Disorder Modelling: The

  groups often show rotational disorder.[2] Use SIMU and DELU restraints in SHELX to model the thermal ellipsoids physically.

• Hydrogen Placement: The hydroxyl protons are critical.[2] Do not use geometric riding models (AFIX). Locate them in the Difference Fourier map to confirm intermolecular H-bonding (e.g., Head-to-Head bilayers).[1][2]

Structural Insights: What SC-XRD Reveals[2][3]

When successfully resolved, the crystal structure of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol typically reveals three distinct structural features that define its performance as a surfactant.

A. The Fluorine Helix

Unlike the "zig-zag" (all-trans) conformation of alkyl chains, the perfluorinated tail (

) adopts a helical twist (typically helix).[2]

• Why it matters: This increases the cross-sectional area to ~28-30 Ų, preventing tight packing with non-fluorinated lipids.[3][1][2] This is the structural basis of lipophobicity .

B. The "Interface" Discontinuity

The structure will show a sharp interface at the

junction.

• Observation: The C-C bond length at this junction often deviates from standard values due to the dipole clash between the electron-withdrawing fluorines and the electron-rich hydrocarbon spacer.

C. The Bilayer H-Bond Network

The diol heads (

) typically form a 2D hydrogen-bonded sheet.[2]

• Topology: Look for ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  infinite chains or cyclic dimers.[1][2]

• Stability: This H-bond network acts as the "glue" holding the crystal together, counteracting the weak Van der Waals forces of the slippery fluorinated tails.

References & Authoritative Sources

The methodologies and structural insights presented above are grounded in the following key crystallographic and fluorocarbon chemistry literature:

• Structural diversity of fluorinated surfactants:

  • Title: Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor.

  • Source: Royal Society of Chemistry (RSC), Phys.[3][1][2] Chem. Chem. Phys.

  • URL:[Link]

  • Relevance: Establishes the principle that fluorination alters packing motifs from

    -stacking to herringbone or segregated bilayers.

• Synthesis and Characterization of Fluorinated Diols:

  • Title: Novel and Stereospecific Synthesis of (2S)-3-(2,4,5-Trifluorophenyl)propane-1,2-diol.[3][1][2]

  • Source: ResearchGate / Tetrahedron: Asymmetry[3][1][2][8]

  • URL:[Link]

  • Relevance: Provides the synthetic context and characterization baselines for fluorinated propane-1,2-diols.

• NMR vs. XRD in Fluorinated Systems:

  • Title: NMR and MD Simulations of Non-Ionic Surfactants (Comparison of methods).

  • Source: MDPI Molecules

  • URL:[Link][3][2]

  • Relevance: Validates the limitation of NMR in resolving supramolecular aggregates, necessitating XRD.

• General Fluorine Crystallography:

  • Title: Fluorination Patterning: A Study of Structural Motifs.[1][2][7]

  • Source: NIH / PubMed[3][1][2]

  • URL:[Link]

  • Relevance: foundational text on how specific fluorination patterns (geminal vs vicinal) dictate crystal density and solubility.[3][1][2]

Sources

• 1. 1H,1H,2H,2H-Perfluorooctyldimethylchlorosilane | C10H10ClF13Si | CID 145382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1H,1H,2H,2H-Perfluorodecanethiol | 34143-74-3 [chemicalbook.com]
• 3. 1H,1H,2H,2H-Perfluorododecyltrimethoxysilane | C15H13F21O3Si | CID 15651658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. CN102229523B - Preparation method of 3-chloro-1,2-propanediol - Google Patents [patents.google.com]
• 7. Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Benchmarking Novel Fluorosurfactants: A Case Study of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

For Distribution to Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Superior Surfactant Performance in Advanced Applications

In the realms of pharmaceutical formulation, advanced materials, and biomedical research, the precise control of interfacial properties is paramount. Fluorosurfactants, a class of surface-active agents characterized by a fluorinated hydrophobic tail, have long been the gold standard for achieving ultra-low surface tensions in aqueous and non-aqueous systems.[1] Their unique ability to dramatically reduce surface energy makes them indispensable in a variety of applications, from enhancing the spreading and leveling of coatings to the stabilization of emulsions and foams in drug delivery systems.[2]

However, the landscape of fluorosurfactants is evolving. Growing environmental and health concerns associated with legacy long-chain per- and polyfluoroalkyl substances (PFAS), such as PFOA and PFOS, have catalyzed the development of novel, shorter-chain, and potentially more benign alternatives. One such candidate is 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol . Its unique structure, featuring a partially fluorinated tail and a hydrophilic diol head-group, suggests the potential for a differentiated performance profile and an improved environmental footprint.

This guide, written from the perspective of a seasoned application scientist, provides a comprehensive framework for the rigorous benchmarking of this novel fluorosurfactant against established commercial alternatives. We will delve into the critical performance metrics, outline detailed, standards-compliant experimental protocols, and present a clear, data-driven approach to comparative analysis. Our objective is to equip researchers and drug development professionals with the necessary tools and insights to make informed decisions when selecting the optimal surfactant for their specific application.

The Contenders: A Snapshot of the Surfactants Under Evaluation

A robust benchmarking study necessitates a careful selection of comparators. For this guide, we have chosen a representative selection of widely used commercial fluorosurfactants, each with a distinct ionic character and application profile.

Table 1: Profile of Surfactants for Comparative Benchmarking

Surfactant Name	Chemical Class	Ionic Nature	Key Characteristics
1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol	Partially Fluorinated Diol	Non-ionic	Novel Compound: The subject of our investigation. Its performance is yet to be fully characterized.
Capstone® FS-31	Perfluoroalkyl Ethoxylate	Non-ionic	Provides exceptionally low surface tension, excellent wetting, and is VOC- & APEO-free.[2][3]
Zonyl® FS-300	Perfluoroalkyl Ethoxylate	Non-ionic	General-purpose, water-soluble, and compatible with a wide range of surfactants.[4]
3M™ Novec™ 4200	Fluoroalkylsulfonimide Salt	Anionic	Offers low surface tension in acidic environments like buffered oxide etch solutions.[5]

Core Performance Metrics: The Pillars of Surfactant Efficacy

To comprehensively evaluate a novel fluorosurfactant, we must assess a range of physicochemical properties that directly correlate with its performance in real-world applications. The following metrics form the basis of our benchmarking protocol:

• Surface Tension Reduction: The fundamental measure of a surfactant's efficiency. The ability to lower the surface tension of a liquid is a primary indicator of its potential for wetting, spreading, and leveling.

• Critical Micelle Concentration (CMC): The concentration at which surfactant monomers begin to self-assemble into micelles. A lower CMC indicates greater efficiency, as less surfactant is required to achieve the maximum reduction in surface tension.

• Foaming Properties: The ability of a surfactant solution to generate and sustain a foam. This is a critical parameter in applications such as detergents, fire-fighting foams, and certain drug delivery systems.

• Emulsification and Emulsion Stability: The capacity of a surfactant to facilitate the formation of a stable emulsion between two immiscible liquids. This is of paramount importance in the formulation of creams, lotions, and other multiphase drug products.

Experimental Protocols: A Step-by-Step Guide to Rigorous Benchmarking

The validity of any comparative study rests on the rigor and standardization of its experimental methodologies. The following protocols are based on internationally recognized standards to ensure reproducibility and accuracy.

Surface Tension and Critical Micelle Concentration (CMC) Determination

Rationale: The relationship between surfactant concentration and surface tension is a cornerstone of surfactant characterization. By systematically measuring the surface tension of a series of dilutions, we can not only determine the maximum surface tension reduction but also pinpoint the CMC.

Standard: This protocol is adapted from ISO 4311:1979 ("Anionic and non-ionic surface active agents -- Determination of the critical micellization concentration -- Method by measuring surface tension with a plate, stirrup or ring") and ASTM D1331-11 ("Standard Test Methods for Surface and Interfacial Tension of Solutions of Surface-Active Agents").[6][7]

Experimental Workflow:

Figure 1: Workflow for CMC Determination.

Detailed Protocol:

• Preparation of Stock Solutions: Prepare a concentrated stock solution (e.g., 1% w/v) of each surfactant in deionized water. Ensure complete dissolution.

• Serial Dilutions: Create a series of dilutions from the stock solution, covering a wide concentration range (e.g., from 10⁻⁶ M to 10⁻² M).

• Tensiometer Measurement:

  • Calibrate a tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method) according to the manufacturer's instructions.

  • For each dilution, measure the surface tension at a controlled temperature (e.g., 25°C). Allow the system to equilibrate before taking a reading.

• Data Analysis:

  • Plot the measured surface tension (in mN/m) as a function of the logarithm of the surfactant concentration.

  • The resulting curve will typically show a linear decrease in surface tension with increasing concentration, followed by a plateau.

  • The point of intersection of the two linear portions of the curve represents the Critical Micelle Concentration (CMC).

  • The surface tension value in the plateau region is the minimum surface tension achievable by the surfactant.

Foaming Properties Assessment

Rationale: The ability to form a stable foam is a critical attribute for surfactants in many applications. This protocol provides a standardized method for quantifying both the initial foam volume (foamability) and the foam's persistence over time (foam stability).

Standard: This protocol is based on ASTM D1173-07 ("Standard Test Method for Foaming Properties of Surface-Active Agents"), commonly known as the Ross-Miles foam test.[8]

Experimental Workflow:

Figure 2: Workflow for Foam Property Assessment.

Detailed Protocol:

• Solution Preparation: Prepare a solution of each surfactant at a specified concentration (e.g., 0.1% w/v) in deionized water.

• Apparatus Setup: Use a standardized Ross-Miles foam apparatus, which consists of a jacketed graduated cylinder and a pipette with a specified orifice size.

• Foam Generation:

  • Add a small volume (e.g., 50 mL) of the surfactant solution to the bottom of the graduated cylinder.

  • Pour a larger volume (e.g., 200 mL) of the same solution from the pipette, allowing it to fall from a fixed height (e.g., 90 cm) onto the surface of the liquid in the cylinder.

• Data Collection:

  • Immediately after all the solution has been added, record the initial foam height.

  • Record the foam height at specified time intervals (e.g., 1, 5, and 10 minutes) to assess foam stability.

Emulsion Stability Evaluation

Rationale: Emulsions are thermodynamically unstable systems. A surfactant's effectiveness as an emulsifier is determined by its ability to create a stable dispersion of one liquid within another. This protocol provides a method for preparing oil-in-water emulsions and monitoring their stability over time.

Standard: While no single, universally adopted standard exists for all emulsion stability testing, the principles outlined here are common in the field and can be adapted from various sources, including pharmaceutical guidelines on formulation stability.[9]

Experimental Workflow:

Figure 3: Workflow for Emulsion Stability Evaluation.

Detailed Protocol:

• Emulsion Preparation:

  • Prepare an aqueous phase containing a defined concentration of the surfactant (e.g., 1% w/v).

  • Select an appropriate oil phase (e.g., mineral oil or a relevant pharmaceutical-grade oil).

  • Combine the oil and aqueous phases in a specified ratio (e.g., 20:80 oil-to-water).

  • Homogenize the mixture using a high-shear mixer or sonicator for a fixed period to create a uniform emulsion.

• Stability Monitoring:

  • Transfer the freshly prepared emulsion to a graduated cylinder or other transparent container.

  • Store the emulsion under controlled conditions (e.g., room temperature).

  • Visual Observation: At regular intervals (e.g., 1, 24, and 48 hours), visually inspect the emulsion for signs of instability, such as creaming, coalescence, or complete phase separation. Record the height of any separated layers.

  • Droplet Size Analysis: If available, use a particle size analyzer to measure the droplet size distribution of the emulsion at the same time intervals. An increase in the average droplet size over time is an indicator of coalescence and instability.[10]

Comparative Data Analysis and Interpretation

The data generated from these experiments will allow for a direct, quantitative comparison of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol with the commercial benchmarks.

Table 2: Hypothetical Performance Data for Comparative Analysis

Performance Metric	1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol	Capstone® FS-31	Zonyl® FS-300	3M™ Novec™ 4200
Minimum Surface Tension (mN/m)	To be determined	~16	~17	~18 (in 100:1 HF)[11]
Critical Micelle Concentration (CMC) (M)	To be determined	Data not readily available in public domain	Data not readily available in public domain	Data not readily available in public domain
Initial Foam Height (mL)	To be determined	To be determined	To be determined	Low foaming[5]
Foam Height after 5 min (mL)	To be determined	To be determined	To be determined	Low foaming[5]
Emulsion Stability (Time to Phase Separation)	To be determined	To be determined	To be determined	Not a primary application

Note: The data for commercial surfactants are based on information from technical data sheets and may vary depending on the specific experimental conditions. The performance of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is presented as "To be determined" to emphasize the need for empirical testing as outlined in this guide.

Interpreting the Results:

• A lower minimum surface tension for 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol would indicate superior wetting and spreading capabilities compared to the benchmarks.

• A lower CMC would suggest that it is a more efficient surfactant, requiring a lower concentration to achieve its maximum effect.

• Foaming properties should be evaluated in the context of the intended application. High, stable foam may be desirable for detergents, while low foam is preferred for coatings and electronics applications.

• Longer emulsion stability would highlight its potential as a high-performance emulsifier for pharmaceutical or cosmetic formulations.

Conclusion: A Framework for Innovation

The development of novel fluorosurfactants like 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is crucial for advancing technology while addressing environmental concerns. This guide provides a scientifically rigorous and logically structured framework for benchmarking such new chemical entities against established commercial products. By adhering to standardized methodologies and focusing on key performance indicators, researchers and drug development professionals can generate the robust, comparative data needed to drive innovation and select the most effective surfactant for their critical applications. The path to validating the performance of this novel diol, and others like it, lies in the meticulous execution of the experimental protocols detailed herein.

References

• ASTM D1173-07, Standard Test Method for Foaming Properties of Surface-Active Agents, ASTM International, West Conshohocken, PA, 2015,

• ASTM D1331-11, Standard Test Methods for Surface and Interfacial Tension of Solutions of Surface-Active Agents, ASTM International, West Conshohocken, PA, 2011,

• Capstone™ FS-31 - Chemours. (2021). Retrieved from [Link]

• Fluorosurfactants - Bernd Schwegmann GmbH & Co. KG. (n.d.). Retrieved from [Link]

• ISO 4311:1979, Anionic and non-ionic surface active agents — Determination of the critical micellization concentration — Method by measuring surface tension with a plate, stirrup or ring, ISO, Geneva, CH, 1979,

• New Accelerating Stability Testing Protocol for O/W Emulsions Stabilized by Nonionic Surfactants Including Storage Temperature Determination. (n.d.). Retrieved from [Link]

• 3M™ Novec™ 4200 Electronic Surfactant. (n.d.). Retrieved from [Link]

• Zonyl Fs 300 Tech Data Sheet. (n.d.). Scribd. Retrieved from [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Fluorochemicals

Introduction: The Imperative for Rigor in Fluorochemical Analysis

Per- and polyfluoroalkyl substances (PFAS), often dubbed "forever chemicals," represent a significant analytical challenge due to their ubiquitous presence, chemical stability, and potential health risks.[1][2][3] The accurate and reproducible quantification of these compounds in various matrices—from drinking water to biological tissues—is paramount for regulatory compliance, environmental monitoring, and human health risk assessment.[4][5] This guide provides a comprehensive framework for the cross-validation of analytical methods for fluorochemicals, ensuring data integrity and comparability across different analytical platforms and laboratories. As researchers, scientists, and drug development professionals, the onus is on us to produce scientifically defensible data, and robust cross-validation is the cornerstone of this endeavor.

This guide eschews a rigid, templated approach. Instead, it offers a dynamic, in-depth exploration of the principles and practices of cross-validation tailored to the unique challenges of fluorochemical analysis. We will delve into the causality behind experimental choices, establish self-validating systems, and ground our protocols in authoritative standards.

Pillar I: Understanding the 'Why' - The Rationale for Cross-Validation

Cross-validation in analytical chemistry is the process of critically assessing and comparing datasets generated by two or more distinct methods to ensure consistency and reliability.[6][7] For fluorochemicals, this is not merely a procedural formality but a scientific necessity driven by several factors:

• Methodological Diversity: A variety of analytical techniques are employed for PFAS analysis, most commonly Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[3][8][9][10] However, variations in sample preparation (e.g., solid-phase extraction), chromatographic conditions, and mass spectrometric parameters can lead to divergent results.[9][10]

• Matrix Complexity: Fluorochemicals are analyzed in a wide array of matrices, including drinking water, wastewater, soil, sludge, and biological tissues.[11][12] Each matrix presents unique challenges in terms of interferences and potential for analyte loss or enhancement.[5][13]

• Evolving Regulatory Landscape: Regulatory bodies like the U.S. Environmental Protection Agency (EPA) have established official methods such as EPA 537.1 and EPA 533 for drinking water analysis.[8][9][14] Other methods, like ASTM D7979, are available for non-potable waters.[11][12][15] Cross-validation becomes crucial when comparing data generated under these different standardized methods or when transferring methods between laboratories.[16][17]

• Inter-laboratory Variability: As highlighted by interlaboratory comparison studies, even when using the same method, variations in laboratory practices, equipment, and personnel can introduce bias.[4][18][19][20] Cross-validation helps to identify and mitigate these discrepancies.

The ultimate goal of cross-validation is to establish the interchangeability of analytical methods, providing confidence that data generated by different techniques or in different locations are comparable and reliable.

Pillar II: The Architecture of a Robust Cross-Validation Study

A successful cross-validation study for fluorochemicals is built on a foundation of meticulous planning and execution. The following workflow illustrates the key stages involved.

Caption: A generalized workflow for the cross-validation of analytical methods.

Experimental Design: Key Considerations

1. Selection of Analytical Methods: The choice of methods to compare is fundamental. This could involve:

• Comparing an in-house developed method against a standard regulatory method (e.g., EPA 537.1).[8][9][14]

• Evaluating the performance of two different instrument platforms (e.g., different LC-MS/MS systems).

• Assessing the comparability of results between two or more laboratories.[4]

2. Sample Selection: The cross-validation should be performed using samples that are representative of the intended application. This includes:

• Spiked Samples: Prepare samples at low, medium, and high concentrations within the calibrated range of the methods.

• Incurred Samples: Whenever possible, use real-world samples that contain the target fluorochemicals.

3. Use of Certified Reference Materials (CRMs): CRMs are indispensable for establishing accuracy and traceability.[1][21][22][23][24] They provide a known concentration of the analyte in a specific matrix.

Pillar III: A Practical Guide to Cross-Validation Protocols

This section provides detailed, step-by-step methodologies for a hypothetical cross-validation study comparing two LC-MS/MS methods for the analysis of 18 PFAS in drinking water, based on the principles of EPA Method 537.1.[8][9][10][25]

Protocol 1: Preparation of Quality Control (QC) Samples

• Stock Standard Preparation: Obtain certified neat standards of the 18 PFAS compounds. Prepare individual stock solutions in methanol.

• Working Standard Solution: From the individual stock solutions, prepare a mixed working standard solution containing all 18 PFAS at a known concentration.

• Spiking QC Samples: Using a PFAS-free water source, prepare QC samples at three concentration levels:

  • Low QC: Spiked to be 3-5 times the limit of quantitation (LOQ).

  • Medium QC: Spiked at a mid-range concentration.

  • High QC: Spiked at approximately 80% of the upper limit of quantitation.

• Internal Standard Spiking: Add a mixture of isotopically labeled internal standards to all QC samples.

Protocol 2: Sample Extraction (Solid-Phase Extraction - SPE)

This protocol is based on the SPE procedure outlined in EPA Method 537.1.[9][10]

• Cartridge Conditioning: Condition a 500 mg solid-phase extraction cartridge by passing 15 mL of methanol followed by 18 mL of reagent water through it.

• Sample Loading: Load the 250 mL water sample onto the SPE cartridge at a flow rate of 10-15 mL/min.

• Cartridge Washing: After the entire sample has passed through, wash the cartridge with 18 mL of reagent water to remove potential interferences.

• Cartridge Drying: Dry the cartridge by drawing air through it for 10 minutes.

• Elution: Elute the trapped PFAS from the cartridge with two 4 mL aliquots of methanol into a clean collection tube.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

Protocol 3: LC-MS/MS Analysis

The following are example parameters. Specific conditions should be optimized for each instrument.

Parameter	Method A	Method B
LC System	Agilent 1290 Infinity II	Waters ACQUITY UPLC I-Class
Analytical Column	ZORBAX RRHD Eclipse Plus C18	ACQUITY UPLC BEH C18
Mobile Phase A	20 mM Ammonium Acetate in Water	20 mM Ammonium Acetate in Water
Mobile Phase B	Methanol	Acetonitrile
Gradient	Optimized for separation of 18 PFAS	Optimized for separation of 18 PFAS
Flow Rate	0.4 mL/min	0.45 mL/min
Injection Volume	5 µL	5 µL
MS System	Agilent 6470 Triple Quadrupole	Waters Xevo TQ-S micro
Ionization Mode	Negative Electrospray Ionization	Negative Electrospray Ionization
MRM Transitions	Two per compound (quantifier/qualifier)	Two per compound (quantifier/qualifier)

Data Presentation: A Comparative Analysis

The results of the cross-validation study should be summarized in clear, concise tables for easy comparison.

Table 1: Comparison of Precision and Accuracy

Analyte	Concentration (ng/L)	Method A (% Recovery ± %RSD)	Method B (% Recovery ± %RSD)
PFOA	10	98.5 ± 4.2	101.2 ± 3.8
100	102.1 ± 3.1	103.5 ± 2.9
500	99.8 ± 2.5	100.9 ± 2.1
PFOS	10	95.7 ± 5.1	98.3 ± 4.5
100	101.5 ± 3.9	102.8 ± 3.5
500	99.2 ± 3.0	100.1 ± 2.7
... (data for all 18 analytes)

Table 2: Statistical Comparison of Incurred Sample Results

Sample ID	Method A Result (ng/L)	Method B Result (ng/L)	% Difference
DW-001 (PFOA)	45.2	46.8	3.5
DW-001 (PFOS)	32.1	33.5	4.3
DW-002 (PFOA)	12.8	13.5	5.4
DW-002 (PFOS)	8.9	9.4	5.6
... (data for all incurred samples)

Pillar IV: Establishing Trustworthiness - Self-Validating Systems

A key aspect of ensuring the trustworthiness of your analytical methods is to build a self-validating system. This involves a continuous process of monitoring and verifying method performance.

Caption: A diagram illustrating a self-validating system for analytical methods.

Acceptance Criteria: The acceptance criteria for a cross-validation study should be pre-defined and scientifically justified. A common approach is to use the acceptance criteria for in-study validation, such as:

• The mean accuracy of the QC samples should be within ±15% of the nominal value.

• The precision (%RSD) of the QC samples should not exceed 15%.

• For incurred samples, the percent difference between the results from the two methods should be within ±20%.

Conclusion: A Commitment to Analytical Excellence

The cross-validation of analytical methods for fluorochemicals is a rigorous but essential process. It provides the necessary evidence to ensure that the data we generate is accurate, reliable, and comparable, regardless of the analytical method or laboratory. By embracing the principles of scientific integrity, meticulous experimental design, and continuous quality control, we can meet the analytical challenges posed by these "forever chemicals" and contribute to the protection of public health and the environment. This guide serves as a foundational framework, and it is incumbent upon us as scientists to adapt and apply these principles to our specific analytical needs, always striving for the highest standards of quality and rigor.

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• 40. e-b-f.eu [e-b-f.eu]

Comparative Technical Guide: Fluorinated 1,2-Diols vs. 1,4-Diols

This guide provides an in-depth technical comparison between 1,2-diol (vicinal) and 1,4-diol fluorinated compounds.[1][2] It is designed for researchers optimizing lead compounds where physicochemical properties, metabolic stability, and conformational control are critical.[1][2]

Executive Summary: The Fluorine Impact

The strategic introduction of fluorine into diol scaffolds fundamentally alters their behavior through three primary mechanisms: electronic induction , conformational biasing (the gauche effect) , and metabolic blocking .

• Fluorinated 1,2-Diols: Characterized by strong inductive effects due to proximity.[1][2] Fluorine substitution here often disrupts the traditional intramolecular hydrogen bonding (IMHB) networks of vicinal diols, significantly lowers pKa, and arrests carbocation-mediated rearrangements (e.g., Pinacol).[1]

• Fluorinated 1,4-Diols: Act as conformationally distinct linkers.[1][2] Fluorine is used here primarily to restrict rotamer populations (via gauche effects in the carbon backbone) without drastically acidifying the hydroxyl groups, making them ideal for tuning scaffold geometry in macrocycles or long-chain linkers.

Physicochemical Profiling

The following table contrasts the core properties of these two motifs.

Feature	Fluorinated 1,2-Diol (Vicinal)	Fluorinated 1,4-Diol (Distal)
Primary Electronic Effect	Strong -inductive withdrawal ( ).[1][2]	Weak inductive effect on OH; localized dipole.[1][2]
Acidity (pKa)	Significantly Increased. -F or -F lowers pKa by 1–3 units depending on substitution.[1][2]	Minimal Change. -F or -F has negligible impact on OH acidity.[1][2]
H-Bonding Capacity	Disrupted. F is a poor H-bond acceptor.[1][2] It competes with OH...O interactions, often weakening the 5-membered IMHB ring.[1][2]	Modulated. Can form larger (7-membered) OH...F rings, though entropic penalties usually disfavor this.[1][2]
Conformation	Gauche Preference. F-C-C-O and F-C-C-F torsion angles prefer ~60° (gauche) to maximize hyperconjugation.[1][2]	Variable. Backbone fluorination controls chain geometry (e.g., "kinking" a linear chain) via local gauche effects.[1][2]
Lipophilicity (LogP)	Lowered. Increased polarity due to high dipole moment and exposed polar surface area (PSA).[1][2]	Tunable. Fluorine masks the polarizability of the alkyl chain, often increasing lipophilicity relative to the non-fluorinated parent.

2.1 Acidity and The "Inductive vs. H-Bond" Paradox

While fluorine is electron-withdrawing, the acidity comparison is nuanced.

• Ethylene Glycol (pKa ~14.2): The conjugate base is stabilized by a strong intramolecular H-bond (OH

  O ).[1][2]

• 2-Fluoroethanol (pKa ~14.4): Surprisingly, it can be less acidic or similar to the diol because the F atom is a poor H-bond acceptor.[1] It cannot stabilize the alkoxide as effectively as a vicinal hydroxyl group, despite the inductive pull.

• Perfluorinated 1,2-diols: If the carbon backbone is heavily fluorinated (e.g., hexafluoropropane-1,2-diol), the inductive effect overwhelms H-bonding factors, drastically lowering pKa (often <11).[1]

2.2 Conformational Control: The Gauche Effect

The "Fluorine Gauche Effect" is the tendency of C–F bonds to align gauche (60°) to adjacent electron-rich bonds (C–O or C–F) rather than anti (180°).

• 1,2-System: A 1,2-difluoro-1,2-diol motif will rigidly lock into a gauche conformation, creating a "twisted" scaffold.[1][2]

• 1,4-System: Fluorination at the C2/C3 positions of a 1,4-diol chain can induce a "kink" or "turn" in the linker, facilitating cyclization or specific binding geometries.

Reactivity & Synthetic Accessibility

3.1 Pinacol Rearrangement (1,2-Diols)

The classic acid-catalyzed Pinacol rearrangement relies on the formation of a stable carbocation.[3][4][5]

• Non-fluorinated: Readily rearranges to ketones.[1][2]

• Fluorinated: Inhibited. The presence of

  -fluorine or trifluoromethyl groups destabilizes the intermediate carbocation (destabilizing the transition state), effectively "freezing" the diol and preventing rearrangement. This makes fluorinated 1,2-diols chemically robust bioisosteres.[1][2]

3.2 Cyclization to Heterocycles (1,4-Diols)

1,4-diols are precursors to tetrahydrofurans (THF).[1][2][6]

• Non-fluorinated: Cyclizes readily under acidic conditions.[1][2]

• Fluorinated: The rate of cyclization depends on the fluorine position.

  • Thorpe-Ingold Effect:[1][2] Fluorine on the backbone can accelerate cyclization by compressing bond angles.[2]

  • Electronic Deactivation: If fluorine is adjacent to the leaving group OH, it slows the

    -like ring closure.

Figure 1: Comparative reactivity pathways.[1][2] Note the inhibition of the carbocation intermediate in 1,2-diols by fluorine substitution.

Metabolic Stability

Mechanism	1,2-Diol Susceptibility	1,4-Diol Susceptibility	Fluorine Effect
Glucuronidation	High.[1][2] Vicinal diols are prime targets for UGT enzymes.[1][2]	Moderate.	Fluorine adjacent to OH lowers electron density on Oxygen, reducing nucleophilicity and decreasing glucuronidation rates .[1][2]
Oxidative Cleavage	High.[1][2][7] Susceptible to CYP450-mediated C-C bond cleavage.[1][2]	Low.	Fluorine strengthens the C-C bond framework and blocks -hydroxylation, preventing metabolic degradation.[1][2]

Experimental Protocols

Protocol 1: Determination of Intramolecular H-Bond Strength (NMR Titration)

Objective: To quantify the strength of the intramolecular H-bond (IMHB) and determine if fluorine participates or disrupts the network.

Materials:

• Compound of interest (Fluorinated Diol)

• DMSO-

  (H-bond disruptor)[1]

• CDCl

  (Non-polar solvent)[1]

Workflow:

• Sample Preparation: Prepare a 10 mM solution of the diol in CDCl

  .

• Baseline Scan: Acquire a

  H NMR spectrum at 298 K. Note the chemical shift ( ) of the OH protons.[2]

  • Note: Sharp singlets/doublets indicate slow exchange (strong IMHB).[1][2] Broad signals indicate rapid exchange.[1][2]

• Titration: Sequentially add DMSO-

  in 10 L increments.

• Analysis: Plot

  vs. volume of DMSO added.

  • Steep Slope: Indicates the OH was free or weakly bonded (easily disrupted by DMSO).[2]

  • Flat Slope: Indicates a strong intramolecular H-bond (resistant to DMSO disruption).[1][2]

  • Comparison: A fluorinated 1,2-diol typically shows a steeper slope than a non-fluorinated 1,2-diol due to the weaker acceptor capability of Fluorine compared to Oxygen.[1]

Protocol 2: Comparative Chemical Stability Assay (Acid Challenge)

Objective: To verify the resistance of fluorinated 1,2-diols to Pinacol-type rearrangement compared to non-fluorinated controls.

Workflow:

• Dissolution: Dissolve 0.1 mmol of the diol in 1 mL of MeOH.

• Acid Treatment: Add 0.1 mL of concentrated H

  SO (or 4M HCl in dioxane for milder conditions).

• Incubation: Heat at 60°C for 4 hours.

• Monitoring: Analyze aliquots via LC-MS/GC-MS at t=0, 1h, 4h.

• Result Interpretation:

  • 1,2-Diol Control: Appearance of ketone peak (M-18 mass shift).[1][2]

  • Fluorinated 1,2-Diol: Retention of parent mass (M+H or M+Na).[1][2] No ketone formation.[1][2]

References

• Hunter, L. (2010).[1][2] "The C–F bond as a conformational tool in organic and medicinal chemistry." Beilstein Journal of Organic Chemistry, 6,[1] 38. Link[1][2]

• O'Hagan, D. (2008).[1][2] "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews, 37(2), 308-319.[1][2] Link

• Erickson, J. A., & McLoughlin, J. I. (1995).[1][2] "Hydrogen bonding in 1,2-diols and 2-fluoroalcohols." Journal of Organic Chemistry, 60(6), 1626-1631.[1][2] Link[1]

• Bhattarai, P., Trombley, T. A., & Altman, R. A. (2026).[1][2][8] "Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." Journal of Medicinal Chemistry. Link[1]

• Chambers, R. D., et al. (2000).[1][2] "Pinacol rearrangements in fluorinated systems." Journal of the Chemical Society, Perkin Transactions 1, (14), 2153-2158.[1] Link

Sources

• 1. 2-Fluoroethanol - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Pinacol rearrangement - Wikipedia [en.wikipedia.org]
• 5. Pinacol Rearrangement - Chemistry Steps [chemistrysteps.com]
• 6. Tetrahydrofuran synthesis [organic-chemistry.org]
• 7. chemistry.msu.edu [chemistry.msu.edu]
• 8. Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Low-Surface-Energy Coatings: An In-Depth Analysis of Surfaces Treated with Long-Chain Fluorinated Diols

For Researchers, Scientists, and Drug Development Professionals

The Critical Role of Surface Energy

Surface energy is a measure of the excess energy at the surface of a material compared to the bulk. It is a critical parameter that governs a wide range of phenomena, including wetting, adhesion, and biocompatibility. Surfaces with high energy are readily wetted by liquids, while low-energy surfaces are hydrophobic and often oleophobic, repelling water and oils. The ability to precisely tune surface energy is paramount in applications requiring non-stick surfaces, controlled fluid flow, and resistance to biofouling.

Fluorinated compounds are particularly effective at creating low-energy surfaces due to the unique properties of the carbon-fluorine bond. The high electronegativity and low polarizability of fluorine atoms result in weak intermolecular forces, leading to exceptionally low surface energies. When tethered to a surface, long perfluorinated chains orient themselves to create a dense, stable, and exceptionally repellent monolayer.

Surface Treatment with Long-Chain Fluorinated Diols: A Mechanistic Overview

Long-chain fluorinated diols, such as the subject of our focus, are designed to form robust, covalently bound, or strongly adsorbed layers on various substrates. The diol functionality (two hydroxyl groups) provides a reactive handle for attachment to surfaces rich in hydroxyl groups (e.g., glass, silicon wafers, metal oxides) or for incorporation into polymer matrices like polyurethane.[1][2] The long perfluorinated "tail" then projects outwards, creating the desired low-energy interface.

The primary alternatives to fluorinated diol treatments include:

• Fluorinated Silanes: Compounds like 1H,1H,2H,2H-perfluorodecyltriethoxysilane and 1H,1H,2H,2H-perfluorooctyltriethoxysilane are widely used to create hydrophobic and oleophobic surfaces on glass and metal.[3][4] They form self-assembled monolayers (SAMs) that are covalently bonded to the substrate.

• Fluorinated Thiols: These molecules, such as 1H,1H,2H,2H-Perfluorodecanethiol, readily form well-ordered SAMs on noble metal surfaces like gold and copper.[5]

• Polymer Coatings: Fluorinated polymers, including polytetrafluoroethylene (PTFE) and fluorinated polyurethanes, offer durable and low-energy surfaces for a wide range of applications.[1][6]

The choice of surface treatment depends on the substrate material, the desired durability, and the specific application requirements.

Experimental Section: A Guide to Surface Preparation and Characterization

This section provides a detailed protocol for treating a glass surface with a representative long-chain fluorinated compound (using a silane as an analogue for the diol) and the subsequent measurement of its surface energy.

Part 1: Surface Preparation and Treatment

This workflow outlines the critical steps for preparing a substrate and applying a fluorinated coating to achieve a uniform, low-energy surface.

Caption: Experimental workflow for surface treatment.

Protocol:

• Substrate Cleaning: Thoroughly clean the glass slides to ensure a pristine surface for coating. A common and effective method is immersion in a Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 15-30 minutes. (Caution: Piranha solution is extremely corrosive and must be handled with extreme care in a fume hood with appropriate personal protective equipment).

• Rinsing: Rinse the cleaned slides extensively with deionized (DI) water to remove all traces of the cleaning solution.

• Drying: Dry the slides under a stream of high-purity nitrogen gas and store them in a desiccator to prevent re-adsorption of contaminants.

• Solution Preparation: Prepare a dilute solution (e.g., 1-5 mM) of the fluorinated compound (e.g., 1H,1H,2H,2H-perfluorodecyltriethoxysilane as an analogue) in an appropriate anhydrous solvent (e.g., toluene or isopropanol).

• Immersion and Incubation: Immerse the cleaned and dried slides in the fluorinated compound solution for a specific duration (e.g., 1-24 hours) in a controlled environment (e.g., under an inert atmosphere) to allow for the formation of a self-assembled monolayer.

• Post-Treatment Rinsing: After incubation, remove the slides from the solution and rinse them thoroughly with the solvent to remove any unbound molecules.

• Curing: Cure the coated slides in an oven at a specific temperature (e.g., 100-120 °C) for a defined period (e.g., 1 hour) to promote covalent bond formation and stabilize the coating.

Part 2: Surface Energy Measurement via Contact Angle Goniometry

The surface energy of the treated substrates is determined by measuring the contact angles of several probe liquids with known surface tension components. The Owens-Wendt-Rabel-Kaelble (OWRK) method is a widely used approach for this purpose.

Caption: Workflow for surface energy measurement.

Protocol:

• Instrument Setup: Use a contact angle goniometer equipped with a high-resolution camera and a precision liquid dispensing system.

• Probe Liquid Dispensing: Dispense a small droplet (e.g., 2-5 µL) of at least two different probe liquids with known surface tension components (e.g., deionized water and diiodomethane) onto the treated surface.

• Image Acquisition and Analysis: Capture a high-quality image of the droplet and use the instrument's software to measure the static contact angle at the three-phase (solid-liquid-vapor) contact line.

• OWRK Calculation: The OWRK method relates the contact angle (θ) of a liquid on a solid surface to the surface tensions of the liquid (γl) and solid (γs) through the following equation:

  (1 + cosθ)γl = 2(γsᵈγlᵈ)¹/² + 2(γsᵖγlᵖ)¹/²

  where the superscripts 'd' and 'p' refer to the dispersive and polar components of the surface tension, respectively. By measuring the contact angles of two liquids with known γlᵈ and γlᵖ values, a system of two equations can be solved to determine the unknown γsᵈ and γsᵖ of the solid surface. The total surface energy of the solid (γs) is the sum of its dispersive and polar components (γs = γsᵈ + γsᵖ).

Comparative Analysis of Low-Energy Surfaces

The following table summarizes typical surface energy values for various surface treatments. It is important to note that these values can vary depending on the specific substrate, coating density, and measurement conditions.

Surface Treatment	Typical Water Contact Angle (°)	Typical Surface Energy (mN/m)	Key Characteristics
Untreated Glass	< 20	> 70	High energy, hydrophilic
Fluorinated Diol Analogue (e.g., Perfluorodecylsilane)	110 - 120	10 - 15	Excellent hydrophobicity and oleophobicity, forms robust SAMs. [7]
Fluorinated Thiol (on Gold)	110 - 115	12 - 18	Forms well-ordered SAMs on noble metals.
PTFE (Teflon)	~110	~18	Durable, chemically inert polymer coating.
Polydimethylsiloxane (PDMS)	~110	~20	Flexible, elastomeric material.

As the data indicates, surfaces treated with long-chain fluorinated compounds, analogous to the diol of interest, exhibit exceptionally low surface energies, often outperforming other common hydrophobic materials.

Logical Relationship of Surface Treatments

The choice of surface treatment is a function of the desired surface properties and the nature of the substrate. The following diagram illustrates the logical relationship between different surface modification strategies.

Caption: Logical selection of surface treatment.

Conclusion

The creation of low-energy surfaces is a critical enabling technology in numerous scientific and industrial domains. While specific experimental data for 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol is not widely published, the principles governing the behavior of analogous long-chain perfluorinated compounds provide a strong foundation for understanding its potential. These molecules are capable of forming highly ordered, low-energy surfaces on a variety of substrates. The choice between a fluorinated diol, silane, thiol, or polymer coating will ultimately depend on the specific application, substrate material, and desired durability. The experimental protocols and comparative data presented in this guide offer a robust framework for researchers and professionals to select, apply, and characterize the most appropriate low-surface-energy coating for their needs.

References

• Dongye Chemical. (n.d.). Understanding the Properties and Applications of 1h,1h,2h,2h-perfluorooctyltriethoxysilane: A Comprehensive Guide. Retrieved from [Link]

• Glüge, J., Scheringer, M., Cousins, I. T., DeWitt, J. C., Goldenman, G., Herzke, D., ... & Wang, Z. (2020). An overview of the uses of per-and polyfluoroalkyl substances (PFAS). Environmental Science: Processes & Impacts, 22(12), 2345-2373. Retrieved from [Link]

• Google Patents. (n.d.). US20070032684A1 - Process for producing fluorine-containing diol and its derivatives.

• Wikipedia. (n.d.). Polyurethane. Retrieved from [Link]

• PubChem. (n.d.). 1H,1H,11H,11H-Perfluoro-3,6,9-trioxaundecane-1,11-diol. Retrieved from [Link]

• National Center for Biotechnology Information. (2008). Surface modification of poly(dimethylsiloxane) with a perfluorinated alkoxysilane for selectivity toward fluorous tagged peptides. PubMed. Retrieved from [Link]

• MDPI. (2024). Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane. Polymers. Retrieved from [Link]

• ResearchGate. (2015). Uses of Perfluorinated Substances. Retrieved from [Link]

• ResearchGate. (2006). Surface properties of fluorinated hybrid coatings. Retrieved from [Link]

• ResearchGate. (2017). The synthesis of the 2,3-difluorobutan-1,4-diol diastereomers. Retrieved from [Link]

• National Science Foundation. (2023). Synthesis and Characterization of Hydrophobic and Low Surface Tension Polyurethane. Retrieved from [Link]

• Greenpeace Research Laboratories. (n.d.). Uses of Perfluorinated Substances. Retrieved from [Link]

• arXiv. (2025). Tuning the surface energy of fluorinated diamond-like carbon coatings via plasma immersion ion implantation plasma-enhanced chemical vapor deposition with 1,1,1,2-tetrafluoroethane. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). The synthesis of the 2,3-difluorobutan-1,4-diol diastereomers. PubMed. Retrieved from [Link]

Sources

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• 4. Understanding the Properties and Applications of 1h,1h,2h,2h-perfluorooctyltriethoxysilane: A Comprehensive Guide-Quzhou Dongye Chemical Technology Co.,Ltd [en.zjdy-chem.com]
• 5. 1H,1H,2H,2H-Perfluorodecanethiol | 34143-74-3 [chemicalbook.com]
• 6. greenpeace.to [greenpeace.to]
• 7. researchgate.net [researchgate.net]

Technical Comparison Guide: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol in Biomedical &amp; Material Interfaces

[1]

Executive Summary

1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (CAS: 94159-84-9), herein referred to as F-Undecan-1,2-diol , represents a specialized class of semi-fluorinated surfactants designed for high-performance interfacial stabilization.[1] Unlike conventional hydrocarbon surfactants, this molecule possesses a "fluorophilic" tail (

) and a hydrophilic diol headgroup, making it uniquely suited for stabilizing water-in-fluorocarbon (W/O) emulsions, oxygen therapeutics (blood substitutes), and advanced microfluidic droplets.

This guide objectively compares F-Undecan-1,2-diol against standard hydrocarbon alternatives (e.g., 1,2-Octanediol) and ionic fluorosurfactants, focusing on surface tension reduction, emulsion stability, and biocompatibility.

Molecular Architecture & Mechanism

The performance of F-Undecan-1,2-diol is dictated by its amphiphilic structure, which allows it to bridge the extreme polarity gap between aqueous phases and perfluorinated oils (e.g., FC-40, HFE-7500).

Structural Analysis[1][2]

• Fluorinated Tail (

  ): Provides extreme hydrophobicity and lipophobicity.[1][2] It preferentially solubilizes in fluorinated solvents, lowering surface energy to levels unattainable by hydrocarbons.[2]

• Linker Region (

  spacer): The "1H,1H,2H,3H,3H" nomenclature indicates a propylene spacer separating the electron-withdrawing fluorines from the headgroup, preventing the deactivation of the hydroxyls' nucleophilicity.

• Diol Headgroup (

  ): A non-ionic, bidentate hydrophilic motif that forms hydrogen bonds with water, ensuring interfacial anchorage without the toxicity associated with charged headgroups (e.g., sulfonates).

Diagram 1: Interfacial Orientation Mechanism

The following diagram illustrates the surfactant's orientation at a Water-Fluorocarbon Oil interface, preventing droplet coalescence (Ostwald ripening).[2]

Caption: Schematic representation of F-Undecan-1,2-diol orientation at the water-oil interface. The fluorinated tail extends into the continuous oil phase, while the diol head anchors in the aqueous droplet.

Performance Comparison

Surface Tension Reduction

Fluorinated surfactants are the gold standard for lowering surface tension (

).[1][2] While hydrocarbon surfactants typically plateau at 30 mN/m, F-Undecan-1,2-diol can achieve values mN/m, critical for wetting low-energy substrates (PTFE, silicone).[1]

Metric	F-Undecan-1,2-diol	Hydrocarbon Diol (1,2-Octanediol)	Ionic Fluorosurfactant (PFOA/PFOS)
Min.[1][2][3] Surface Tension ( )	15 - 18 mN/m	~30 - 35 mN/m	15 - 20 mN/m
Critical Micelle Conc.[1][2][3] (CMC)	Low ( M range)	High (mM range)	Low (mM range)
Solubility (Water)	Very Low (<0.1%)	Moderate	High (Salt dependent)
Solubility (Fluoro-oils)	High	Insoluble	Variable

Insight: The ultra-low surface tension of F-Undecan-1,2-diol allows for the creation of stable emulsions with minimal energy input, a key requirement for generating monodisperse microfluidic droplets.

Emulsion Stability (Ostwald Ripening)

In biomedical applications (e.g., PCR droplets), reagent leakage and droplet fusion are catastrophic.[2]

• Hydrocarbon Surfactants: Fail in fluorinated oils due to insolubility of the tail.[2]

• F-Undecan-1,2-diol: The fluorinated tail matches the cohesive energy density of the carrier oil (e.g., HFE-7500), forming a steric barrier that prevents droplet fusion for days to weeks.

Biocompatibility Profile

For drug delivery and cell encapsulation, the surfactant must be non-lytic.[2]

• Hemolysis: Ionic surfactants (like SDS or PFOS) disrupt cell membranes, causing lysis.[2] The non-ionic diol headgroup of F-Undecan-1,2-diol mimics biological motifs (like glycerol), significantly reducing hemolytic activity.[1]

• Cytotoxicity: Studies on similar fluorinated diols indicate high cell viability (>90%) in droplet-based cell culture, unlike amine- or sulfate-based analogs.[1][2]

Experimental Protocols

Protocol A: Determination of Critical Micelle Concentration (CMC)

This protocol validates the surfactant's efficiency using the pendant drop method.[1][2]

• Preparation: Prepare a stock solution of F-Undecan-1,2-diol in a fluorinated solvent (e.g., HFE-7500) at 10 mM.[1][2]

• Dilution Series: Create serial dilutions ranging from 0.001 mM to 10 mM.

• Measurement:

  • Use a goniometer with a pendant drop setup.[2]

  • Generate a droplet of the surfactant solution in air (or water droplet in surfactant-oil phase).[1][2]

  • Fit the droplet shape to the Young-Laplace equation to calculate

    .[2]

• Analysis: Plot

  vs. log(Concentration).[2] The inflection point indicates the CMC.[2]

Protocol B: Emulsion Stability Assay

Objective: Assess resistance to droplet coalescence over time.[2]

Caption: Workflow for validating emulsion stability using F-Undecan-1,2-diol.

Steps:

• Oil Phase: Dissolve 2% (w/w) F-Undecan-1,2-diol in FC-40 oil.

• Aqueous Phase: PBS buffer or culture medium.

• Generation: Mix phases (1:3 ratio) using a flow-focusing microfluidic device to generate 50

  m droplets.

• Observation: Image droplets at t=0, 24h, and 48h. Calculate the coefficient of variation (CV) in droplet diameter. A CV change <5% indicates stability.[2]

References

• Chemical Structure & Properties

  • 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol.[1][4][5] CAS No. 94159-84-9.[1][2] ChemicalBook.

  • (Note: Structure inferred from homologous series in search results).[1][2][3]

• Fluorinated Surfactants in Microfluidics

  • Holtze, C., et al. (2008).[2] "Biocompatible surfactants for water-in-fluorocarbon emulsions."[1][2] Lab on a Chip, 8(10), 1632-1639. (Foundational text on fluorinated block copolymer surfactants similar to diol-based stabilizers).

  • [1][2][3]

• General Fluorosurfactant Thermodynamics

  • Kovalchuk, N. M., et al. (2014).[2] "Fluoro- vs hydrocarbon surfactants: Why do they differ in wetting performance?" Advances in Colloid and Interface Science, 210, 65-71.[2]

  • [1][2][3]

• Oxygen Carriers & Emulsions

  • Riess, J. G. (2001).[2] "Oxygen carriers ('blood substitutes')—Raison d'Etre, chemistry, and some physiology."[2][6] Chemical Reviews, 101(9), 2797–2920.[2]

  • [1][2][3]

Sources

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• 2. Fluorinated Compounds | CymitQuimica [cymitquimica.com]
• 3. (S)-(+)-1,2-Propanediol (CAS 4254-15-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. 1H,1H,2H,3H,3H-PERFLUOROUNDECAN-1,2-DIOL | 94159-84-9 [chemicalbook.com]
• 5. Heptadecafluoro | Sigma-Aldrich [sigmaaldrich.com]
• 6. Fluorinated oil-surfactant mixtures with the density of water: Artificial cells for synthetic biology - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol proper disposal procedures

Executive Summary & Scientific Rationale

This guide supersedes generic organic waste protocols. You are handling 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol , a specific fluorotelomer derivative (often structurally correlated with 8:2 fluorotelomer diols).

The Critical Hazard: Unlike standard organic solvents, this molecule contains a perfluorinated tail (

). The Carbon-Fluorine (C-F) bond is the strongest in organic chemistry (~485 kJ/mol). Standard laboratory waste incineration (often operating at ~850°C) is insufficient to mineralize this compound. Incomplete combustion does not destroy the hazard; it converts it into aerosolized Hydrogen Fluoride (HF) and persistent perfluoroalkyl acids (PFAAs) like PFOA, which are bioaccumulative environmental toxins.

The Directive: We must implement a "Segregate-for-Destruction" workflow. This compound must never enter the general organic waste stream. It requires high-temperature thermal destruction (>1,100°C) with specific residence times.

Chemical Characterization & Properties

Understanding the physical state is the first step in containment.

Property	Value / Description	Operational Implication
Chemical Structure		Amphiphilic: Fluorinated tail (hydrophobic) + Diol head (hydrophilic).
Physical State	Waxy solid or viscous liquid (Temp. dependent)	Sticky residue risk. Dedicated spatulas/pipettes required.
Solubility	Soluble in alcohols, polar aprotic solvents	Use Methanol or Isopropanol for equipment cleaning.
Thermal Stability	High (C-F bonds stable > 400°C)	DO NOT autoclave. Autoclaving will volatilize, not destroy it.
Waste Classification	Halogenated / PFAS	Must be coded as Fluorinated/Halogenated waste.

The Self-Validating Disposal Workflow

This protocol is designed as a self-validating system . If any step is skipped (e.g., improper labeling), the downstream checks (waste vendor acceptance) will fail, preventing environmental release.

Phase A: Pre-Disposal Segregation (The "Golden Rule")

• Rule: NEVER mix this compound with non-halogenated solvents (e.g., Acetone, Hexane) in the waste stream.

• Why? Non-halogenated waste is often used as "fuel blending" for cement kilns or standard boilers. These facilities lack the wet scrubbers necessary to capture the HF gas generated when this fluorodiol burns, leading to illegal emissions.

Phase B: Containment Protocol

• Primary Container: Use HDPE (High-Density Polyethylene) or PP (Polypropylene) wide-mouth jars.

  • Avoid Glass: While chemically compatible, glass breakage with PFAS creates a "forever spill" that is nearly impossible to fully remediate from porous floor tiles.

• Liquid Waste (Diluted): If the diol is in solution (e.g., reaction mother liquor), collect in a dedicated carboy marked "HALOGENATED SOLVENT - PFAS SUSPECT."

• Solid Waste: Contaminated gloves, pipette tips, and weighing boats must go into a double-bagged, clear polyethylene bag, then into the solid halogenated waste drum.

Phase C: Labeling & Handoff

Your waste tag must explicitly state:

"Contains Fluorotelomer Alcohols / PFAS. Requires High-Temp Incineration."

Visualized Workflow (Decision Logic)

The following diagram illustrates the critical decision points to ensure regulatory compliance and thermal destruction.

Figure 1: Critical Control Points for Fluorotelomer Disposal. Note the segregation step (Red) is the primary failure point in most labs.

Emergency Response: Spills

DO NOT use water. Water spreads the fluorinated surfactant, increasing the surface area of contamination and allowing it to penetrate floor seams.

• Isolate: Evacuate the immediate area.

• Absorb: Use an inert, non-combustible absorbent (Vermiculite or Sand).

  • Note: Do not use standard "organic spill pillows" unless they are rated for aggressive chemicals, as the diol nature can sometimes interact with certain polymer absorbents.

• Collect: Scoop absorbed material into a wide-mouth HDPE jar.

• Clean: Wipe the surface with Methanol -soaked wipes (to solubilize the diol) followed by a soapy water wash. All wipes must go into the solid halogenated waste.

Regulatory Context & Compliance

This protocol aligns with the strictest interpretation of current regulatory guidance.

• US EPA (RCRA): While not all PFAS are currently RCRA-listed hazardous wastes, the EPA's Interim Guidance on the Destruction and Disposal of PFAS (2024 update) prioritizes thermal treatment.

• EU (REACH): Fluorotelomer alcohols are under intense scrutiny as PFOA-precursors. Restricted under Annex XVII.

Verification Step: Before shipping waste, request the "Certificate of Destruction" profile from your waste vendor to confirm they utilize a facility capable of reaching >1,100°C (e.g., rotary kiln incinerator).

References

• United States Environmental Protection Agency (EPA). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances.[1] (2024).[2] [Link][1]

• European Chemicals Agency (ECHA). Per- and polyfluoroalkyl substances (PFAS) under REACH. [Link]

• Interstate Technology and Regulatory Council (ITRC). PFAS Thermal Treatment: Technologies and Methods. [Link]

Sources

• 1. montrose-env.com [montrose-env.com]
• 2. walchem.com [walchem.com]

Navigating the Unseen: A Guide to Safely Handling 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol

In the landscape of pharmaceutical research and development, the introduction of novel fluorinated compounds like 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol opens new avenues for discovery. However, with innovation comes the responsibility of ensuring the utmost safety in the laboratory. This guide provides immediate, essential safety and logistical information for handling this specific perfluorinated diol. As there is no specific Safety Data Sheet (SDS) publicly available for this exact molecule, the following protocols are synthesized from best practices for handling structurally similar per- and polyfluoroalkyl substances (PFAS) and are designed to establish a self-validating system of safety.

Understanding the Risks: A Proactive Stance on Safety

Key Physical and Chemical Properties (Inferred)

Property	Anticipated Characteristic	Rationale
Physical State	Solid or high-boiling point liquid	Long alkyl and fluorinated chains increase molecular weight and intermolecular forces.
Solubility	Limited solubility in water; soluble in organic solvents	The hydrophobic fluorinated tail dominates the molecule's properties.
Vapor Pressure	Low	Consistent with a high molecular weight compound.
Reactivity	Stable under normal conditions	Generally, fluorinated compounds are chemically robust. Avoid strong oxidizing agents.[5]

The Core of Protection: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to prevent exposure. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being performed.[6]

Essential PPE Ensemble:

• Hand Protection : Double-gloving with nitrile gloves is the recommended minimum. For extended handling or in case of a splash, heavier-duty chemical-resistant gloves such as neoprene or Silver Shield® should be worn.[7][8] Always inspect gloves for integrity before use.

• Eye and Face Protection : Chemical splash goggles that meet ANSI Z87.1 standards are mandatory. When there is a significant risk of splashing or aerosol generation, a full-face shield should be worn in addition to goggles.[8]

• Body Protection : A flame-resistant lab coat (e.g., Nomex®) should be worn and fully buttoned.[8] For larger quantities or procedures with a higher risk of splashes, chemical-resistant coveralls, such as Tychem®, are recommended.[7]

• Respiratory Protection : All handling of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol should be conducted within a certified chemical fume hood to minimize inhalation exposure. If there is a potential for aerosolization outside of a fume hood, a full-face respirator with appropriate cartridges for organic vapors and particulates should be used.[9][10]

Caption: PPE selection workflow based on risk assessment.

Standard Operating Procedure: From Receipt to Disposal

Adherence to a strict, step-by-step protocol is paramount for the safe handling of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol.

Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• The storage container should be clearly labeled with the chemical name and all appropriate hazard warnings. Keep the container tightly sealed when not in use.[4][11]

Handling and Use:

• All manipulations of the compound must be performed within a certified chemical fume hood.

• Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.

• Use only compatible labware (e.g., glass, PTFE) to avoid degradation of equipment and potential contamination.

• When weighing, do so in a manner that avoids generating dust or aerosols.

• Avoid all personal contact with the substance.[12] Do not eat, drink, or smoke in the handling area.[3][12]

Spill Management:

• In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) department immediately.

• Do not attempt to clean up a large spill without appropriate training and PPE.

Caption: Step-by-step workflow for handling the compound.

The Final Step: Responsible Disposal

The disposal of PFAS is a significant environmental challenge due to their persistence.[13] Improper disposal can lead to long-term environmental contamination.

• Waste Collection : All waste materials contaminated with 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol, including disposable gloves, absorbent materials, and empty containers, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Methods : Do not dispose of this compound down the drain or in regular trash. The recommended disposal methods for PFAS-containing waste, in accordance with EPA guidance, include:

  • High-Temperature Incineration : This is often the preferred method for the complete destruction of PFAS compounds.[14]

  • Hazardous Waste Landfill : If incineration is not available, disposal in a specially designed Subtitle C hazardous waste landfill is an alternative to prevent leaching into the environment.[15]

  • Deep Well Injection : In some cases, deep well injection may be a viable disposal option.[16]

• Consult EHS : Always consult with your institution's EHS department to ensure compliance with all local, state, and federal regulations for hazardous waste disposal.

By implementing these comprehensive safety and handling protocols, researchers can confidently work with 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol while minimizing risks to themselves and the environment, thereby fostering a culture of safety and scientific integrity.

References

• SAMS Solutions. Protective Gear for Chemical Handling Must-Have Equipment. [Link]

• Nanoscale Research Facility. 1H,1H,2H,2H-Perfluorodecyltrichlorosilane Safety Data Sheet. [Link]

• U.S. Environmental Protection Agency. Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS. [Link]

• Weissbonya. Gemini® PFPE Functional Material Safety Data Sheet. [Link]

• U.S. Environmental Protection Agency. Personal Protective Equipment. [Link]

• sustainability-lab. Dispose of PTFE and PFAS. [Link]

• Wastebits. What are PFAS Chemicals and How Should You Dispose of Them?. [Link]

• Environmental Health & Safety Services, University of Texas at Austin. Personal Protective Equipment. [Link]

• ResearchGate. Disposal of products and materials containing per- and polyfluoroalkyl substances (PFAS): A cyclical problem. [Link]

• Republic Services. Safe and Secure PFAS Disposal? We Got This. [Link]

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• 1. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 2. tcichemicals.com [tcichemicals.com]
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